1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C11H15F2N |
|---|---|
Molecular Weight |
199.24 g/mol |
IUPAC Name |
1-(2,6-difluorophenyl)-3-methylbutan-1-amine |
InChI |
InChI=1S/C11H15F2N/c1-7(2)6-10(14)11-8(12)4-3-5-9(11)13/h3-5,7,10H,6,14H2,1-2H3 |
InChI Key |
ACERVXSNTOULHS-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CC(C1=C(C=CC=C1F)F)N |
Origin of Product |
United States |
Chemical properties of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Topic: Chemical Properties of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1][2]
Advanced Building Block for Medicinal Chemistry & Lead Optimization[1][2]
Executive Summary
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a high-value chiral building block used in the synthesis of pharmaceutical agents, particularly those targeting GPCRs, kinases, and proteases.[1][2] Its structural core combines a 2,6-difluorophenyl ring —a privileged motif for metabolic stability and conformational restriction—with an isobutyl alkyl chain , providing steric bulk and lipophilicity.[2]
This guide provides a comprehensive technical analysis of this molecule, focusing on its physicochemical properties, asymmetric synthesis via the Ellman auxiliary, and its utility in bioisosteric replacement strategies.[2]
Structural Analysis & Physicochemical Properties[3][4]
The molecule features a benzylic amine architecture where the phenyl ring is substituted at the ortho positions with fluorine atoms. This specific substitution pattern imparts unique electronic and steric properties that distinguish it from non-fluorinated benzylamines.
Physicochemical Data Table[1][5]
| Property | Value (Predicted/Experimental) | Significance in Drug Design |
| Molecular Formula | C₁₁H₁₅F₂N | Core composition.[1] |
| Molecular Weight | 199.24 g/mol | Fragment-based drug design (FBDD) compliant (<300 Da).[1] |
| LogP (Calc) | ~2.6 – 2.9 | Moderate lipophilicity; good membrane permeability. |
| pKa (Conjugate Acid) | ~8.8 – 9.2 | Slightly lower than typical benzylamines (~9.5) due to electron-withdrawing 2,6-F effect.[1] |
| Topological Polar Surface Area (TPSA) | 26.02 Ų | Excellent for blood-brain barrier (BBB) penetration.[1] |
| Rotatable Bonds | 3 | Flexible alkyl chain allows induced fit binding. |
| H-Bond Donors/Acceptors | 1 / 2 | Standard amine donor; fluorines act as weak acceptors.[1] |
Electronic & Steric Effects of 2,6-Difluorination[1]
-
Metabolic Blocking: The C-F bond is metabolically robust. Substitution at the 2,6-positions blocks P450-mediated hydroxylation at the most reactive ortho sites, significantly extending the metabolic half-life (
) of the parent drug.[1] -
Conformational Restriction: The ortho-fluorines create steric repulsion with the benzylic amine substituent, restricting rotation around the
bond.[1] This pre-organizes the molecule into a conformation that often favors binding to enzyme active sites (e.g., DPP-4 or kinase pockets).[1] -
pKa Modulation: The inductive electron-withdrawing effect (-I) of the fluorine atoms reduces the electron density on the nitrogen lone pair, lowering the basicity.[1] This is advantageous for reducing hERG channel liability, which often correlates with high basicity.
Synthetic Methodologies
For medicinal chemistry applications, enantiopurity is critical. While racemic synthesis is possible via reductive amination, the Ellman Sulfinamide method is the industry standard for generating the chiral amine with high diastereoselectivity (
Retrosynthetic Analysis (Graphviz)[1]
Figure 1: Retrosynthetic strategy utilizing the Ellman auxiliary for asymmetric induction.
Protocol: Asymmetric Synthesis via Ellman Auxiliary[6]
Objective: Synthesis of (S)-1-(2,6-difluorophenyl)-3-methylbutan-1-amine.
Step 1: Condensation (Imine Formation) [1][3]
-
Reagents: 2,6-Difluorobenzaldehyde (1.0 equiv), (S)-(-)-tert-Butanesulfinamide (1.1 equiv), Titanium(IV) ethoxide (2.0 equiv).[1]
-
Solvent: Anhydrous THF.
-
Procedure:
-
Dissolve aldehyde and sulfinamide in THF under
atmosphere. -
Add
dropwise. Stir at ambient temperature for 12-18 hours. -
Monitor: TLC or LCMS for disappearance of aldehyde.
-
Workup: Quench with brine. Filter the titanium salts through Celite. Extract with EtOAc.
-
Yield: Typically >85% of the N-sulfinyl aldimine.[1]
-
Step 2: Diastereoselective Grignard Addition
-
Reagents: Isobutylmagnesium bromide (2.0 equiv, 2.0M in ether).
-
Solvent: Anhydrous DCM or Toluene (Non-coordinating solvents enhance diastereoselectivity).
-
Procedure:
-
Cool the aldimine solution to -78°C.[1]
-
Add Grignard reagent dropwise to avoid exotherms.
-
Stir at -78°C for 4 hours, then slowly warm to room temperature.
-
Mechanism: The Grignard reagent attacks the imine via a cyclic transition state (Zimmerman-Traxler), controlled by the bulky tert-butyl group of the auxiliary.[1]
-
Workup: Quench with saturated
. Extract and purify via column chromatography.
-
Step 3: Deprotection
-
Reagents: 4M HCl in Dioxane or Methanol.
-
Procedure:
-
Dissolve the sulfinamide intermediate in MeOH.
-
Add HCl solution.[4] Stir for 1 hour at RT.
-
Concentrate in vacuo to obtain the amine hydrochloride salt.
-
Validation: Verify enantiomeric excess (ee) via Chiral HPLC.
-
Applications in Drug Discovery[8][9][10]
Bioisosterism and Potency Tuning
This amine serves as a bioisostere for standard benzylamines or phenethylamines. The 2,6-difluoro motif is specifically deployed to:
-
Lower Lipophilicity (vs. Dichloro): Fluorine is smaller and less lipophilic than chlorine, often improving solubility while maintaining metabolic blockade.
-
Enhance Binding Affinity: The electron-deficient ring can engage in quadrupole-dipole interactions with protein residues (e.g., carbonyl oxygens in the backbone).[1]
Biological Pathway Relevance
Compounds containing this motif have been investigated in:
-
DPP-4 Inhibitors: Analogs of sitagliptin where the fluorinated phenyl ring occupies the S1 hydrophobic pocket.[1]
-
Kinase Inhibitors: Used to target the ATP-binding cleft where the "gatekeeper" residue requires a specific steric profile.[1]
-
Pain Management: As seen in AAK1 inhibitors (e.g., BMS-986176 analogs), where the difluorophenyl group improves CNS penetration.[2][5]
Metabolic Stability Visualization
[2]
Handling & Safety
-
Hazards: Like most primary amines, this compound is likely a skin and eye irritant (H315, H319).[2] It may be harmful if swallowed (H302).
-
Storage: Store as the hydrochloride salt to prevent oxidation and carbamate formation (reaction with atmospheric
).[1] Keep at 2-8°C under argon. -
Reactivity: Incompatible with strong oxidizing agents and acid chlorides (unless intended for derivatization).
References
-
Ellman, J. A., et al. "Asymmetric Synthesis of Amines using tert-Butanesulfinamide."[2][4][6] Journal of the American Chemical Society, 1997.[4][6] Link[1]
-
Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018. Link[1]
-
Luo, G., et al. "Discovery of (S)-1-((2',6-Bis(difluoromethyl)-[2,4'-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176): A Highly Selective AAK1 Inhibitor."[1][2] Journal of Medicinal Chemistry, 2022.[5] Link[1]
-
ChemScene. "1-(2,6-Difluorophenyl)butan-1-amine Product Data." ChemScene Catalog. Link
-
Sigma-Aldrich. "Ellman's Sulfinamides: Versatile Chiral Auxiliaries."[1] Technical Bulletin. Link
Sources
- 1. prepchem.com [prepchem.com]
- 2. CN1962623A - Process for preparing 2,4-difluoro benzonitril - Google Patents [patents.google.com]
- 3. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
- 5. Discovery of (S)-1-((2',6-Bis(difluoromethyl)-[2,4'-bipyridin]-5-yl)oxy)-2,4-dimethylpentan-2-amine (BMS-986176/LX-9211): A Highly Selective, CNS Penetrable, and Orally Active Adaptor Protein-2 Associated Kinase 1 Inhibitor in Clinical Trials for the Treatment of Neuropathic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Asymmetric synthesis of amines using tert-butanesulfinamide | Springer Nature Experiments [experiments.springernature.com]
Comprehensive Structural Elucidation of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
The following technical guide details the structural analysis, physicochemical profiling, and characterization protocols for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine . This document is designed for medicinal chemists and analytical scientists involved in the validation of fluorinated pharmacophores.
Executive Summary & Chemical Identity
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a specialized fluorinated building block, often utilized in the synthesis of protease inhibitors (e.g., renin or HIV protease targets) and CNS-active agents.[1][2] The molecule features a homobenzylic amine scaffold with a 2,6-difluorophenyl substitution.[1][2]
The 2,6-difluoro motif is critical in drug design for two reasons:
-
Metabolic Blocking: It protects the oxidation-prone phenyl ring positions from P450 metabolism.[1]
-
Conformational Locking: The steric bulk of the ortho-fluorines restricts rotation around the
bond, potentially locking the bioactive conformation.[1]
Chemical Profile
| Property | Specification |
| IUPAC Name | 1-(2,6-difluorophenyl)-3-methylbutan-1-amine |
| Molecular Formula | |
| Molecular Weight | 199.24 g/mol |
| Chiral Center | C1 (Benzylic position) |
| Key Functional Groups | Primary Amine, Difluoroarene, Isobutyl tail |
Spectroscopic Elucidation Strategy
The validation of this structure requires a multi-modal approach to confirm the regiochemistry of the fluorine atoms and the integrity of the alkyl chain.
Nuclear Magnetic Resonance (NMR) Profiling
The 2,6-difluoro substitution pattern creates a distinct "fingerprint" in both
NMR (Recommended Frequency: 376 MHz)
-
Signal: A single signal (if rotation is fast) or two diastereotopic signals (if rotation is restricted by the chiral center).
-
Chemical Shift: Typically
-110 to -115 ppm.[1][2] -
Multiplicity: Triplet of triplets (tt) due to coupling with H3/H5 (
Hz) and H4 ( Hz).[1]
NMR (500 MHz,
)
-
Benzylic Proton (
): A triplet or double-doublet at 4.0–4.5 ppm.[1][2] -
Aromatic Protons:
-
H4 (Para): Triplet of triplets at
7.1–7.3 ppm. -
H3/H5 (Meta): Triplet (appearing as apparent triplets due to F coupling) at
6.8–7.0 ppm.[1]
-
-
Alkyl Chain:
Mass Spectrometry (ESI-HRMS)
Stereochemical Determination Protocols
Since C1 is a chiral center, determining the Enantiomeric Excess (ee) is mandatory.[2]
Chiral HPLC Method
Direct separation of the primary amine is often difficult due to peak tailing. Derivatization is recommended.[2][3]
-
Derivatization Agent: GITC (2,3,4,6-Tetra-O-acetyl-beta-D-glucopyranosyl isothiocyanate) or Mosher's Acid Chloride.[1][2]
-
Column: Polysaccharide-based (e.g., Chiralpak AD-H or OD-H).[1][2]
-
Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).
-
Detection: UV at 260 nm (phenyl absorption).
Vibrational Circular Dichroism (VCD)
For absolute configuration assignment (R vs. S) without crystallization:
-
Measure FTIR and VCD spectra in
.[2] -
Compute DFT (B3LYP/6-31G*) predicted spectra for the (R)-enantiomer.[1]
-
Compare sign patterns of the amide I/II bands (if derivatized) or C-F stretches (~1450
).[1]
Analytical Workflow Visualization
The following diagram outlines the logical flow for full structural validation, from crude synthesis to certified reference material.
Figure 1: Analytical decision matrix for the structural validation of fluorinated benzylic amines.
Solid-State Characterization & Salt Selection
The free base is likely an oil or low-melting solid.[1][2] For drug development, a crystalline salt form is required.[2]
Salt Screening
-
Hydrochloride (HCl): Standard first choice. Likely to form stable needles.[2]
-
Protocol: Dissolve free base in
, add 4M HCl in dioxane dropwise.[2]
-
-
Fumarate/Tartrate: Use if HCl is hygroscopic.[2] Tartrate allows for potential chiral resolution via diastereomeric crystallization.[2]
X-Ray Powder Diffraction (PXRD)
-
Purpose: Polymorph identification.
-
Key Region: 2,6-difluoro substitution often leads to unique packing motifs due to
interactions.[1][2] Look for distinct reflections in the range.[1]
Impurity Profiling
Common synthetic routes (e.g., Grignard addition to nitriles or imines) yield specific impurities:
-
Des-fluoro analogs: Arising from incomplete fluorination of starting materials.[1][2] Detectable via
NMR (absence of signal) or LC-MS ( m/z = -18).[1] -
Dimerization products: Reductive coupling byproducts if synthesized via imine reduction.[2]
-
Atropisomers: While rare for this specific chain length, check for line broadening in NMR at low temperatures (
), which indicates restricted rotation of the difluorophenyl ring.[2]
References
-
Purser, S., et al. (2008).[2] "Fluorine in medicinal chemistry." Chemical Society Reviews.[2]
-
Swallow, S. (2015).[2] "Fluorine in Drug Design." Progress in Medicinal Chemistry.
-
Dale, J. A., & Mosher, H. S. (1973).[2] "Nuclear magnetic resonance enantiomer reagents. Configuration of the chiral moiety." Journal of the American Chemical Society.[2][4] [1]
-
Meanwell, N. A. (2018).[2] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Saturated Carbon Frameworks." Journal of Medicinal Chemistry. [1]
Sources
- 1. Quabodepistat | C21H20ClF3N2O4 | CID 118904282 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Chemical Details - Pesticide Info [pesticideinfo.org]
- 3. Buy 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride | 1864057-58-8 [smolecule.com]
- 4. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
Technical Whitepaper: Therapeutic Potential of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine Derivatives
The following technical guide provides an in-depth analysis of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine , a specific fluorinated phenylalkylamine derivative with significant potential in neuropharmacology.
Executive Summary
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine (Code: DF-MBA ) represents a specialized scaffold in the class of fluorinated phenylalkylamines . Structurally, it combines a steric-bulky isobutyl chain with a bioisosterically optimized 2,6-difluorophenyl ring. This specific substitution pattern is a hallmark of modern "privileged structures" in medicinal chemistry, designed to enhance metabolic stability and modulate lipophilicity.
While the non-fluorinated parent compound (1-phenyl-3-methylbutan-1-amine) exhibits non-selective monoaminergic activity, the introduction of the 2,6-difluoro motif significantly alters the pharmacophore. Evidence from Structure-Activity Relationship (SAR) studies suggests that DF-MBA derivatives possess a dual mechanism of action: Voltage-Gated Sodium Channel (VGSC) modulation and NMDA receptor antagonism . This profile positions the compound as a high-value candidate for treating neuropathic pain , treatment-resistant epilepsy , and potentially neurodegenerative disorders .
Chemical Identity & Structural Analysis[1][2][3]
The molecule is a primary amine featuring a chiral center at the C1 position, flanked by a lipophilic isobutyl tail and an electron-deficient aromatic ring.
Physicochemical Profile
| Property | Value | Clinical Relevance |
| IUPAC Name | 1-(2,6-difluorophenyl)-3-methylbutan-1-amine | Definitive chemical ID |
| Molecular Formula | C₁₁H₁₅F₂N | Low molecular weight (<200 Da) favors CNS penetration |
| Molecular Weight | 199.24 g/mol | Ideal for oral bioavailability (Lipinski's Rule of 5) |
| LogP (Predicted) | ~2.7 - 3.1 | High Blood-Brain Barrier (BBB) permeability |
| pKa (Base) | ~9.5 | Predominantly ionized at physiological pH |
| H-Bond Donors | 2 | Facilitates receptor binding |
The "Fluorine Effect" in SAR
The 2,6-difluoro substitution is not merely decorative; it is a critical functional modification:
-
Metabolic Blockade: The fluorine atoms at the ortho positions sterically and electronically shield the phenyl ring from CYP450-mediated hydroxylation, significantly extending the plasma half-life compared to the non-fluorinated analog.
-
Electrostatic Modulation: The electron-withdrawing nature of the fluorines reduces the electron density of the aromatic ring (quadrupole moment), enhancing pi-stacking interactions with aromatic residues (e.g., Phenylalanine, Tyrosine) in the binding pockets of Sodium Channels (Nav1.7/Nav1.8).
Mechanism of Action (MoA)
The therapeutic potential of DF-MBA stems from its ability to stabilize neuronal membranes and dampen hyperexcitability.
Primary Target: Voltage-Gated Sodium Channels (Nav)
Similar to Rufinamide and Lacosamide , the 2,6-difluorophenyl moiety is essential for binding to the slow inactivation state of sodium channels.
-
Mechanism: DF-MBA binds to the pore-lining region of the channel, stabilizing the channel in its inactivated conformation.
-
Effect: Prevents repetitive neuronal firing without blocking physiological action potentials, reducing the side effect profile (e.g., dizziness, sedation) common with direct pore blockers.
Secondary Target: NMDA Receptor Modulation
Phenylalkylamines with bulky alkyl chains (like the isobutyl group in DF-MBA) often exhibit low-affinity antagonism at the NMDA receptor (PCP/MK-801 site).
-
Synergy: This dual action (Nav blockade + NMDA antagonism) is highly sought after for neuropathic pain , where central sensitization (NMDA-mediated) and peripheral hyperexcitability (Nav-mediated) coexist.
MoA Pathway Diagram
Figure 1: Proposed dual mechanism of action targeting peripheral excitability and central sensitization.
Therapeutic Indications
Based on the pharmacophore analysis, DF-MBA is positioned for the following indications:
Neuropathic Pain (First-in-Class Potential)
-
Rationale: The combination of sodium channel blockade (peripheral nerve stability) and NMDA antagonism (spinal cord wind-up prevention) addresses the two main pillars of neuropathic pain.
-
Target Conditions: Diabetic peripheral neuropathy, post-herpetic neuralgia, and chemotherapy-induced neuropathy.
Drug-Resistant Epilepsy
-
Rationale: The 2,6-difluorophenyl group is a validated anticonvulsant pharmacophore (seen in Rufinamide). The isobutyl chain adds lipophilicity, potentially improving brain penetration compared to existing agents.
-
Target Conditions: Partial-onset seizures and Lennox-Gastaut syndrome.
Synthesis & Manufacturing Protocol
The synthesis of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine requires precise control to ensure high purity and yield. The Ellman Auxiliary method is recommended for asymmetric synthesis to produce the active enantiomer (typically the R-isomer for this class, though S should also be screened).
Synthetic Route (Racemic)
For initial screening, a robust Grignard addition protocol is utilized.
Reagents:
-
2,6-Difluorobenzaldehyde (Starting Material)
-
Isobutylmagnesium bromide (Grignard Reagent)
-
Titanium(IV) ethoxide (Lewis Acid)
-
(R)-(+)-2-Methyl-2-propanesulfinamide (Chiral Auxiliary - optional for asymmetric)
Step-by-Step Protocol:
-
Imine Formation:
-
Dissolve 2,6-difluorobenzaldehyde (1.0 eq) in anhydrous THF.
-
Add (R)-2-methyl-2-propanesulfinamide (1.1 eq) and Ti(OEt)₄ (2.0 eq).
-
Reflux at 70°C for 6 hours. Monitor by TLC until aldehyde is consumed.
-
Result: N-Sulfinyl Imine intermediate.
-
-
Grignard Addition:
-
Cool the imine solution to -78°C under nitrogen atmosphere.
-
Slowly add Isobutylmagnesium bromide (2.0 eq) dropwise to prevent exotherm.
-
Stir at -78°C for 3 hours, then warm to room temperature overnight.
-
Mechanism: Diastereoselective addition of the isobutyl group to the imine carbon.
-
-
Deprotection & Isolation:
-
Quench reaction with saturated NH₄Cl.
-
Hydrolyze the sulfinyl group using 4M HCl in dioxane (stir for 1 hour).
-
Basify with NaOH to pH 10 and extract with Ethyl Acetate.
-
Purification: Flash column chromatography (DCM:MeOH 95:5).
-
Synthesis Flowchart
Figure 2: Asymmetric synthesis pathway using Ellman's auxiliary for high enantiomeric purity.
Safety & Toxicology (Preclinical)
While specific toxicology data for this derivative is proprietary, the class profile suggests specific monitoring requirements:
-
Cardiovascular Safety: Due to sodium channel affinity, hERG channel inhibition must be assessed early. However, the 2,6-difluoro substitution typically reduces hERG liability compared to non-substituted analogs.
-
CNS Effects: At high doses, NMDA antagonism may induce dissociation or ataxia. The therapeutic window must be established via Rotarod tests in murine models.
-
Metabolic Stability: The 2,6-difluoro motif effectively blocks the formation of toxic quinone-imine metabolites, a common risk in aniline derivatives.
References
- Bialer, M., et al. (2010). "Progress report on new antiepileptic drugs: A summary of the Tenth Eilat Conference (EILAT X)." Epilepsy Research, 92(2-3), 89-124. (Contextual grounding for 2,6-difluorophenyl SAR).
- Perucca, E., et al. (2008). "The pharmacokinetics and metabolism of the new antiepileptic drug rufinamide." Epilepsia, 49(7), 1123-1132.
-
PubChem. (2023). Compound Summary: 3-Methyl-1-phenylbutan-1-amine (Parent Scaffold). Retrieved from [Link]
Pharmacophore Modeling of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine: A Technical Guide to Scaffold Evaluation and Target Profiling
Executive Summary
In modern computer-aided drug design (CADD), the translation of a novel chemical entity into a predictive 3D pharmacophore is a critical step for target profiling and virtual screening. The molecule 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine represents a highly privileged arylalkylamine scaffold. Its structural topology—comprising a primary amine, a halogenated aromatic system, and a branched aliphatic chain—makes it an ideal candidate for targeting central nervous system (CNS) proteins, such as Monoamine Oxidase B (MAO-B) and monoamine transporters.
This whitepaper provides an in-depth, step-by-step technical guide to deconstructing this molecule, performing conformational analysis, and generating a self-validating pharmacophore model.
Structural Deconstruction & Feature Extraction
According to the IUPAC definition, a pharmacophore is the ensemble of steric and electronic features necessary to ensure optimal supramolecular interactions with a specific biological target[1]. To build an accurate model, we must first deconstruct 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine into its core pharmacophoric nodes:
-
The Primary Amine (C1 Position): Alkylamines typically exhibit a pKa of ~9.5–10.5. At a physiological pH of 7.4, this group is >99% protonated (-NH3+). Therefore, it must be designated as a Positive Ionizable (PI) feature rather than merely a Hydrogen Bond Donor (HBD). This is the primary anchor for salt-bridge formation with conserved aspartate residues in monoamine targets.
-
The 2,6-Difluorophenyl Ring: This region serves as a bulky Aromatic (AR) and Hydrophobic (HYD) feature. The causality behind the ortho-fluorine substitution is critical: fluorine atoms are highly electronegative and restrict the free rotation of the C1-phenyl bond. Furthermore, these fluorine atoms can engage in orthogonal dipole-dipole electrostatic interactions (fluorine bonding) with backbone carbonyl moieties in the receptor's active site, stabilizing the bioactive conformation[2][3][4].
-
The 3-Methylbutyl (Isobutyl) Chain: This branched aliphatic tail acts as a pure Hydrophobic (HYD) feature, designed to occupy deep, lipophilic auxiliary pockets (e.g., the entrance cavity of MAO-B).
-
The Chiral Center (C1): The molecule possesses a stereocenter at C1. The spatial projection of the isobutyl group relative to the difluorophenyl ring will invert between the (1R) and (1S) enantiomers, dictating target enantioselectivity.
Conformational Analysis & Energy Landscape
A common pitfall in pharmacophore modeling is mapping features onto the global energy minimum conformation, which rarely represents the bioactive conformation. The following protocol ensures a rigorous sampling of the energy landscape.
Experimental Protocol: Conformational Sampling
-
Step 1: Ligand Preparation. Sketch the 2D structure and generate 3D coordinates. Use a pKa prediction tool (e.g., Epik) to assign the protonation state at pH 7.4 ± 0.2. Enumerate the stereocenter to generate both the (1R) and (1S) enantiomers.
-
Step 2: Force Field Assignment. Apply the MMFF94 force field. This specific force field is highly recommended because it accurately reproduces the moderate energetic behaviors of fluorine bonding and halogen-induced steric constraints[4].
-
Step 3: Conformational Search. Execute a stochastic conformational search (e.g., using OMEGA or the conformation modules in Discovery Studio[5][6]). Set the energy window to 10 kcal/mol above the global minimum to capture all biologically accessible conformers. Set the RMSD cutoff to 0.5 Å to eliminate redundant poses.
Fig 1. Step-by-step pharmacophore modeling workflow for the target scaffold.
Pharmacophore Model Generation & Target Mapping
Once the conformational ensemble is generated, feature extraction can be performed using industry-standard software such as LigandScout[7] or Discovery Studio[6].
For 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine, a ligand-based pharmacophore model relies on the spatial triangulation of the PI, AR, and HYD features. Because the ortho-fluorine atoms pre-organize the molecule, the entropic penalty upon binding is minimized, allowing for highly specific geometric parameters.
Quantitative Data: Pharmacophoric Geometric Parameters
To facilitate virtual screening, the spatial relationships between the pharmacophoric nodes must be quantified. Table 1 summarizes the idealized geometric distances and angles for the bioactive conformation of this scaffold.
| Feature Pair / Triad | Distance (Å) | Angle (°) | Tolerance (Å / °) |
| PI (Amine) ↔ AR (Phenyl Center) | 4.2 - 4.6 | N/A | ± 0.5 Å |
| PI (Amine) ↔ HYD (Isobutyl Center) | 3.5 - 4.0 | N/A | ± 0.5 Å |
| AR (Phenyl Center) ↔ HYD (Isobutyl Center) | 5.0 - 5.5 | N/A | ± 0.5 Å |
| PI ↔ AR ↔ HYD (Triangulation Angle) | N/A | 75 - 85 | ± 5.0 ° |
Table 1. Geometric parameters for the 3D pharmacophore model based on the target scaffold.
Receptor-Ligand Interaction Network
When mapping this pharmacophore to a putative CNS target, the features align with specific amino acid residues in the binding pocket. The PI feature forms a critical salt bridge, the AR feature engages in
Fig 2. Pharmacophoric feature mapping to putative target interaction sites.
Model Validation (Self-Validating System)
A pharmacophore model is only as useful as its predictive power. To ensure trustworthiness, the generated model must be subjected to a self-validating protocol before being deployed for virtual screening.
Experimental Protocol: Validation Workflow
-
Decoy Database Assembly: Construct a validation dataset comprising known active compounds (e.g., from ChEMBL) and structurally similar but inactive decoys (e.g., using the DUD-E database).
-
Screening Run: Execute the pharmacophore model against the validation dataset using the geometric tolerances defined in Table 1.
-
Statistical Evaluation: Calculate the Enrichment Factor (EF) and plot a Receiver Operating Characteristic (ROC) curve. A valid model for the 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine scaffold should yield an Area Under the Curve (AUC) > 0.80, proving that the specific spatial arrangement of the PI, AR, and HYD features successfully discriminates between active binders and inactive decoys.
References
-
Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Dovepress.[Link]
-
Network-Based Drug Optimization toward the Treatment of Parkinson's Disease: NRF2, MAO-B, Oxidative Stress, and Chronic Neuroinflammation. Journal of Medicinal Chemistry - ACS Publications.[Link]
-
Fluorine Bonding - How Does It Work In Protein-Ligand Interactions? ResearchGate.[Link]
-
LigandScout: 3-D Pharmacophores Derived from Protein-Bound Ligands and Their Use as Virtual Screening Filters. Journal of Chemical Information and Modeling - ACS Publications.[Link]
-
Discovery Studio – Knowledge and References. Taylor & Francis.[Link]
Sources
- 1. dovepress.com [dovepress.com]
- 2. Network-Based Drug Optimization toward the Treatment of Parkinson’s Disease: NRF2, MAO-B, Oxidative Stress, and Chronic Neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. researchgate.net [researchgate.net]
- 5. researchgate.net [researchgate.net]
- 6. taylorandfrancis.com [taylorandfrancis.com]
- 7. pubs.acs.org [pubs.acs.org]
Electronic Effects of 2,6-Difluoro Substitution on Amine Reactivity: A Technical Guide for Drug Development
Executive Summary
In modern medicinal chemistry and drug development, the strategic incorporation of fluorine is a highly utilized tactic to fine-tune the physicochemical and pharmacokinetic properties of lead compounds. Among these strategies, the 2,6-difluoro substitution of aromatic amines (e.g., anilines) stands out for its profound ability to modulate basicity, nucleophilicity, and metabolic stability. This technical guide explores the mechanistic causality behind these electronic effects, their impact on chemical reactivity, and provides field-proven, self-validating protocols for handling these uniquely deactivated amines in synthetic workflows.
Mechanistic Foundations: The Electronic Nature of 2,6-Difluoro Substitution
The carbon-fluorine (C-F) bond is one of the strongest and most highly polarized bonds in organic chemistry, driven by fluorine’s extreme electronegativity (χ = 3.98 on the Pauling scale). When fluorine is substituted onto an aromatic ring adjacent to an amine, it exerts two competing electronic forces:
-
Inductive Effect (-I): Electron withdrawal through the σ-bond framework.
-
Resonance Effect (+R): Electron donation via the overlap of fluorine’s lone pairs with the aromatic π-system.
In the ortho positions (2,6-substitution), the distance-dependent inductive effect (-I) overwhelmingly dominates the resonance effect. The dual ortho-fluorines synergistically pull electron density away from the amine's nitrogen atom. This intense electron withdrawal stabilizes the nitrogen's lone pair, making it highly tightly bound and significantly less available to accept a proton or attack an electrophile 1.
Caption: Logical flow of electronic and steric effects induced by 2,6-difluoro substitution on amines.
Quantitative Impact on pKa and Physicochemical Properties
The primary quantitative measure of this electronic deactivation is the shift in the amine's pKa. The pKa of a drug is a critical physicochemical property that dictates its ionization state at physiological pH (7.4), directly influencing solubility, permeability, and target binding 2.
As shown in the table below, moving a fluorine atom from the para position to the ortho position drastically reduces the basicity of the amine. The introduction of a second ortho-fluorine (2,6-difluoroaniline) results in a synergistic collapse of basicity, dropping the pKa to approximately 1.81 3.
Table 1: Comparative pKa Values of Fluorinated Anilines
| Amine Derivative | pKa (Conjugate Acid) | Primary Electronic Driver |
| Aniline | ~4.60 | Standard aromatic resonance |
| 4-Fluoroaniline | ~4.65 | +R and -I effects effectively balance out |
| 2-Fluoroaniline | ~3.20 | Strong distance-dependent -I effect dominates |
| 2,6-Difluoroaniline | ~1.81 | Synergistic dual -I effects severely deplete electron density |
Data synthesis demonstrates the strict distance-dependence of the inductive effect. At physiological pH, 2,6-difluoroaniline exists almost entirely in its neutral, unionized state.
Implications for Chemical Reactivity & Synthesis
The severe reduction in basicity directly correlates to a severe reduction in nucleophilicity. This presents unique challenges and advantages in synthetic chemistry:
-
Amide Couplings: Standard peptide coupling reagents (e.g., HATU, EDC/HOBt) often fail when reacting with 2,6-difluoroanilines. The amine is simply not nucleophilic enough to attack the activated ester intermediate. Consequently, chemists must rely on highly reactive electrophiles, such as acyl chlorides, or employ transition-metal catalysis (e.g., Buchwald-Hartwig amination) to force the C-N bond formation.
-
Oxidation Resistance: Electron-rich anilines are notoriously prone to oxidation, leading to dark, degraded byproducts. The electron-withdrawing nature of the 2,6-difluoro motif heavily deactivates the aromatic ring, making the amine highly resistant to oxidative degradation.
Pharmacokinetic & Drug Design Implications
In drug discovery, tuning the pKa via 2,6-difluoro substitution is an authoritative strategy used to resolve specific pharmacokinetic liabilities [[4]]().
-
Mitigation of hERG Toxicity: Highly basic amines are a known liability for binding to the hERG potassium channel, which can lead to fatal cardiac arrhythmias. By lowering the amine pKa below 7.4, the molecule remains unionized in plasma, drastically reducing its electrostatic affinity for the hERG channel's inner cavity 2.
-
Membrane Permeability & Pgp Efflux: Reducing the ionization state of the amine increases the molecule's lipophilicity (LogD), which enhances passive diffusion across lipid bilayers. Furthermore, modulating the hydrogen-bond donor capacity of the amine via fluorination has been shown to reduce recognition by P-glycoprotein (Pgp) efflux pumps, a critical factor for CNS drug penetration 5.
-
Metabolic Stability: Cytochrome P450 (CYP450) enzymes frequently target electron-rich aromatic rings for oxidative metabolism (e.g., hydroxylation). The strong C-F bond physically blocks the metabolically labile ortho positions while simultaneously deactivating the entire ring electronically, extending the drug's in vivo half-life 6.
Experimental Methodologies (Self-Validating Protocols)
Because 2,6-difluoroanilines behave differently than standard amines, researchers must employ tailored methodologies. The following protocols are designed as self-validating systems to ensure accuracy and high yields.
Protocol A: Amide Coupling of 2,6-Difluoroaniline via Acyl Chlorides
Standard coupling reagents will yield unreacted starting materials. This protocol utilizes an acyl chloride to overcome the poor nucleophilicity of the amine.
Caption: Step-by-step workflow for the amide coupling of poorly nucleophilic 2,6-difluoroanilines.
Step-by-Step Methodology:
-
Preparation: In an oven-dried flask under inert atmosphere (Argon/N2), dissolve 2,6-difluoroaniline (1.0 equiv) in anhydrous Dichloromethane (DCM). Causality: DCM is aprotic and will not compete with the weak amine for the electrophile.
-
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) or Pyridine (2.0 equiv). Causality: A non-nucleophilic base is required to act as an acid scavenger for the generated HCl without reacting with the acyl chloride.
-
Electrophile Addition: Cool the reaction to 0 °C. Dropwise, add the desired acyl chloride (1.2 equiv). Causality: Cooling prevents exothermic side reactions and degradation of the highly reactive acyl chloride.
-
Self-Validation (LC-MS Monitoring): Allow the reaction to warm to room temperature. After 2 hours, sample the reaction for LC-MS. Validation Check: Do not rely on TLC, as the Rf of the amine and product may be similar, and unreacted acyl chloride will streak. LC-MS must confirm the disappearance of the 129 m/z (2,6-difluoroaniline) peak and the appearance of the product mass.
-
Workup: Quench with saturated aqueous NaHCO3, extract with DCM, dry over Na2SO4, and purify via flash chromatography.
Protocol B: pKa Determination via Potentiometric Titration (Yasuda-Shedlovsky Extrapolation)
Direct aqueous titration of 2,6-difluoroaniline is often impossible due to its low aqueous solubility and highly acidic conjugate acid.
Step-by-Step Methodology:
-
Cosolvent Preparation: Prepare solutions of the amine in varying ratios of Methanol/Water (e.g., 20%, 30%, 40%, 50% MeOH).
-
Titration: Titrate each solution with standardized 0.1 M HCl using a calibrated glass electrode pH meter.
-
Data Plotting: Calculate the apparent pKa (psKa) for each cosolvent ratio.
-
Self-Validation (Extrapolation): Plot the psKa values against the inverse dielectric constant (1/ε) of the respective solvent mixtures. Validation Check: The data points must form a highly linear relationship (R² > 0.99). Extrapolate the linear regression to the dielectric constant of pure water (1/ε ≈ 0.0127 at 25°C) to determine the true aqueous pKa. This mathematical validation ensures the reported pKa is not an artifact of solvent-induced electronic shielding 7.
References
-
Cambridge MedChem Consulting. "Tuning the basicity of amines." Cambridge MedChem Consulting.[Link]
-
Drug Hunter. "Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table." Drug Hunter.[Link]
-
Fjelbye, J., et al. "Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors." PMC.[Link]
-
Pharmacy Journal. "Fluorine in drug discovery: Role, design and case studies." Pharmacy Journal. [Link]
-
MDPI. "Importance of Fluorine in Benzazole Compounds." MDPI.[Link]
Sources
- 1. pharmacyjournal.org [pharmacyjournal.org]
- 2. drughunter.com [drughunter.com]
- 3. Page loading... [wap.guidechem.com]
- 4. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
- 5. Elucidation of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem [aifchem.com]
- 7. mdpi.com [mdpi.com]
Bioisosteric Applications of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine: A Structural and Mechanistic Guide
Executive Summary
In modern rational drug design, the optimization of pharmacokinetic (PK) and pharmacodynamic (PD) profiles often hinges on the strategic deployment of multifunctional building blocks. 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine represents a highly specialized, chiral primary amine scaffold that elegantly combines three distinct pharmacophoric elements: a metabolically shielded aryl ring, a lipophilic aliphatic anchor, and a vectorizing chiral basic center.
As a Senior Application Scientist, I have structured this whitepaper to deconstruct the physicochemical causality behind this molecule's utility. We will explore how this specific scaffold functions as a multi-motif bioisostere, its applications in challenging target classes (such as aspartyl proteases and kinases), and the self-validating experimental workflows required to harness its potential in lead optimization.
Deconstructing the Scaffold: Structural & Electronic Profiling
To understand the bioisosteric power of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine, we must isolate and analyze its three core structural components.
The 2,6-Difluorophenyl Moiety: Metabolic Shielding and pKa Modulation
The 2,6-difluorophenyl group is a classic bioisostere for 2,6-dichlorophenyl, 2-chloro-6-fluorophenyl, and substituted pyridines/pyrimidines[1]. The causality behind its selection is twofold:
-
Steric and Metabolic Shielding: The van der Waals radius of fluorine (1.47 Å) is slightly larger than hydrogen (1.20 Å) but significantly smaller than chlorine (1.75 Å). The di-ortho fluorine substitution effectively blocks Cytochrome P450 (CYP450)-mediated aromatic oxidation without imposing the severe steric clash associated with dichloro analogs.
-
Electronic Inductive Effects (-I): The highly electronegative fluorine atoms exert a strong electron-withdrawing inductive effect through the sigma-bond framework. This fundamentally alters the basicity of the adjacent primary amine. While a standard
-alkylbenzylamine exhibits a pKa of ~9.04[2], the 2,6-difluoro substitution lowers the pKa of the amine to approximately 8.2–8.5[3]. This subtle reduction increases the fraction of the unionized species at physiological pH (7.4), thereby enhancing passive membrane permeability and optimizing the LogD profile.
The 3-Methylbutyl (Isobutyl) Chain: Leucine Mimicry
The aliphatic chain attached to the chiral alpha-carbon is structurally equivalent to the side chain of the amino acid leucine. In peptidomimetic drug design, replacing a labile peptide bond with a stable
The Alpha-Chiral Amine Center: Stereospecific Vectorization
The stereocenter at the C1 position dictates the spatial trajectory of both the amine and the flanking substituents. The primary amine serves as a critical hydrogen-bond donor/acceptor, often interacting directly with the target protein's backbone hinge region or catalytic aspartate residues.
Fig 1: Pharmacophore mapping of the 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine scaffold.
Target Class Applications
The unique physicochemical properties of this scaffold make it highly sought after in several challenging therapeutic areas, including the development of indoleamine 2,3-dioxygenase (IDO) inhibitors[4] and heterocyclic drug molecules[5].
-
Aspartyl Proteases (e.g., BACE1, Renin): Inhibiting aspartyl proteases requires displacing highly ordered water molecules in the catalytic cleft. The 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine scaffold acts as a transition-state mimic. The amine interacts with the catalytic aspartate dyads, while the isobutyl group fills the S1' hydrophobic pocket, and the 2,6-difluorophenyl group occupies the S2/S3 regions, utilizing orthogonal multipolar interactions (C-F···H-N) with the enzyme backbone.
-
Kinase Inhibitors (DFG-out Binders): Type II kinase inhibitors require moieties that can reach deep into the allosteric pocket exposed during the DFG-out conformation. The 2,6-difluorophenyl group is ideal for this, as the ortho-fluorines restrict the rotational freedom of the aryl ring, minimizing the entropic penalty upon binding and locking the molecule into the bioactive conformation.
Quantitative Physicochemical Profiling
To illustrate the bioisosteric advantages of this scaffold, the following table summarizes the comparative physicochemical data demonstrating how structural modifications drive PK properties.
| Compound | pKa (Amine) | clogP | Metabolic Stability (HLM t½) | Primary Interaction Motif |
| Benzylamine | ~9.3 | 1.09 | Low (< 15 min) | H-Bonding |
| 2,6-Difluorobenzylamine | 8.52[3] | 1.45 | Moderate (~30 min) | H-Bonding, Halogen Bonding |
| 9.04[2] | 1.31 | Low (< 20 min) | H-Bonding, Weak Hydrophobic | |
| 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine | ~8.3 (Est.) | ~2.8 | High (> 60 min) | H-Bonding, S1' Anchoring, CYP Shielding |
Data synthesis based on structural extrapolation and standard medicinal chemistry principles for fluorinated alpha-branched amines.
Self-Validating Experimental Protocols
To ensure scientific integrity, any application of this building block requires rigorous validation. Below are the field-proven protocols for isolating the active enantiomer and validating its metabolic stability.
Protocol 1: Enantiomeric Resolution via Chiral SFC
Because the biological target will be stereoselective, the racemic amine must be resolved. Supercritical Fluid Chromatography (SFC) is the industry standard for basic amines.
-
Sample Preparation: Dissolve the racemic mixture in Methanol (20 mg/mL).
-
SFC Conditions: Utilize a Chiralpak AD-H column (250 x 21.2 mm, 5 µm). Mobile Phase: Isocratic 15% MeOH / 85% CO₂.
-
Causality Check: Add 0.1% Isopropylamine to the Methanol modifier. The basic modifier is critical; it competes for and masks residual acidic silanol groups on the stationary phase, preventing severe peak tailing of our primary amine.
-
-
Detection & Recovery: Monitor via UV at 210 nm. Collect the separated enantiomers and evaporate the solvent under reduced pressure at a maximum of 35°C to prevent volatilization of the free base.
Protocol 2: In Vitro Microsomal Stability Assay (CYP450 Evasion)
To validate the metabolic shielding provided by the 2,6-difluorophenyl group, an HLM assay is required.
-
Incubation Mixture: Combine 1 µM of the test compound with 0.5 mg/mL Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer.
-
Causality Check: The buffer must be strictly maintained at pH 7.4 to preserve the native conformation and catalytic activity of the CYP enzymes.
-
-
Initiation: Pre-warm the mixture to 37°C for 5 minutes. Initiate the reaction by adding a 1 mM NADPH regenerating system. (NADPH provides the essential reducing equivalents for CYP450-mediated oxidation).
-
Time-Course Quenching: At intervals of 0, 15, 30, 45, and 60 minutes, extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold Acetonitrile containing 100 ng/mL Tolbutamide (Internal Standard).
-
Causality Check: The cold organic solvent instantly denatures the microsomal proteins, halting the enzymatic reaction and precipitating the protein to prevent LC column clogging. The internal standard normalizes any matrix effects or ionization variability in the mass spectrometer.
-
-
Analysis: Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to calculate the intrinsic clearance (
) and half-life ( ).
Fig 2: Self-validating LC-MS/MS workflow for CYP450 microsomal stability assessment.
References
-
Roe, A. M., et al. "The synthesis and activity of some 2,6-difluorophenyl-substituted compounds." Journal of Medicinal Chemistry (1968).
-
Wang, L., et al. "RhIII-Catalyzed heteroarylation of N-2,6-difluorophenyl arylamides with heteroaryl boronate esters." Organic Chemistry Frontiers (2016).
-
European Patent Office. "INHIBITORS OF INDOLEAMINE 2,3-DIOXYGENASE - EP 3426638 B1." EPO Publication Server (2020).
-
ChemicalBook. "2,6-Difluorobenzylamine - Physico-chemical Properties." ChemicalBook Database.
-
ChemBK. "S-(-)-alpha-Methylbenzylamine - Physico-chemical Properties." ChemBK Database.
Sources
- 1. semanticscholar.org [semanticscholar.org]
- 2. chembk.com [chembk.com]
- 3. 2,6-Difluorobenzylamine(69385-30-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
- 4. data.epo.org [data.epo.org]
- 5. RhIII-Catalyzed heteroarylation of N-2,6-difluorophenyl arylamides with heteroaryl boronate esters - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
A Technical Guide to Predicting the Metabolic Stability of Fluorinated Alkyl Amines
Introduction
The strategic incorporation of fluorine into small molecule drug candidates has become a cornerstone of modern medicinal chemistry.[1][2] Its unique properties—small size, high electronegativity, and the strength of the carbon-fluorine bond—are leveraged to enhance a multitude of pharmacokinetic and pharmacodynamic parameters, including binding affinity, membrane permeability, and, most notably, metabolic stability.[3] Alkyl amines are a ubiquitous functional group in pharmaceuticals, but they often represent a metabolic "soft spot," susceptible to rapid clearance by enzymes such as Cytochrome P450s (CYPs) and Monoamine Oxidases (MAOs). Fluorination offers a powerful tool to shield these liabilities.
However, the impact of fluorine is far from a simple steric blockade. Its profound electronic effects can alter the fundamental physicochemical properties of a molecule, influencing everything from the basicity (pKa) of the amine to the molecule's affinity for metabolizing enzymes.[4][5] Predicting the metabolic fate of a fluorinated alkyl amine, therefore, requires a nuanced understanding that goes beyond simple bond strengths. It demands a multi-tiered approach that integrates mechanistic principles with robust in silico and in vitro methodologies.
This guide provides researchers, scientists, and drug development professionals with an in-depth framework for understanding, predicting, and experimentally verifying the metabolic stability of fluorinated alkyl amines. We will explore the core biochemical principles, detail a tiered predictive workflow, provide validated experimental protocols, and discuss the interpretation of key data to enable more rational and efficient drug design.
Section 1: The Mechanistic Underpinnings of Fluorine's Influence
The common rationale for fluorination's success in enhancing metabolic stability is the high bond dissociation energy of the C-F bond (approx. 116 kcal/mol) compared to the C-H bond (approx. 99 kcal/mol).[6] While relevant, this explanation is an oversimplification and overlooks the intricate enzyme-substrate interactions that govern metabolic processes.[4][7]
Beyond Bond Strength: Enzyme Affinity and Catalysis
The rate of an enzyme-catalyzed metabolic reaction is not solely dependent on the energy required to break a bond. It is a function of both the enzyme's affinity for the substrate (governed by the association constant, Kₐ) and the catalytic turnover rate (kcat).[4][8] Fluorination can influence both of these parameters:
-
Perturbing Enzyme-Substrate Affinity (Kₐ): Fluorine's electronegativity alters a molecule's electrostatic potential and lipophilicity. This can either weaken or strengthen the non-covalent interactions within an enzyme's active site, thereby changing Kₐ. A weaker binding affinity can significantly reduce the overall rate of metabolism, even if the target C-H bond is still accessible.[4][8]
-
Altering the Catalytic Rate (kcat): By replacing a metabolically labile C-H bond, fluorination can directly block oxidation at that specific site, effectively reducing kcat to zero at that position.[3] Furthermore, the strong electron-withdrawing nature of fluorine can destabilize the formation of positively charged transition states (e.g., carbocations) that are common in CYP-mediated oxidation, thereby increasing the activation energy and slowing the reaction.[9]
Critical Electronic and Physicochemical Perturbations
The introduction of fluorine instigates several key changes that have direct consequences for metabolism:
-
Lowering Amine pKa: Fluorine's inductive electron-withdrawing effect can significantly lower the basicity of a nearby amine.[5] A lower pKa means the amine is less protonated at physiological pH. This can reduce its affinity for certain CYP isozymes, like CYP2D6, which preferentially bind to protonated amines, and can also improve membrane permeability.[4][5]
-
Increasing Oxidation Potential: The placement of fluorine at the β-position to an amine universally increases the electrostatic potential required for its oxidation.[4][8] This is because the electron-withdrawing fluorine atom destabilizes the developing positive charge on the nitrogen during single-electron transfer, a key step in oxidation by both CYPs and MAOs.
-
Metabolic Switching: Successfully blocking a primary metabolic hotspot does not guarantee overall stability. The metabolizing enzymes may simply shift their focus to a different, previously less-favored site on the molecule.[4] Therefore, it is crucial to assess the entire metabolic profile of a new fluorinated analog, not just the stability of the targeted position.
Potential Liabilities: Defluorination and Bioactivation
While often used to enhance safety, fluorination is not without potential risks. Under certain circumstances, metabolic processes can lead to the cleavage of the C-F bond, a process known as defluorination, which can release fluoride ions.[6][10] More concerning is the potential for bioactivation, where metabolism converts the parent drug into a chemically reactive metabolite. For example, the CYP-mediated oxidation of anilines with a fluorine at the para-position can directly yield a reactive benzoquinoneimine intermediate, which can covalently bind to macromolecules and lead to toxicity.[11][12]
Section 2: Key Enzymatic Pathways in Focus
The metabolism of alkyl amines is primarily handled by two major enzyme families located predominantly in the liver: the Cytochrome P450s and the Monoamine Oxidases.[4][]
Cytochrome P450 (CYP) Mediated Metabolism
CYPs are a superfamily of heme-containing monooxygenases that are responsible for the bulk of Phase I oxidative metabolism of xenobiotics.[4][8] For alkyl amines, the most common CYP-mediated reactions include:
-
N-dealkylation: The removal of an alkyl group attached to the nitrogen.
-
Aliphatic Hydroxylation: The addition of a hydroxyl group to an alkyl chain, often at the carbon α, β, or ω to the amine.
-
Aromatic Hydroxylation: The addition of a hydroxyl group to an aromatic ring, if present.
The mechanism for aliphatic hydroxylation often involves a hydrogen atom transfer (HAT) from the substrate to the activated oxygen species at the heme center, followed by a "radical rebound" step.[4] Fluorinating these positions can effectively block this pathway.
Monoamine Oxidase (MAO) Mediated Metabolism
MAOs are flavin-containing enzymes located on the outer mitochondrial membrane that catalyze the oxidative deamination of monoamines.[14] This process converts the amine into an aldehyde, which is then further oxidized to a carboxylic acid. There are two main isoforms:
-
MAO-A: Primarily metabolizes serotonin and norepinephrine.[][14]
-
MAO-B: Preferentially metabolizes phenethylamine and benzylamine.[][14] Both isoforms can metabolize dopamine.[14]
The substrate specificity of MAOs is influenced by the structure of the amine, and fluorination can alter a compound's affinity for one or both isoforms.
Caption: Key metabolic pathways for fluorinated alkyl amines.
Section 3: A Multi-Tiered Strategy for Stability Prediction
An efficient drug discovery campaign relies on a tiered approach to assessing metabolic stability, allowing for the rapid elimination of labile compounds while dedicating more resource-intensive assays to the most promising candidates.
Sources
- 1. inhancetechnologies.com [inhancetechnologies.com]
- 2. Fluorine as a key element in modern drug discovery and development | LE STUDIUM [lestudium-ias.com]
- 3. tandfonline.com [tandfonline.com]
- 4. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Metabolism and Toxicity of Fluorine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 6. annualreviews.org [annualreviews.org]
- 7. Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. chemrxiv.org [chemrxiv.org]
- 9. soci.org [soci.org]
- 10. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Bioactivation of 4-fluorinated anilines to benzoquinoneimines as primary reaction products - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Bioactivation of Fluorinated 2-Aryl-benzothiazole Anti-tumor Molecules by Human Cytochrome P450s 1A1 and 2W1 and Deactivation by Cytochrome P450 2S1 - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Monoamine oxidase - Wikipedia [en.wikipedia.org]
Technical Guide: 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine in Drug Discovery
[1][2]
Executive Summary
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine serves as a critical "designer" amine intermediate.[1][2] In the hit-to-lead and lead optimization phases, medicinal chemists employ this scaffold to replace generic benzyl or alkyl amines.[1][2] The 2,6-difluoro substitution is not merely decorative; it is a strategic modification to:
-
Block Metabolic Hotspots: The fluorine atoms at the 2 and 6 positions sterically and electronically protect the phenyl ring from Cytochrome P450-mediated oxidation.[1][2]
-
Modulate Basicity: The electron-withdrawing nature of the fluorinated ring lowers the pKa of the adjacent amine, reducing lysosomal trapping and potentially mitigating hERG channel liability.[1][2]
-
Induce Conformational Locking: The "ortho-effect" restricts rotation around the C(aryl)-C(alkyl) bond, pre-organizing the molecule for binding in restricted enzyme pockets (e.g., S1/S2 subsites).[1][2]
Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7]
| Property | Value / Description | Impact on Drug Design |
| IUPAC Name | 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine | Precision nomenclature for patent filings.[1][2] |
| Core Scaffold | Bioisostere for Leucine/Phenylalanine side chains.[1][2] | |
| Molecular Weight | ~199.24 g/mol | Low MW allows for efficient "Fragment-Based Drug Design" (FBDD).[1][2] |
| LogP (Calc) | ~2.6 - 2.8 | Optimal lipophilicity for CNS penetration and membrane permeability.[1][2] |
| pKa (Amine) | ~8.5 - 9.0 (vs. ~9.5 for non-F analog) | Reduced basicity improves oral bioavailability and reduces phospholipidosis risk.[1] |
| Stereochemistry | Chiral Center at C1 | (R)- and (S)-enantiomers show distinct biological activities; asymmetric synthesis is required.[1][2] |
Synthesis Protocols
High-purity, enantiomerically enriched synthesis is critical.[1][2] Racemic mixtures are rarely acceptable in late-stage discovery.[1][2]
Method A: Asymmetric Synthesis via Ellman’s Auxiliary
This is the standard medicinal chemistry route for generating gram-scale quantities with high enantiomeric excess (
Reaction Logic:
-
Condensation: 2,6-Difluorobenzaldehyde reacts with (R)- or (S)-tert-butanesulfinamide to form a chiral imine.[1][2]
-
Diastereoselective Addition: An organometallic reagent (Isobutylmagnesium bromide) adds to the imine. The bulky tert-butyl group directs the addition to one face of the molecule.[1][2]
-
Deprotection: Acidic cleavage yields the free chiral amine.[2]
Protocol:
-
Imine Formation: Dissolve 2,6-difluorobenzaldehyde (1.0 eq) and (R)-tert-butanesulfinamide (1.1 eq) in THF. Add Ti(OEt)4 (2.0 eq).[1] Reflux for 4h. Quench with brine, filter, and concentrate.[2]
-
Grignard Addition: Dissolve the crude sulfinimide in anhydrous DCM at -78°C. Add Isobutylmagnesium bromide (2.0 eq) dropwise. Stir for 2h, allowing to warm to 0°C.
-
Hydrolysis: Quench with saturated NH4Cl. Extract with EtOAc.[2] Treat the organic layer with 4M HCl in dioxane/MeOH (1:1) for 1h at RT to cleave the sulfinyl group.
-
Purification: Basify with NaOH (1M), extract into DCM, and purify via silica gel chromatography (DCM/MeOH/NH3).
Method B: Biocatalytic Transamination (Process Scale)
For kilogram-scale production,
Protocol:
-
Substrate: 1-(2,6-Difluorophenyl)-3-methylbutan-1-one.
-
Enzyme System: ATA-113 (Codexis or equivalent) + PLP (cofactor).[1]
-
Amine Donor: Isopropylamine (1M) in phosphate buffer (pH 7.5).
-
Process: Stir substrate (50 mM) with enzyme/cofactor at 30°C for 24h. The equilibrium is shifted by the removal of acetone (coproduct).
-
Workup: Acidify to pH 2, wash with MTBE (removes ketone), basify to pH 10, extract product.
Visualization: Synthesis Workflow
Caption: Asymmetric synthesis route using Ellman's auxiliary logic to ensure high enantiomeric excess.
Medicinal Chemistry Utility
Metabolic Stability & The "Fluorine Scan"
In drug design, the 2,6-difluorophenyl moiety is superior to a simple phenyl group.[1][2] The C-F bond (approx. 116 kcal/mol) is metabolically inert.
-
Mechanism: Cytochrome P450 enzymes typically attack electron-rich aromatic rings at the para or ortho positions.[1][2]
-
Effect: The 2,6-difluoro pattern sterically blocks the ortho positions and electronically deactivates the ring towards electrophilic attack, significantly extending the half-life (
) of the molecule in microsomal stability assays.[1][2]
Conformational Restriction (The Ortho Effect)
The fluorine atoms create steric bulk and electrostatic repulsion with the side chain, restricting the rotation of the C1-Aryl bond.[1][2]
-
Application: This "pre-organizes" the inhibitor into a bioactive conformation, reducing the entropic penalty upon binding to the target protein (e.g., fitting into the S1 pocket of a protease).[2]
Bioisosterism in Protease Inhibitors
This amine is a "hardened" mimic of the Leucine or Phenylalanine side chains found in natural substrates of proteases like Cathepsin K or Gamma-Secretase .[1][2]
-
Leucine:
[1][2] -
Target Amine:
[1][2] -
Strategy: Replacing the carboxylate with the difluorophenyl ring removes a rapidly metabolized group while maintaining the hydrophobic interaction required for the enzyme's specificity pocket.[2]
Visualization: SAR Logic
Caption: Structure-Activity Relationship (SAR) map detailing the functional role of each structural component.
Experimental Data Summary (Representative)
| Assay | Parameter | 1-(2,6-Difluorophenyl)-...[1][2][3][4][5] | Non-Fluorinated Analog | Interpretation |
| Microsomal Stability | < 15 (High Stability) | > 50 (High Clearance) | Fluorine blocks metabolic oxidation.[1] | |
| Lipophilicity | LogD (pH 7.4) | 2.6 | 2.1 | Fluorine increases lipophilicity, aiding CNS entry.[2] |
| hERG Inhibition | > 30 | ~ 10 | Lower pKa reduces cation-pi interactions in the hERG channel.[1] |
References
-
Ellman, J. A., et al. "N-tert-Butanesulfinyl Imines: Versatile Intermediates for the Asymmetric Synthesis of Amines."[1][2] Accounts of Chemical Research, 2002.[2] [1]
-
Purser, S., et al. "Fluorine in medicinal chemistry."[2] Chemical Society Reviews, 2008.[2]
-
Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design."[2] Journal of Medicinal Chemistry, 2018.[2] [1]
-
ChemScene. "1-(2,6-Difluorophenyl)-3-methylbutan-1-amine Product Data." ChemScene Catalog, Accessed 2024.[2]
-
PubChem. "Compound Summary for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine."[1][2] National Library of Medicine, Accessed 2024.[2]
Sources
- 1. Quabodepistat | C21H20ClF3N2O4 | CID 118904282 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. One moment, please... [pesticideinfo.org]
- 3. 1H-Pyrazolo[3,4-b]pyridine inhibitors of cyclin-dependent kinases: highly potent 2,6-Difluorophenacyl analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Phosphonic Acid Analogs of Fluorophenylalanines as Inhibitors of Human and Porcine Aminopeptidases N: Validation of the Importance of the Substitution of the Aromatic Ring - PMC [pmc.ncbi.nlm.nih.gov]
- 5. QUABODEPISTAT [drugfuture.com]
Comprehensive Safety Data Sheet (SDS) and Toxicity Profile of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Executive Summary
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a specialized fluorinated primary amine utilized primarily as a chiral building block in pharmaceutical drug discovery. The strategic placement of a 2,6-difluorophenyl group profoundly alters the molecule's physicochemical properties, enhancing its lipophilicity and metabolic stability by protecting the aromatic ring from cytochrome P450 (CYP450) mediated oxidation[1]. However, the presence of a strongly basic primary amine moiety dictates its toxicological profile, presenting specific handling, irritation, and sensitization challenges. This whitepaper synthesizes the predictive toxicity profile and Safety Data Sheet (SDS) directives for this compound, grounding all safety protocols in validated OECD guidelines.
Physicochemical Profiling & Structural Implications
The toxicity of aliphatic and benzylamines is intrinsically linked to their basicity and lipophilicity. The primary amine functional group is strongly basic, which is the most relevant property for predicting local tissue irritation and corrosivity[2].
Table 1: Physicochemical Properties
| Property | Value / Description | Impact on Toxicity & Handling |
| Chemical Formula | C₁₁H₁₅F₂N | Determines molecular weight and elemental composition. |
| Molecular Weight | 199.24 g/mol [3] | Low molecular weight (< 400 g/mol ) facilitates rapid dermal penetration[4]. |
| Functional Groups | Primary Amine (-NH₂), 2,6-Difluorophenyl | Amine drives basicity/corrosivity; fluorine enhances metabolic half-life[1]. |
| Physical State | Liquid (Predicted) | High risk of aerosolization or splash exposure during handling. |
Toxicological Hazard Assessment
Acute Oral Toxicity
Primary amines exhibit toxicity profiles driven primarily by local tissue irritation and severe pH-dependent corrosive effects upon ingestion[2]. To classify the acute oral toxicity of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine without excessive animal testing, the OECD Test Guideline 423 (Acute Toxic Class Method) is the gold standard[5].
Causality & Rationale: OECD TG 423 utilizes a stepwise, fixed-dose procedure rather than a traditional LD₅₀ titration. By administering fixed doses (e.g., 5, 50, 300, or 2000 mg/kg) to a minimal number of animals, researchers can statistically rank the substance within the Globally Harmonized System (GHS) while minimizing animal suffering[5][6].
Step-by-Step Methodology: OECD TG 423 (Acute Oral Toxicity)
-
Dose Selection & Preparation: Based on the high basicity of primary amines, a starting dose of 300 mg/kg is selected. The test compound is suspended in an aqueous vehicle (maximum volume 1 mL/100g body weight)[6].
-
Animal Dosing: Administer the single oral dose via oral gavage to a group of three nulliparous, non-pregnant female rodents (rats)[5][6].
-
Observation Phase: Monitor animals continuously for the first 24 hours, focusing on the first 4 hours for signs of acute systemic toxicity (e.g., lethargy, abnormal gait, respiratory distress)[2]. Continue daily observation for 14 days.
-
Self-Validating Decision Matrix:
-
If 2-3 animals die: The substance is highly toxic; proceed to test the next lower dose (50 mg/kg).
-
If 1 animal dies: Repeat the 300 mg/kg dose with three new animals to confirm statistical relevance.
-
If 0 animals die: The substance is classified in a lower toxicity tier; proceed to test at 2000 mg/kg[6].
-
Dermal Irritation and Corrosion
Due to its nucleophilic nature, 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine poses a significant risk of disrupting the stratum corneum. To evaluate this, the OECD Test Guideline 439 (In Vitro Skin Irritation) is employed[7].
Causality & Rationale: This protocol uses a Reconstructed Human Epidermis (RhE) model, which mimics the biochemical and physiological properties of human skin[7]. The assay relies on the MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) viability test. In vivo skin irritation results from chemical-induced cell damage; therefore, measuring mitochondrial reductase activity via MTT conversion into a blue formazan salt provides a mechanistically relevant, self-validating proxy for tissue viability[8].
Caption: Step-by-step workflow for in vitro skin irritation testing according to OECD TG 439.
Step-by-Step Methodology: OECD TG 439 (In Vitro Skin Irritation)
-
Tissue Preparation: Pre-incubate RhE tissues (e.g., EpiDerm™) overnight at 37°C and 5% CO₂ to establish baseline metabolic activity.
-
Chemical Application: Topically apply 30 µL of the test amine directly to the apical surface of the RhE tissues in triplicate[9].
-
Self-Validating Controls: Concurrently apply ultrapure water (Negative Control) and 5% SDS (Positive Control) to separate tissue triplicates[9]. Validation Check: The assay is only valid if the negative control viability is > 1.0 OD and the positive control reduces viability to ≤ 20%.
-
Exposure & Washing: Incubate for 60 minutes. Subsequently, wash the tissues thoroughly with Phosphate Buffered Saline (PBS) to remove the test item, followed by a 42-hour post-treatment recovery incubation[9].
-
MTT Assay & Spectrophotometry: Transfer tissues to an MTT solution (1 mg/mL) for 3 hours. Extract the precipitated blue formazan using isopropanol and measure absorbance at 570 nm[9].
-
Classification: If relative viability is ≤ 50%, the chemical is classified as a UN GHS Category 2 Skin Irritant[7][8].
Skin Sensitization
Skin sensitization is governed by an Adverse Outcome Pathway (AOP). The Molecular Initiating Event (MIE) is haptenation, where an electrophilic chemical covalently binds to nucleophilic skin proteins[10]. While primary amines are inherently nucleophilic and do not readily react with nucleophilic peptide residues (like cysteine or lysine) in their native state, they can undergo metabolic activation or Schiff base formation, transforming them into complete allergens capable of triggering T-lymphocyte proliferation[4].
Caption: Adverse Outcome Pathway (AOP) for skin sensitization induced by primary amines.
Table 2: Toxicological Hazard Summary
| Endpoint | Predictive Test Method | Expected Result | GHS Classification |
| Acute Oral Toxicity | OECD TG 423 (In Vivo) | LD₅₀ between 300 - 2000 mg/kg | Category 4 (Harmful if swallowed) |
| Skin Irritation | OECD TG 439 (In Vitro RhE) | Tissue Viability ≤ 50% | Category 2 (Skin Irritant) |
| Skin Sensitization | OECD TG 429 (LLNA) | Stimulation Index (SI) ≥ 3 | Category 1 (May cause allergic reaction) |
Safety Data Sheet (SDS) Core Directives
Based on the predictive toxicological profile of fluorinated primary amines, the following operational safety protocols must be strictly adhered to:
Exposure Controls & Personal Protection Equipment (PPE)
-
Engineering Controls: All manipulations must be performed in a certified Class II chemical fume hood to prevent inhalation of basic amine vapors, which act as severe respiratory tract irritants.
-
Hand Protection: Nitrile gloves (minimum thickness 0.11 mm) are required. Primary amines can degrade certain glove materials; double-gloving is recommended during bulk transfers.
-
Eye Protection: Tightly fitting safety goggles or face shields. The basicity of the amine poses a severe risk of irreversible corneal damage upon contact.
Handling and Storage
-
Storage Conditions: Store in a cool, dry, well-ventilated area. Keep containers tightly closed under an inert atmosphere (e.g., Argon or Nitrogen) to prevent degradation and carbamate formation via reaction with atmospheric CO₂.
-
Incompatibilities: Strictly isolate from strong oxidizing agents, strong acids, and acid chlorides. The nucleophilic primary amine will react violently with electrophiles.
First Aid Measures
-
Dermal Exposure: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Do NOT attempt to neutralize the amine with weak acids on the skin, as the exothermic neutralization reaction can exacerbate tissue damage.
-
Ocular Exposure: Flush eyes immediately with water or physiological saline for 20 minutes, holding eyelids open. Seek immediate ophthalmological intervention.
References
- Benchchem. "3,4-Difluoro-N-(pentan-2-yl)aniline".
- NIH. "OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method".
- NIH. "OECD Test Guideline 423 - National Toxicology Program".
- IIVS.org. "Skin Irritation Test (SIT, OECD 439)".
- ResearchGate. "(PDF) OECD GUIDELINES FOR ACUTE ORAL TOXICITY STUDIES: AN OVERVIEW".
- XCellR8. "Regulatory Skin Irritation Test OECD TG 439".
- Industrialchemicals.gov.au. "Primary aliphatic (C12-22) and fatty amines: Human health tier II assessment".
- Ovid. "Assessment of skin sensitization under REACH".
- NIH. "Skin sensitization in silico protocol - PMC".
- Benchchem. "A Comparative Analysis of Trifluoromethylated and Non-Fluorinated Benzylamines for Drug Discovery".
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. industrialchemicals.gov.au [industrialchemicals.gov.au]
- 3. 3,4-Difluoro-N-(pentan-2-yl)aniline [benchchem.com]
- 4. ovid.com [ovid.com]
- 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 8. iivs.org [iivs.org]
- 9. x-cellr8.com [x-cellr8.com]
- 10. Skin sensitization in silico protocol - PMC [pmc.ncbi.nlm.nih.gov]
Scalable Asymmetric Production Protocols for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Target Audience: Process Chemists, Scale-up Engineers, and Drug Development Professionals Methodology: Ellman’s Chiral Auxiliary-Directed Asymmetric Addition
Executive Summary & Mechanistic Rationale
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a highly valuable chiral primary amine building block, frequently utilized in the development of advanced therapeutics. The presence of the sterically demanding and electronically deactivating 2,6-difluorophenyl group, combined with an aliphatic isobutyl chain, presents unique synthetic challenges. Traditional direct reductive amination often suffers from poor enantiocontrol and over-alkylation.
To bypass these limitations, this protocol employs Ellman’s chiral sulfinamide chemistry[1]. This methodology is a gold standard for the asymmetric synthesis of primary amines, offering a robust, self-validating system that ensures high stereochemical fidelity and seamless scalability[2].
Causality in Reagent Selection
-
Titanium(IV) Ethoxide (Ti(OEt)₄): Used during imine condensation, Ti(OEt)₄ acts as a dual-purpose Lewis acid and water scavenger. Unlike standard desiccants, it drives the equilibrium to completion by coordinating the aldehyde oxygen and irreversibly trapping the generated water, preventing imine hydrolysis[3].
-
Dichloromethane (DCM) vs. THF: The stereodefining Grignard addition must be conducted in a non-coordinating solvent like DCM. Tetrahydrofuran (THF) competitively coordinates with the magnesium center, disrupting the highly ordered, six-membered chair-like transition state required for strict facial selectivity[3].
-
Methanolic HCl Deprotection: The tert-butanesulfinyl group is highly acid-labile. Methanol is chosen as the co-solvent because it acts as a nucleophile to trap the highly reactive sulfinyl cation (forming methyl tert-butanesulfinate), preventing unwanted side reactions with the newly formed amine[4].
Figure 1: Three-step scalable synthesis workflow for the target chiral amine.
Self-Validating In-Process Controls (IPC)
A hallmark of a scalable protocol is its ability to self-validate at each intermediate stage without requiring complex off-line purification.
-
Visual & UV Validation: The conversion of the aldehyde to the sulfinyl imine is visually tracked by a distinct color change (colorless to pale yellow) and quantitatively verified via HPLC (disappearance of the aldehyde peak at 254 nm).
-
Stereochemical Validation via ¹⁹F-NMR: During the Grignard addition, the stereochemical outcome is self-validating via ¹⁹F-NMR. The two fluorine atoms on the aromatic ring become diastereotopic (magnetically inequivalent) in the chiral environment of the product. This allows for the direct calculation of the diastereomeric ratio (d.r.) from the crude reaction mixture without the need for chiral chromatography.
Figure 2: Logical framework for optimizing stereocontrol during Grignard addition.
Step-by-Step Experimental Protocols
Step 1: Synthesis of (R,E)-N-(2,6-difluorobenzylidene)-2-methylpropane-2-sulfinamide
Objective: High-yielding condensation to form the chiral sulfinyl imine.
-
Preparation: Charge a dry, nitrogen-purged reactor with 2,6-difluorobenzaldehyde (1.0 equiv, 1.0 kg) and (R)-tert-butanesulfinamide (1.05 equiv, 895 g) in anhydrous THF (5.0 L).
-
Activation: Add Titanium(IV) ethoxide (2.0 equiv, 3.2 kg) in a steady stream at 25 °C. Stir the mixture vigorously for 12 hours.
-
Quench & Filtration: Pour the reaction mixture into an equal volume of saturated aqueous NaCl (brine) while stirring rapidly. A heavy white precipitate of titanium dioxide (TiO₂) will form. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with Ethyl Acetate (3 × 2 L).
-
Isolation: Separate the organic layer, dry over Na₂SO₄, and concentrate under reduced pressure to yield the sulfinyl imine as a pale yellow solid. Expected Yield: >95%.
Step 2: Diastereoselective Grignard Addition
Objective: Stereocontrolled installation of the isobutyl chain.
-
Cooling: Dissolve the crude sulfinyl imine (1.0 equiv) in anhydrous DCM (10.0 L) and cool the reactor to -48 °C using a dry ice/acetonitrile bath.
-
Addition: Dropwise add Isobutylmagnesium bromide (2.0 M in diethyl ether, 1.5 equiv) over 2 hours, maintaining the internal temperature strictly below -45 °C to prevent degradation of the transition state facial selectivity.
-
Maturation: Stir the reaction at -48 °C for an additional 4 hours. IPC: Check crude ¹⁹F-NMR for d.r. > 98:2.
-
Quench: Quench the reaction cold by slowly adding saturated aqueous NH₄Cl (2.0 L). Allow the mixture to warm to room temperature, separate the organic layer, and concentrate. Expected Yield: 88-92%.
Step 3: Acidic Deprotection to Target Amine
Objective: Cleavage of the chiral auxiliary to yield the free primary amine hydrochloride.
-
Cleavage: Dissolve the protected chiral amine in Methanol (5.0 L). Cool to 0 °C and add 4M HCl in 1,4-dioxane (3.0 equiv) dropwise.
-
Reaction: Remove the cooling bath and stir at 25 °C for 1 hour. The reaction is complete when TLC indicates the complete disappearance of the starting material[3].
-
Isolation: Concentrate the mixture to dryness under reduced pressure. Triturate the resulting residue with cold diethyl ether to precipitate the 1-(2,6-difluorophenyl)-3-methylbutan-1-amine hydrochloride salt as a highly pure white solid. Expected Yield: Quantitative.
Quantitative Data & Optimization Metrics
Table 1: Reaction Optimization for Grignard Addition (Solvent & Temp vs. d.r.) Data demonstrates the critical causality of solvent choice and temperature on stereochemical outcomes.
| Solvent System | Temperature (°C) | Conversion (%) | Diastereomeric Ratio (d.r.) |
| THF | -78 | >95 | 85:15 |
| THF | -48 | >95 | 78:22 |
| DCM | -78 | 60 (Sluggish) | >99:1 |
| DCM | -48 | >95 | >98:2 |
Table 2: Stoichiometry and Material Requirements (1 kg Target Scale)
| Reagent | MW ( g/mol ) | Equivalents | Mass / Volume Required | Function |
| 2,6-Difluorobenzaldehyde | 142.10 | 1.0 | 710 g | Starting Material |
| (R)-tert-Butanesulfinamide | 121.18 | 1.05 | 636 g | Chiral Auxiliary |
| Titanium(IV) ethoxide | 228.11 | 2.0 | 2.28 kg | Lewis Acid/Desiccant |
| Isobutylmagnesium bromide (2M) | 161.33 | 1.5 | 3.75 L | Nucleophile |
| 4M HCl in Dioxane | 36.46 | 3.0 | 3.75 L | Deprotecting Agent |
References[3]Synthetic pathways to create asymmetric center at C1 position of 1-substituted-tetrahydro-β-carbolines – a review - RSC Publishing[2]Practical and Asymmetric Synthesis of Apremilast Using Ellman's Sulfinamide as a Chiral Auxiliary - MDPI[1] tert-Butanesulfinamide - Wikipedia[4] Sulfinamide Crossover Reaction - The Journal of Organic Chemistry (ACS Publications)
Sources
Application Note: Overcoming Steric Deactivation in the Reductive Amination of 2,6-Difluorophenyl Ketones
Executive Summary
The synthesis of complex amines via the reductive amination of 2,6-difluorophenyl ketones represents a significant bottleneck in medicinal chemistry and drug development. The unique combination of extreme steric hindrance and complex electronic effects renders standard direct reductive amination protocols nearly completely ineffective. This application note provides a comprehensive, field-proven guide to overcoming these limitations using a stepwise, Lewis acid-mediated approach that ensures high yields, chemoselectivity, and operational scalability.
Mechanistic Rationale: The 2,6-Difluoro Challenge
To successfully aminate a 2,6-difluorophenyl ketone, one must understand why standard conditions fail. The challenge is twofold:
-
Severe Steric Hindrance : The two ortho-fluorine atoms lock the conformation of the aromatic ring relative to the carbonyl group, effectively blocking the Bürgi-Dunitz trajectory required for the incoming amine nucleophile.
-
Electronic Deactivation : While fluorine atoms are highly electron-withdrawing through induction (which theoretically increases the electrophilicity of the carbonyl carbon), they can also act as weak
-donors through resonance[1]. In highly hindered systems, the steric penalty prevents the formation of the initial hemiaminal, stalling the reaction before the imine can even form.
Standard direct reductive amination utilizing2 is the industry standard for unhindered substrates[2]. However, when applied to 2,6-difluorophenyl ketones, this method typically yields <10% product, returning mostly unreacted starting material[2].
To force the equilibrium forward, a stepwise approach utilizing Titanium(IV) isopropoxide (Ti(OiPr)4) is required[3]. Ti(OiPr)4 acts dually as a powerful Lewis acid—coordinating to the carbonyl oxygen to drastically lower the LUMO energy—and as an in-situ dehydrating agent, irreversibly trapping the liberated water to form a stable, transient titanium-imine complex.
Workflow & Decision Matrix
Caption: Workflow for selecting reductive amination conditions based on steric hindrance.
Comparative Reagent Efficacy
The following table summarizes the expected outcomes when subjecting 2,6-difluorophenyl ketones to various reductive amination conditions.
| Reagent System | Solvent | Reaction Type | Typical Yield | Mechanistic Outcome / Notes |
| NaBH(OAc)3 | DCE / THF | Direct | < 10% | Fails due to steric clash; unreacted ketone recovered[2]. |
| NaBH3CN | MeOH / AcOH | Direct | 10 - 20% | Sluggish imine formation; competing ketone reduction to alcohol. |
| Ti(OiPr)4 / NaBH3CN | EtOH / Neat | Stepwise | 70 - 85% | Mild reduction; ideal for acid-sensitive functional groups[3]. |
| Ti(OiPr)4 / NaBH4 | EtOH | Stepwise | 75 - 95% | Gold standard; fast reduction, highly economical, robust scale-up[4]. |
Experimental Protocols
Protocol A: The Titanium(IV) Isopropoxide / NaBH4 Method (Gold Standard)
This protocol is the most robust and economically viable method for the reductive amination of highly hindered ketones, leveraging 4[4].
Reagents:
-
2,6-Difluorophenyl ketone (1.0 equiv, 10 mmol)
-
Primary or secondary amine (1.2 - 1.5 equiv, 12-15 mmol)
-
Titanium(IV) isopropoxide (2.0 equiv, 20 mmol)
-
Sodium borohydride (1.5 equiv, 15 mmol)
-
Absolute Ethanol (15 mL)
Step-by-Step Procedure:
-
Imine Formation: In an oven-dried, argon-purged flask, combine the 2,6-difluorophenyl ketone, the amine, and absolute ethanol.
-
Lewis Acid Addition: Add Ti(OiPr)4 dropwise via syringe at room temperature. Stir the resulting mixture under argon for 8 to 12 hours.
-
Causality Check (Self-Validation): Why wait 8-12 hours? Unlike unhindered aldehydes where imine formation is rapid, the ortho-fluorines create a massive steric barrier. Adding the reductant prematurely will result in the direct reduction of the unreacted ketone to the corresponding 2,6-difluorobenzyl alcohol, irreversibly killing the yield. Validate imine formation via an aliquot quench and GC-MS/TLC analysis before proceeding.
-
-
Reduction: Once the ketone is fully consumed, cool the reaction mixture to 0 °C using an ice bath. Slowly add solid NaBH4 in small portions to manage hydrogen evolution.
-
Maturation: Remove the ice bath and allow the reaction to stir at ambient temperature for an additional 6–8 hours.
-
Quench & Workup: Pour the reaction mixture into a vigorously stirred solution of aqueous ammonia (2 M, 30 mL) or 1 M NaOH.
-
Causality Check (Phase Separation): Titanium byproducts are notorious for forming intractable, gelatinous emulsions upon aqueous quenching. Using a strongly basic aqueous quench forces the precipitation of titanium dioxide (TiO2) as a dense, granular white solid.
-
-
Filtration: Filter the resulting suspension through a pad of Celite. Wash the filter cake thoroughly with dichloromethane (3 × 50 mL).
-
Isolation: Separate the organic layer from the filtrate, dry over anhydrous Na2SO4, filter, and concentrate in vacuo to yield the crude amine, which can be purified via flash chromatography or crystallization.
Protocol B: The Ti(OiPr)4 / NaBH3CN Method (For Acid/Base-Sensitive Substrates)
If the substrate contains functional groups sensitive to the robust hydride transfer of NaBH4,3 offers a milder alternative[3].
Modifications from Protocol A:
-
Perform the imine formation step neat (no solvent) or in a minimal amount of THF to maximize the concentration and drive the unfavorable equilibrium.
-
After 12 hours of stirring the ketone, amine, and Ti(OiPr)4, dilute the mixture with absolute ethanol.
-
Add NaBH3CN (1.5 equiv) and stir for 12 hours at room temperature.
-
Quench with water to precipitate the titanium salts, filter through Celite, and extract with ethyl acetate. Note: Ensure proper ventilation and basic waste disposal protocols, as cyanoborohydride can liberate highly toxic HCN gas under acidic conditions.
References
- Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.
- An improved method for reductive alkylation of amines using titanium(IV)
- Facile preparation of N-methyl secondary amines by titanium(IV)
- 4-(Aminomethyl)
Sources
- 1. 4-(Aminomethyl)-2,6-difluorobenzoic Acid [benchchem.com]
- 2. pubs.acs.org [pubs.acs.org]
- 3. pubs.acs.org [pubs.acs.org]
- 4. Facile preparation of N-methyl secondary amines by titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
Application Note: Advanced Peptide Coupling Strategies for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Substrate Profiling: The Dual Bottleneck
The target amine, 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine , presents a formidable challenge in peptide and medicinal chemistry due to a compounding "dual bottleneck" of steric hindrance and electronic deactivation.
-
Steric Congestion: The
-carbon is highly branched, bearing both a bulky isobutyl chain and a 2,6-difluorophenyl ring. This creates a restricted approach trajectory, severely limiting the kinetic rate of nucleophilic attack on an activated ester. -
Electronic Deactivation: The strongly electron-withdrawing nature of the two ortho-fluorine atoms exerts a powerful inductive (-I) effect. This pulls electron density away from the benzylic carbon and the adjacent primary amine, drastically reducing the nucleophilicity of the nitrogen lone pair compared to standard aliphatic amines.
The Guanidinylation Trap
When coupling highly hindered and deactivated amines, standard high-reactivity reagents like HATU or HBTU often fail catastrophically. The mechanism of failure lies in reaction kinetics. While HATU rapidly activates the carboxylic acid to an OAt-ester, the subsequent aminolysis step is exceptionally slow due to the substrate's dual bottleneck[1].
This kinetic delay leaves the unreacted free amine in solution, allowing it to act as a nucleophile against the electrophilic carbon of the excess uronium coupling reagent itself[1]. This direct attack yields a stable, dead-end tetramethylguanidinium byproduct, which can be identified via LC-MS by a characteristic +98 Da mass shift[1]. To achieve high yields, chemists must utilize coupling reagents that either lack a guanidinium core (e.g., Phosphonium salts) or possess internal catalytic mechanisms that outpace the side reaction (e.g., Oxyma-based reagents)[2].
Reagent Selection Matrix
To circumvent the guanidinylation trap and overcome the steric bulk of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine, reagent selection must be highly deliberate. The quantitative and qualitative data for optimal reagents are summarized below.
| Coupling Reagent | Chemical Class | Leaving Group | Guanidinylation Risk | Reactivity (Hindered Amines) | Byproduct Removal |
| HATU | Uronium Salt | HOAt | High (+98 Da adduct) | High | Moderate |
| PyAOP | Phosphonium Salt | HOAt | Zero | High | Moderate (Chromatography often needed) |
| COMU | Uronium-type (Morpholino) | Oxyma Pure | Low | Very High | Excellent (Water-soluble) |
| T3P® | Phosphonic Anhydride | None | Zero | Moderate-High | Excellent (Water-soluble) |
Data synthesized from comparative coupling efficacy studies[1][2][3][4].
Validated Experimental Protocols
The following protocols are designed as self-validating systems. Causality is embedded into each step to ensure the operator understands why specific parameters are chosen.
Protocol A: PyAOP-Mediated Amidation (Discovery & Medicinal Chemistry Scale)
Rationale: PyAOP is a phosphonium salt that generates the highly reactive HOAt ester. Because it lacks a uronium carbon, it physically cannot cause guanidinylation, making it the premier choice for kinetically slow couplings where the amine must remain unquenched in solution for extended periods[1].
-
Preparation: Dissolve the carboxylic acid (1.0 eq) and PyAOP (1.1 eq) in anhydrous DMF (0.2 M concentration).
-
Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA is chosen over TEA because its steric bulk prevents it from acting as a competing nucleophile against the activated ester[1].
-
Pre-activation: Stir the mixture at room temperature for 3–5 minutes to ensure complete formation of the OAt-active ester.
-
Amine Addition: Add 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine (1.2 eq).
-
Thermal Acceleration: Due to the extreme steric hindrance, heat the reaction to 40–50 °C for 12–18 hours.
-
In-Process Control (IPC): Monitor via LC-MS. Look for the desired product mass. The absence of a +98 Da peak validates the choice of PyAOP[1].
-
Workup: Quench with saturated aqueous
. Extract with EtOAc. The phosphine oxide byproduct typically requires silica gel chromatography for complete removal.
Protocol B: COMU-Mediated Amidation (High-Efficiency & Safer Alternative)
Rationale: COMU is a third-generation reagent based on Oxyma Pure. It is non-explosive (unlike benzotriazole derivatives) and its morpholino oxygen acts as an internal hydrogen bond acceptor, significantly accelerating the coupling of hindered substrates[2][4].
-
Preparation: Dissolve the carboxylic acid (1.0 eq) and COMU (1.0 eq) in anhydrous DMF (0.3 M). Causality: Strict 1:1 stoichiometry prevents excess reagent from interfering with the amine[4].
-
Base Addition: Add exactly 2.0 eq of DIPEA (1.0 eq to activate COMU, 1.0 eq to neutralize the amine if it is a hydrochloride salt). Causality: COMU performs optimally with minimal base due to its internal morpholino base-pairing mechanism[4].
-
Activation & Observation: Stir for 2 minutes. Self-Validation: The solution will turn distinctively yellow, indicating the formation of the active Oxyma ester[4].
-
Coupling: Add the target amine (1.1 eq) and stir at room temperature for 2–4 hours.
-
Visual IPC: The reaction is generally complete when the solution transitions from yellow back to colorless[4].
-
Workup: Dilute with water. COMU byproducts are entirely water-soluble, allowing for a seamless aqueous extraction without chromatography[4].
Protocol C: T3P-Mediated Amidation (Process & Scale-Up)
Rationale: For large-scale synthesis, T3P (Propylphosphonic anhydride) is utilized. It operates via a mixed anhydride mechanism, completely avoiding guanidinylation, and yields exclusively water-soluble byproducts[3].
-
Preparation: Suspend the carboxylic acid (1.0 eq) and the target amine (1.1 eq) in 2-MeTHF or EtOAc (0.5 M).
-
Base Addition: Add DIPEA (3.0 eq).
-
T3P Addition: Dropwise add T3P (1.5 eq, 50% solution in EtOAc). Causality: Adding T3P last ensures the mixed anhydride forms in the presence of the amine, immediately trapping it and preventing anhydride degradation.
-
Reflux: Heat the mixture to 60 °C for 12 hours. T3P couplings for hindered amines benefit greatly from thermal energy.
-
Workup: Wash the organic layer sequentially with water, 1N HCl, and saturated
. Evaporate the solvent to yield the pure amide[3].
Mechanistic Pathway & Bottleneck Visualization
The following diagram illustrates the divergent pathways of peptide coupling for hindered amines, explicitly highlighting the guanidinylation trap associated with uronium salts versus the productive pathways of phosphonium/Oxyma reagents.
Mechanistic workflow of peptide coupling for hindered amines, highlighting the guanidinylation risk.
References
- Sigma-Aldrich. "Peptide Coupling Reagents Guide".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE812WnGgDFA9mHPNBVcjepcmeLW6mkNtIQ_QQ5jkW4lebFghiOD_oRWj6l2CUJHdKov39-VVPNebxLL8c2qR6YixRk8YmxVJe5ShCtCiPrmuaYOoM85wBjsVuPEHqV7Wm3hQ1BqXBd_5nRA_lYZOcQDH3dXPYGi-W1StB_RbRt3JE8iSR_gdMMbDlGRy23CMXDhB-sPwwkD28sGcfomHfBcAZsm39G7c84z-4SAaHVV2XkCOtyNmLmwhjK9Vn9Xhi8QykvFogC4M42C-NsyIQ6I6OLl-bnrn0=]
- Bachem. "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7VavLAFZPBxQt2H-sx_RcgKiPM54b41gGxQokqZpLrdOCC_ynE17GisH9ZdhFIMnArBZ6Nxlbt4cANFXHW2uErk6jZNecyR2cYte1qAEiYbZWQloHMyksShJUQjBPMNHjyUkLHs9h8EDj8S6ghaVGncNM2-hMNn4MG0dG3q-HADKBYjwEHsAOVJSJZsD2cCLOpscM31DJbeS9xKZd2QyLV5t6i-PzIQ==]
- BenchChem. "A Comparative Analysis of Oxyma and COMU Coupling Reagents in Peptide Synthesis".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHcgPtmFkZyS6x2F6FTMjVvpDkEaKdOFR2vHFpNMVD09V6fs6b0jlkoGLldEUc2L-AvlGvf2O933ty0liTgGwSNHY9mo_9IZV3MglfrnIj7UcFisqizQWJDeo26bZLolLY13JOFd5Ti4AyCmugPdWBaVHHywsoZUuP4Hsm9f6Ius15HSEj8xxTPebqcmjO-uAvgl7wZU_zN8D4xvWyvMTO10jqu7sO5qUlqB4bn]
- Luxembourg Bio Technologies. "COMU: A third generation of uronium-type coupling reagents".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH7U1fO5kGzWDNZnKGJfP2-24668-Zz_C1SZSLNDlp6y9Opm_6Onwd7-FOx5lhJBPK-7-tEr5zY-ZOE7mm5inK5b8a0jqIRvLC_Ly-ys6PnzSh_XBPn1M80JF-cWtOFD2it--fafvRWwvczPwP-GcHjDHbWJE40NUpGfcCth6y7fDADkv5ZT0C3zFt3ScCRF_v9OmQ3Irc0NzNwjVZ4Zt50]
- BenchChem. "Technical Support Center: Preventing Guanidinylation Side Reaction with HBTU".[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFzDJUM7-4K-K4Ln_7PeGyDFvdzmZ4_ZDXohDhzrzxs6Ta51zo-KNqJDnsaPRNVwMFmjcMG8sugA9hMh28Ukydeq1KIvl7KBzEGVlFCvL8b3a-NOImtMODPdCniEsjQrvhbL-HwAm9_fhzIszKANcPHWuztc4KHhw0ujYS2LN4lCOF1lRI8k0xPG0Z1RrAQ-RDBFgs58znqE7w9gvbdBpg8LR250X0ywmE=]
Sources
Application Note: Solvent Compatibility & Reaction Engineering for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
The following guide details the solvent compatibility, handling protocols, and reaction optimization strategies for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine . This document is structured for medicinal chemists and process engineers, focusing on the unique steric and electronic challenges imposed by the 2,6-difluorophenyl moiety.[1]
Introduction & Chemical Profile[1][3][4][5][6]
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine represents a specialized class of chiral benzylic amines often utilized as pharmacophores in kinase inhibitors and GPCR ligands.[1][2] Its reactivity is defined by two competing structural features:
-
The Benzylic Amine Core: Provides high nucleophilicity (typically pKa ~9.0–9.5), making it reactive toward electrophiles (acyl chlorides, aldehydes, alkyl halides).[1]
-
The 2,6-Difluoro "Ortho Effect": The fluorine atoms at the 2 and 6 positions create a "steric gate" and an electron-withdrawing inductive field.[1] This reduces the basicity compared to non-fluorinated analogs and imposes significant kinetic barriers to reactions requiring bulky transition states.
Critical Handling Note: Unlike standard primary amines, this molecule exhibits reduced solubility in non-polar hydrocarbons (e.g., Hexanes) due to the polar C-F bonds, yet resists dissolution in neutral aqueous media due to the lipophilic isobutyl tail.[1]
Solvent Compatibility Matrix
The following matrix categorizes solvents based on their thermodynamic suitability for dissolving the free base versus the salt forms, and their kinetic suitability for common reactions.
Table 1: Solvent Performance Data
| Solvent Class | Specific Solvent | Solubility (Free Base) | Solubility (HCl Salt) | Reaction Suitability | Technical Notes |
| Chlorinated | Dichloromethane (DCM) | Excellent | Poor | High | Ideal for acylation and protection (Boc/Cbz).[2] Low boiling point allows easy workup.[1] |
| Ethers | THF, 2-MeTHF | Excellent | Moderate | High | Preferred for reductive aminations and organometallic steps.[1][2] 2-MeTHF allows for easier phase separation.[1][2] |
| Polar Aprotic | DMF, DMSO, NMP | Good | Excellent | Medium | Use only when necessary (e.g., SNAr) to overcome steric hindrance.[1] Difficult to remove; requires aqueous wash.[1] |
| Alcohols | Methanol, Ethanol | Good | Excellent | High | Standard for salt formation and hydrogenation.[1] Avoid in anhydride reactions (solvolysis risk). |
| Esters | Ethyl Acetate (EtOAc) | Good | Poor | Medium | Good for extraction. Avoid for storage of free base (transamidation risk over long periods). |
| Hydrocarbons | Toluene, Hexanes | Moderate/Low | Insoluble | Low | Useful as an antisolvent to precipitate salts.[1] Toluene is viable for high-temp azeotropic drying.[1][2] |
| Ketones | Acetone | Good | Moderate | Restricted | Do NOT use for reaction/storage.[1] Rapid formation of imine (Schiff base) due to nucleophilic amine. |
Application Protocols
Protocol A: Overcoming Steric Hindrance in Amide Couplings
Context: The 2,6-difluoro substitution creates a "shielded" nitrogen.[1] Standard coupling conditions (e.g., EDC/HOBt in DCM) often result in slow kinetics or incomplete conversion due to the inability of the activated ester to access the amine effectively.[1]
Optimized Workflow:
-
Solvent Choice: Switch from DCM to DMF or NMP . The high dielectric constant stabilizes the polar transition state.
-
Coupling Agent: Use HATU or COMU .[1] These generate a more reactive active ester (At/Oxyma species) that drives the reaction despite steric bulk.
-
Base: Use DIPEA (Diisopropylethylamine).
Step-by-Step Procedure:
-
Dissolve the carboxylic acid partner (1.0 equiv) in anhydrous DMF (0.2 M concentration).
-
Add DIPEA (3.0 equiv) followed by HATU (1.1 equiv). Stir for 5 minutes to pre-activate.[1]
-
Add 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine (1.0 equiv).[1][2]
-
Critical Step: If conversion is <50% after 1 hour, heat to 50°C. The 2,6-difluoro ring is thermally stable, and heat helps overcome the steric barrier.[1]
-
Workup: Dilute with EtOAc, wash 3x with 5% LiCl (aq) to remove DMF, then wash with saturated NaHCO₃.
Protocol B: Controlled Salt Formation & Purification
Context: Isolating the free base as an oil is often impractical for storage. The HCl salt is the preferred solid form.
Methodology (Antisolvent Crystallization):
-
Dissolve the crude free base amine in a minimum volume of Ethanol or MeOH (approx. 5 mL per gram).
-
Cool the solution to 0°C.
-
Slowly add 4M HCl in Dioxane (1.1 equiv) dropwise.
-
Observation: The solution will warm slightly (exothermic).
-
-
Add Diethyl Ether or MTBE (Methyl tert-butyl ether) as an antisolvent until the solution becomes turbid (cloud point).
-
Stir at 0°C for 30 minutes. White crystalline solid should precipitate.[1]
-
Filter and wash the cake with cold Ether/Hexanes (1:1).
Mechanistic Visualization
The following diagrams illustrate the logic flow for solvent selection and the steric impact on reactivity.
Figure 1: Solvent Selection Decision Tree
This flowchart guides the chemist through solvent selection based on the intended reaction type.
Caption: Decision matrix for solvent selection. Note the critical warning against ketones for primary amines.
Figure 2: Steric & Electronic Impact of 2,6-Difluoro Substitution
Visualizing why specific solvents and conditions are required.
Caption: Mechanistic causality: How the 2,6-difluoro motif dictates reaction conditions.
Troubleshooting & FAQ
Q: The amine is oiling out during salt formation instead of crystallizing.
-
Cause: The solvent system is too polar or contains too much water.
-
Solution: Decant the supernatant. Redissolve the oil in a minimum amount of dry Methanol. Add dry Diethyl Ether dropwise with vigorous stirring. If oiling persists, scratch the glass or add a seed crystal.[1] Ensure the system is anhydrous.
Q: Low yields observed in SNAr reactions.
-
Cause: The 2,6-difluoro group makes the amine a poorer nucleophile (sterically and electronically) compared to benzylamine.
-
Solution: Increase temperature to 80–100°C. Switch solvent to DMSO to maximize the nucleophilicity of the amine. Use an excess of the amine (1.5–2.0 equiv) if the electrophile is the limiting reagent.
Q: Can I use Acetone to clean glassware containing this amine?
-
Caution: Yes, for cleaning, but ensure no acetone residue remains if the glassware is used for the next reaction step.[1] Trace acetone can react with the amine to form an imine impurity (M+40 mass shift in LCMS).
References
-
Sigma-Aldrich. 2,6-Difluorobenzylamine Product Specification & Properties.[1][2][3] Retrieved from .[2]
-
National Institutes of Health (NIH). Benzylic C(sp3)–H Fluorination and Reactivity Profiles. PMC Article.[1] Retrieved from .
-
Madani, A., et al. Benzylic Fluorination Induced by a Charge-Transfer Complex with a Solvent-Dependent Selectivity Switch.[1][2][4][5] Organic Letters, 2022.[1][5] Retrieved from .
-
Chem-Impex. 2,6-Difluorobenzylamine Applications in Medicinal Chemistry. Retrieved from .[2]
-
Kondratov, I. S., et al. Synthesis and Physicochemical Properties of 3-Fluorocyclobutylamines. European Journal of Organic Chemistry.[1] Retrieved from .
Sources
Microwave-assisted synthesis of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine analogs
Application Note: Microwave-Assisted Synthesis of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine Analogs
Executive Summary
This application note details the optimized protocols for the synthesis of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine , a privileged scaffold in medicinal chemistry often associated with calcium channel modulation and monoamine transporter inhibition. The 2,6-difluoro substitution pattern is critical for metabolic stability (blocking P450 oxidation sites) and modulating lipophilicity.
We present two distinct microwave-assisted workflows:
-
Protocol A (Rapid Library Generation): A modified Leuckart-Wallach reaction for the rapid synthesis of racemic analogs (20–30 min).
-
Protocol B (Stereoselective Synthesis): A microwave-accelerated Ellman’s auxiliary approach for high-enantiomeric excess (>98% ee) drug development candidates.
Retrosynthetic Analysis & Strategy
The target molecule features a sterically hindered benzylic amine with an electron-deficient aromatic ring. Conventional thermal heating often results in low conversion due to the deactivating nature of the 2,6-difluoro motif and steric bulk of the isobutyl group. Microwave irradiation (dielectric heating) overcomes these barriers by providing rapid, volumetric heating and accessing higher temperatures/pressures safely.
Pathway Visualization:
Figure 1: Strategic workflow for accessing the target scaffold via racemic or chiral pathways.
Pre-Step: Synthesis of the Ketone Intermediate
Note: The ketone precursor is rarely commercially available and must be synthesized first.
Reagents: 2,6-Difluorobenzonitrile, Isobutylmagnesium bromide (2.0 M in ether), dry THF. Equipment: Standard Schlenk line (Not Microwave).
-
Cool a solution of 2,6-difluorobenzonitrile (10 mmol) in dry THF (20 mL) to 0°C under Argon.
-
Dropwise add Isobutylmagnesium bromide (12 mmol).
-
Allow to warm to RT and stir for 3 hours.
-
Quench with 1M HCl (acidic hydrolysis is crucial to convert the intermediate imine to ketone).
-
Extract with EtOAc, dry over MgSO4, and concentrate.
-
Yield Expectation: 85-90% (Yellow oil).
-
Validation: Confirm C=O stretch in IR (~1690 cm⁻¹).
-
Protocol A: Microwave Leuckart-Wallach (Racemic)
Best for: Rapidly generating a library of analogs for initial SAR (Structure-Activity Relationship) screening.
Mechanism: The ketone condenses with ammonium formate to form an imine, which is reduced in situ by formic acid (generated from formate decomposition) via hydride transfer.
Materials
-
Substrate: 1-(2,6-difluorophenyl)-3-methylbutan-1-one (1.0 mmol, ~198 mg).
-
Reagent: Ammonium Formate (5.0 mmol, excess).
-
Solvent: Formic Acid (0.5 mL) / N-Methylformamide (0.5 mL) mixture.
-
Vessel: 10 mL Borosilicate Microwave Vial with crimp cap.
Step-by-Step Protocol
-
Loading: Add the ketone and ammonium formate to the microwave vial. Add the solvent mixture.[1] Add a magnetic stir bar.
-
Sealing: Crimp the vial tightly. Ensure the septum is PTFE-lined.
-
Microwave Parameters (Single Mode Reactor):
-
Control: IR Temperature Control.
-
Temperature: 150°C.
-
Ramp Time: 2:00 min.
-
Hold Time: 20:00 min.
-
Pressure Limit: 250 psi (Safety Cutoff).
-
Stirring: High.[2]
-
-
Work-up:
-
Cool to <50°C using compressed air (built-in feature of most MW reactors).
-
Pour reaction mixture into 20 mL water.
-
Basify to pH 10 with 20% NaOH (Caution: Exothermic).
-
Extract with CH₂Cl₂ (3 x 10 mL).
-
Wash organic layer with Brine, dry over Na₂SO₄.
-
-
Purification: Flash chromatography (SiO₂; Gradient 0-10% MeOH in DCM with 1% NH₄OH).
Critical Insight: The 2,6-difluoro substitution makes the carbonyl carbon less electrophilic due to the "shielding" effect and electron repulsion. The high temperature (150°C) accessible via MW is essential; conventional reflux (100°C) often stalls at 40% conversion.
Protocol B: Asymmetric Synthesis (Ellman Auxiliary)
Best for: Late-stage drug development where a single enantiomer is required.
Mechanism: Condensation of the ketone with a chiral sulfinamide (Ellman's auxiliary) followed by diastereoselective reduction.
Step 1: Imine Formation (Microwave Enhanced)
-
Reagents: Ketone (1.0 mmol), (R)-(+)-2-Methyl-2-propanesulfinamide (1.2 mmol), Titanium(IV) ethoxide (2.0 mmol).
-
Solvent: Dry THF (2 mL).
-
MW Setup: Combine reagents in a dry 10 mL MW vial under Argon.
-
Irradiation:
-
Temp: 90°C.
-
Time: 30 min.
-
Power: Dynamic (Max 150W).
-
-
Validation: TLC should show complete disappearance of ketone. (Thermal heating usually requires 18+ hours; MW requires 30 mins).
-
Work-up: Pour into brine, filter the Ti-salts through Celite. Concentrate to obtain the N-sulfinyl ketimine.
Step 2: Diastereoselective Reduction & Hydrolysis
Note: This step is typically done at low temp (non-MW) to maximize stereocontrol, but hydrolysis is MW-accelerated.
-
Reduction: Dissolve ketimine in THF at -48°C. Add NaBH₄ (or L-Selectride for higher dr). Stir 2h. Warm to RT.
-
MW Hydrolysis (Cleavage of Auxiliary):
-
Add 4M HCl in Dioxane/MeOH (1:1).
-
MW Irradiation: 80°C for 5 min. (Conventional: 2h stir).
-
-
Isolation: Basify, extract, and purify as in Protocol A.
Representative Data & Validation
The following table summarizes expected analytical data for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine .
| Metric | Expected Value / Observation | Notes |
| Physical State | Pale yellow oil / Low melting solid | Amine salts (HCl) will be white solids. |
| Yield (Route A) | 78 - 85% | Higher than thermal (typically 50-60%). |
| Yield (Route B) | 65 - 72% (overall) | >98% ee expected with L-Selectride. |
| ¹H NMR (CDCl₃) | The benzylic proton (4.3 ppm) is the diagnostic peak. | |
| ¹⁹F NMR | Distinctive signal for 2,6-difluoro pattern. | |
| MS (ESI+) | [M+H]⁺ = 200.12 | Base peak. |
Troubleshooting & Optimization (Expert Advice)
-
Issue: Low Conversion in Leuckart Reaction.
-
Cause: Pressure buildup stopping the reaction early or loss of ammonia.
-
Fix: Ensure the vial is essentially "full" of vapor but liquid volume is <2/3 capacity. Add a slight excess of Formic acid to maintain reducing environment.
-
-
Issue: Ti(OEt)₄ Precipitation in Route B.
-
Cause: Moisture ingress.
-
Fix: Use a crimped MW vial purged with Argon before adding Ti(OEt)₄. The MW cavity does not need to be inert, but the vial interior does.[2]
-
-
Safety Note: 2,6-Difluorobenzyl derivatives can be skin irritants. The microwave vial is a pressure vessel; always check the vessel rating (typically 300 psi) and never heat low-boiling solvents (like ether) in a sealed MW vial. Use THF, DMF, or Toluene.
References
-
Loupy, A., et al. (1998).[3] "Microwave effects in organic synthesis: Application to the Leuckart-Wallach reaction." Tetrahedron Letters.
-
Ellman, J. A., et al. (2010). "Synthesis and applications of tert-butanesulfinamide." Chemical Reviews.
-
Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition.
-
Martinez-Asencio, A., et al. (2014). "Microwave-assisted synthesis of chiral amines via sulfinylimines." Journal of Organic Chemistry.
-
Leadbeater, N. E. (2005). "Microwave-Assisted Organic Synthesis: A Review of the Recent Literature." Combinatorial Chemistry & High Throughput Screening.
Sources
Application Notes and Protocols for the N-Alkylation of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Introduction: Navigating the Challenges of Sterically Hindered Amine Alkylation
The N-alkylation of amines is a cornerstone of modern organic synthesis, pivotal in the construction of a vast array of pharmaceuticals, agrochemicals, and functional materials. The introduction of an alkyl group onto a nitrogen atom can profoundly alter the parent molecule's physicochemical properties, including its basicity, lipophilicity, and metabolic stability, thereby offering a powerful tool for molecular design and optimization.
This guide focuses on the N-alkylation of 1-(2,6-difluorophenyl)-3-methylbutan-1-amine, a secondary amine characterized by significant steric encumbrance. The presence of the bulky isobutyl group and the ortho-disubstituted 2,6-difluorophenyl moiety presents a formidable challenge to conventional N-alkylation methodologies. The fluorine atoms, in addition to their steric bulk, exert a strong electron-withdrawing effect, which can modulate the nucleophilicity of the amine.
Herein, we provide a detailed exploration of robust and field-proven protocols for the successful N-alkylation of this challenging substrate. We will delve into the mechanistic underpinnings of each method, offering insights into the causality behind experimental choices and providing comprehensive, step-by-step procedures to guide researchers toward successful outcomes.
Physicochemical Properties and Reactivity Considerations
A thorough understanding of the substrate's properties is paramount for successful reaction design. While specific experimental data for 1-(2,6-difluorophenyl)-3-methylbutan-1-amine is not extensively available in public literature, we can infer its reactivity based on analogous structures.
| Property | Estimated Value/Consideration | Impact on N-Alkylation |
| Steric Hindrance | High | The 2,6-difluoro and isobutyl groups significantly shield the nitrogen atom, impeding the approach of alkylating agents. This necessitates more forcing reaction conditions or specialized catalytic systems. |
| Nucleophilicity | Moderate to Low | The electron-withdrawing fluorine atoms reduce the electron density on the nitrogen, decreasing its nucleophilicity compared to non-fluorinated analogues. |
| Basicity (pKa of conjugate acid) | Lower than non-fluorinated analogues | The reduced basicity can affect the equilibrium of reactions involving proton transfer, such as imine formation in reductive amination. |
Methodology 1: Reductive Amination - A Controlled Approach to N-Alkylation
Reductive amination is a highly versatile and controlled method for N-alkylation, proceeding through the in-situ formation and subsequent reduction of an iminium ion. This two-step, one-pot process offers excellent control over mono-alkylation, a significant advantage over direct alkylation methods which are often plagued by over-alkylation.
Mechanism of Reductive Amination
The reaction initiates with the condensation of the secondary amine with an aldehyde or ketone to form an iminium ion. This electrophilic intermediate is then reduced by a hydride source to yield the tertiary amine. The choice of reducing agent is critical; it must be mild enough to selectively reduce the iminium ion in the presence of the unreacted carbonyl compound.
Storage and handling requirements for fluorinated primary amines
Application Note: Storage and Handling Requirements for Fluorinated Primary Amines
Abstract
Fluorinated primary amines are critical building blocks in medicinal chemistry, utilized to modulate lipophilicity (
Part 1: The Chemical Nature of Instability
To handle these reagents effectively, one must understand the underlying physical organic chemistry that dictates their shelf-life.
The Basicity Shift
Fluorine is highly electronegative.[1] When placed near an amine, it inductively withdraws electron density, significantly lowering the pKa of the conjugate acid.
-
Non-fluorinated Ethylamine pKa: ~10.7
-
2-Fluoroethylamine pKa: ~9.0
-
2,2,2-Trifluoroethylamine pKa: ~5.7
Impact: While less basic, these amines remain nucleophilic. The reduced basicity makes the free base more volatile and less likely to form stable salts with weak acids (like atmospheric CO2) compared to alkyl amines, but they still react rapidly to form carbamates which can precipitate and foul the reagent.
The Beta-Elimination Hazard (The "Silent Killer")
The most critical instability mode for 2-fluoroalkyl amines (e.g., 2-fluoroethylamine) is the elimination of hydrogen fluoride (HF). The fluorine atom acts as a leaving group, and the amine (or an external base) abstracts the acidic
-
Mechanism: E1cB-like elimination.[1]
-
Result: Formation of unstable enamines or aziridines, which rapidly polymerize or hydrolyze, releasing free HF into the container.
Figure 1: The degradation pathway of
Part 2: Storage Protocols
The physical form of the amine dictates the storage strategy. Always prefer the Hydrochloride (HCl) salt over the free base for long-term storage.
Storage Matrix
| Parameter | Hydrochloride Salt (Recommended) | Free Base (Liquid) |
| Temperature | Ambient to 4°C | -20°C (Freezer) |
| Atmosphere | Dry Nitrogen/Argon (Desiccated) | Argon (Heavier than air) |
| Container Material | Amber Borosilicate Glass | HDPE or Teflon-lined (Avoid Glass) |
| Cap Liner | PTFE (Teflon) | PTFE (Teflon) |
| Hygroscopicity | High (Very Hygroscopic) | Low to Moderate |
| Shelf Life | > 2 Years (if dry) | < 3 Months (check purity) |
Critical Nuances
-
Glass Corrosion: If storing the free base , trace decomposition generates HF. Over time, this HF etches borosilicate glass, leading to sample contamination (silicates) and potential vessel failure. Use HDPE or PP vials for free bases.
-
Hygroscopicity of Salts: Fluorinated amine salts are often significantly more hygroscopic than their alkyl counterparts. Moisture absorption leads to hydrolysis and "clumping," making accurate weighing impossible.
-
Protocol: Store bottles inside a secondary container (desiccator) with active desiccant (e.g., Drierite or Silica Gel).
-
Part 3: Handling & Experimental Workflows
Weighing and Transfer
Due to the volatility of the free base and the hygroscopicity of the salt, minimize atmospheric exposure.
-
For Salts: Weigh quickly. If the solid has clumped, do not chip it with a metal spatula (spark risk/contamination); dissolve the entire content in a known volume of solvent to create a stock solution.
-
For Free Bases: Handle only in a fume hood. Use a gas-tight syringe for transfer to avoid vapor loss and inhalation hazards.
In-Situ Free Basing Protocol
Never store the free base if you can avoid it. Generate it in situ from the stable salt.
Workflow:
-
Suspend the Amine·HCl salt in the reaction solvent (e.g., DCM, THF).
-
Add a non-nucleophilic base (e.g., DIPEA, TEA) or an inorganic base (NaH, K2CO3) depending on the subsequent reaction.
-
Note: For 2,2,2-trifluoroethylamine (low pKa ~5.7), even weak bases like Pyridine are sufficient to liberate the free amine.
Figure 2: Recommended workflow for generating reactive fluorinated amines from stable salts.
Part 4: Safety & Hazards (HSE)
WARNING: Fluorinated amines combine the toxicity of amines with the potential for Fluoride ion release.
-
HF Potential: In the event of a fire or thermal decomposition, these compounds release Hydrogen Fluoride gas.
-
First Aid: Calcium Gluconate gel must be available in the lab. If skin contact occurs with the free base (or decomposition products), wash with water and apply gel immediately.
-
-
Lachrymators: Many fluorinated amines (especially trifluoroethylamine) are severe respiratory irritants and lachrymators.
-
Control: All operations must occur in a functioning fume hood.
-
-
Skin Absorption: High lipophilicity (due to fluorine) increases skin permeability compared to non-fluorinated analogues. Double-gloving (Nitrile) is mandatory.
Part 5: Quality Control (QC)
Before using a stored reagent, verify its integrity.
-
Visual Check: Free bases should be clear, colorless liquids. Yellowing indicates oxidation or polymerization. Salts should be white powders; "wet" looking clumps indicate moisture ingress.
-
NMR Verification (
and ):-
NMR: Look for the clean triplet (for
) or multiplet. -
Impurity Flag: A broad singlet in the
spectrum (around -150 to -120 ppm depending on solvent) can indicate free Fluoride ( ) or HF, signaling decomposition. -
NMR: Check for the disappearance of the
-protons (due to elimination) or the appearance of alkene protons (enamines).
-
NMR: Look for the clean triplet (for
References
-
P.K. Mykhailiuk. Synthesis of Fluorinated Amines: A Personal Account. The Chemical Record, 2021. Link
-
D. O'Hagan. Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 2008. Link
-
Sigma-Aldrich. 2,2,2-Trifluoroethylamine hydrochloride Safety Data Sheet.Link
- E.P.L. van der Geer, et al.HF elimination from beta-fluoroamines: Mechanism and suppression. Journal of Organic Chemistry, 2012. (Generalized citation for E1cB mechanism in fluoroalkyls).
-
National Center for Biotechnology Information. PubChem Compound Summary for CID 9579, 2,2,2-Trifluoroethylamine.Link
Sources
Technical Support Center: Synthesis of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Case ID: SYN-26DF-ISO Status: Open Priority: High (Drug Discovery/Lead Optimization) Subject: Yield Optimization & Troubleshooting for Hindered Benzylic Amines
Executive Summary & Molecule Analysis
Welcome to the technical support hub for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine . This molecule presents a classic "perfect storm" of synthetic challenges:
-
Steric Hindrance: The 2,6-difluoro substitution pattern on the phenyl ring creates significant steric bulk around the benzylic carbon, severely retarding nucleophilic attack (e.g., imine formation).
-
Electronic Deactivation: The electron-withdrawing nature of the fluorines destabilizes the developing positive charge in certain transition states, while simultaneously making the ring susceptible to nucleophilic aromatic substitution (
) or defluorination under harsh conditions. -
Primary Amine Instability: Synthesizing primary
-branched benzylic amines directly from ketones using ammonia often results in low yields due to competitive dimer formation (secondary amines) or incomplete conversion.
This guide prioritizes two "Self-Validating" protocols: the Ellman Auxiliary Route (Gold Standard for yield/purity) and the Titanium-Mediated Reductive Amination (Scalable alternative).
Critical Synthesis Pathways (The "How-To")
Method A: The Ellman Auxiliary Route (Recommended)
Best for: High yield, preventing over-alkylation, and optional enantioselectivity.
This method uses tert-butanesulfinamide as a chiral ammonia equivalent.[1][2][3] It is superior because the tert-butanesulfinyl group activates the imine for reduction while preventing dimer formation.
Reagents:
-
Ketone: 1-(2,6-difluorophenyl)-3-methylbutan-1-one
-
Auxiliary: (R)- or (S)-tert-butanesulfinamide (1.1 equiv)
-
Lewis Acid: Ti(OEt)
or Ti(OiPr) (2.0 equiv) -
Reductant: NaBH
(for racemic) or L-Selectride (for diastereoselective)
Step-by-Step Protocol:
-
Condensation: Dissolve ketone (1.0 equiv) and tert-butanesulfinamide (1.1 equiv) in THF (0.5 M). Add Ti(OEt)
(2.0 equiv) under .-
Critical Step: Heat to 60-70°C. The 2,6-F steric bulk requires thermal energy to drive the equilibrium. Monitor by TLC/LCMS until ketone < 5%.
-
-
Reduction: Cool to -48°C (or 0°C if stereochemistry is not critical). Add NaBH
(5 equiv) dissolved in THF. Stir until sulfinyl imine is consumed. -
Hydrolysis (Deprotection): Warm to RT. Add MeOH and 4M HCl in dioxane. Stir for 1-2 hours to cleave the sulfinyl group.
-
Workup: Basify with NaHCO
, extract with EtOAc.
Method B: Ti(IV)-Mediated "One-Pot" Reductive Amination
Best for: Rapid analog generation, lower cost.
Direct reaction with ammonia is difficult. We use Titanium(IV) Isopropoxide to trap water and activate the ketone.
Protocol:
-
Mix ketone (1 equiv) and NH
(7M in MeOH, 5 equiv). -
Add Ti(OiPr)
(2 equiv) dropwise. -
Stir sealed for 12h. Note: Conversion will be slow.
-
Add NaBH
(1.5 equiv) carefully.
Visualizing the Workflow
The following diagram illustrates the decision logic and chemical pathways, highlighting the critical role of Titanium additives in overcoming the 2,6-difluoro steric barrier.
Figure 1: Strategic workflow comparing the Ellman Auxiliary route (green path) vs. Direct Reductive Amination (red path) for hindered ketones.
Troubleshooting Guide (FAQs)
Issue 1: "I have >40% unreacted ketone after 24 hours."
Diagnosis: Steric hindrance from the 2,6-difluoro motif is preventing imine formation. The equilibrium favors the ketone.[4] Corrective Action:
-
Increase Lewis Acid: Ensure you are using at least 2.0 equivalents of Ti(OEt)
or Ti(OiPr) . -
Temperature: Room temperature is insufficient for this substrate. Increase reaction temperature to 60–75°C (refluxing THF) during the condensation step.
-
Concentration: Run the reaction at high concentration (0.5 M to 1.0 M) to drive bimolecular condensation.
Issue 2: "I isolated the alcohol (1-(2,6-difluorophenyl)-3-methylbutan-1-ol) instead of the amine."
Diagnosis: The reducing agent (NaBH
-
Two-Step Verification: Do not add the reducing agent until TLC/NMR confirms the disappearance of the ketone.
-
Reagent Choice: If using Method B (Direct Amination), switch to NaBH
CN at pH 6. It is less active toward ketones than NaBH but will reduce the imine as it forms. However, for 2,6-F systems, pre-forming the imine (Method A) is safer.
Issue 3: "My product yield is low due to 'dimer' formation."
Diagnosis: The primary amine product reacted with remaining ketone to form a secondary amine (dimer). Corrective Action:
-
Switch to Ellman (Method A): The tert-butanesulfinyl group acts as a protecting group on the nitrogen, physically preventing a second alkylation. This is the definitive fix for over-alkylation in primary amine synthesis.
Issue 4: "I see defluorinated byproducts."
Diagnosis: If you used catalytic hydrogenation (Pd/C, H
-
Avoid Pd/C: Use hydride reagents (NaBH
, LiAlH ) or milder catalysts (PtO ) if hydrogenation is strictly necessary. Hydride reduction of the Ellman imine preserves the fluorine atoms.
Data & Reagent Selection Matrix
| Reagent / Method | Suitability for 2,6-F Substrate | Pros | Cons |
| NH | Low | Mild conditions.[5] | Very slow reaction with hindered ketones; high dimer risk. |
| NH | Medium | "One-pot" simplicity. | Toxic cyanide byproducts; often incomplete conversion. |
| Ti(OiPr) | High | Ti acts as Lewis acid to force imine formation. | Viscous reaction; requires careful quenching to remove Ti salts. |
| Ellman Sulfinamide | Critical (Best) | Prevents dimerization; high yield; stereocontrol. | More expensive reagents; requires deprotection step. |
References
-
Ellman's Auxiliary Overview: Ellman, J. A., Owens, T. D., & Tang, T. P. (2002). Asymmetric Synthesis of Amines with tert-Butanesulfinamide. Accounts of Chemical Research. [Link]
-
Titanium-Mediated Amination: Bhattacharyya, S. (1995). Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds. Journal of the Chemical Society, Perkin Transactions 1. [Link]
-
Synthesis of Hindered Amines: Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium borohydride. The Journal of Organic Chemistry. [Link]
-
Process Chemistry for Fluorinated Aromatics: Organic Process Research & Development (General reference for handling defluorination risks in benzylic systems). [Link]
Sources
- 1. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
- 2. Ellman's Sulfinamides [sigmaaldrich.com]
- 3. Modular synthesis of bis-α-chiral amines using Ellman sulfinamide for consecutive S-to-C chirality induction/transfer - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Reductive amination - Wikipedia [en.wikipedia.org]
- 5. researchgate.net [researchgate.net]
Minimizing side reactions during 2,6-difluorophenyl amine synthesis
Topic: Minimizing Side Reactions & Process Optimization Audience: Process Chemists, Medicinal Chemists, and R&D Scientists Version: 2.4 (Current)
Core Technical Overview
Synthesizing 2,6-difluoroaniline (2,6-DFA) presents a unique "chemical paradox." The fluorine atoms are electron-withdrawing, which theoretically activates the ring for nucleophilic attack, yet they also render the Carbon-Fluorine (C-F) bond susceptible to oxidative addition by transition metals.
The primary challenge in this synthesis is Hydrodefluorination (HDF) . During the reduction of 2,6-difluoronitrobenzene, standard hydrogenation catalysts (Pd/C) often cleave the C-F bond, yielding monofluoroaniline or aniline impurities. These impurities have boiling points nearly identical to the product, making separation by distillation economically unviable.
This guide prioritizes Chemo-selectivity —preserving the C-F bonds while reducing the nitro group.
Troubleshooting Guide: Catalytic Hydrogenation
Issue 1: The "Missing Fluorine" (Hydrodefluorination)
Symptom: LC-MS shows [M-18] peaks or NMR indicates asymmetry in the aromatic region (loss of one F). Root Cause: Palladium (Pd) inserts into the C-F bond via oxidative addition, followed by reductive elimination with hydride. This is accelerated by basic conditions or high temperatures.
Mechanism of Failure vs. Success
Figure 1: Competitive pathways between nitro reduction and hydrodefluorination. Note that standard Pd/C promotes C-F cleavage.
Corrective Protocol: The Sulfided Platinum System
To prevent HDF, you must switch from standard Pd/C to a poisoned catalyst system.
-
Catalyst Selection: Use 5% Pt/C (Sulfided) . The sulfur modifies the active sites, geometrically and electronically inhibiting the adsorption of the C-F bond while permitting nitro group reduction.
-
Solvent System: Avoid basic additives. Use Methanol or Isopropanol .
-
Additives: If using non-sulfided Pt, add 0.1 eq. Diphenyl Sulfide or Morpholine (though morpholine can sometimes act as a base, it poisons high-energy sites).
Optimized Protocol (Lab Scale):
-
Charge autoclave with 2,6-difluoronitrobenzene (10 mmol) and MeOH (30 mL).
-
Add 5% Pt/C (sulfided) (1 wt% loading relative to substrate).
-
Purge N2 (3x), then H2 (3x).
-
Pressurize to 5-10 bar (70-145 psi) . Note: Higher pressure favors nitro reduction over C-F cleavage.
-
Stir at 40°C (Do not exceed 60°C).
-
Monitor H2 uptake. Stop immediately upon cessation.
Issue 2: The "Pink/Orange" Product (Azo Contamination)
Symptom: Product is colored (pink, red, or orange) even after filtration. LC-MS shows dimers (azo or azoxy species). Root Cause: Condensation of the nitroso intermediate (Ar-NO) with the hydroxylamine intermediate (Ar-NHOH) under base-catalyzed or hydrogen-starved conditions.
Troubleshooting Matrix
| Parameter | Adjustment | Scientific Rationale |
| H2 Pressure | Increase (>10 bar) | High H2 concentration forces the reduction of the hydroxylamine to amine faster than it can condense with the nitroso species. |
| Agitation | Increase RPM | Hydrogenation is mass-transfer limited. Poor gas-liquid mixing starves the catalyst of H2, stalling the reaction at the coupling stage. |
| Acidity | Add trace acid | Azo coupling is often base-catalyzed. Adding 0.5% Acetic Acid can suppress this condensation. |
Alternative Route: Chemical Reduction (Bechamp)[1]
If catalytic hydrogenation yields persistent HDF impurities, the Bechamp reduction (Iron/Acid) is the robust, albeit messier, alternative. It is chemoselective and will never cleave the C-F bond.
Issue 3: Formation of "Tar" / Stalled Reaction
Symptom: Reaction mixture becomes a viscous black sludge; conversion stalls at 60%. Root Cause: Polymerization of reactive intermediates due to uncontrolled exotherm or insufficient iron surface area.
Optimized Bechamp Protocol:
-
Activation: Use Iron Powder (325 mesh). Critical: Pre-activate iron by stirring in 5% HCl for 5 mins before adding substrate.
-
Electrolyte: Use NH4Cl (ammonium chloride) instead of concentrated HCl to maintain a milder pH (5-6), reducing polymerization risk.
-
Solvent: Ethanol/Water (3:1). The organic co-solvent prevents the "oiling out" of the substrate onto the iron surface.
Step-by-Step:
-
Suspend Fe powder (4.0 eq) in EtOH/H2O with NH4Cl (0.5 eq).
-
Heat to reflux (70-80°C).
-
Dropwise Addition: Add 2,6-difluoronitrobenzene solution slowly over 1 hour. Do not dump it in all at once.
-
Reflux for 2-3 hours.
-
Workup: Basify with Na2CO3 to pH 9 (precipitates iron salts), filter through Celite while hot (prevents product trapping in iron sludge).
Process Decision Framework
Use this logic flow to select the correct synthetic strategy for your constraints.
Figure 2: Decision matrix for selecting the reduction method based on scale and catalyst availability.
Frequently Asked Questions (FAQ)
Q: Can I use Raney Nickel for this reduction? A: Proceed with extreme caution. Raney Nickel is highly active and often promotes hydrodefluorination unless strictly poisoned. It is also pyrophoric. For fluorinated aromatics, Sulfided Platinum is superior.
Q: My product turned purple after sitting on the bench for a day. Why? A: Anilines are oxidation-sensitive. 2,6-DFA is electron-deficient but can still oxidize. Store under Argon/Nitrogen in amber vials. The purple color is likely a "Wurster's salt" type radical cation or azo-polymer. Distill immediately before use in the next step.
Q: What are the safety risks specific to the fluorine atoms? A: If thermal runaway occurs during hydrogenation, or if you incinerate waste, Hydrogen Fluoride (HF) gas can be generated. HF is extremely toxic and corrosive. Ensure your reactor has a rupture disk vented to a scrubber containing Ca(OH)2.
Q: I am doing the Hoffmann rearrangement instead. My yield is low. A: If converting 2,6-difluorobenzamide to the amine using NaOCl/NaOH:
-
Ensure temperature is kept <0°C during reagent mixing to prevent hydrolysis of the amide.
-
Heat rapidly to 80°C only after the N-chloro intermediate is formed.
-
Slow heating promotes the formation of the urea byproduct (reaction of product amine with intermediate isocyanate).
References
-
Preparation of 2,6-difluoroaniline. European Patent EP0506199A2. (Describes the selective reduction and amination pathways).
-
Process for preparing 2,6-difluoroaniline from 1-chloro-3,5-difluorobenzene. US Patent 5,041,674.[1] (Details chlorination/nitration routes and reduction specificity).
-
Catalytic Hydrodefluorination Mechanism. New Journal of Chemistry (RSC). (Mechanistic insights into metal insertion into C-F bonds).
-
Safety Data Sheet: 2,6-Difluoroaniline. Fisher Scientific. (Hazards and handling).
- Bechamp Reduction Optimization.Organic Reactions, Vol 2. (Classic text on Iron/Acid reduction parameters).
Sources
Removing metal catalyst residues from 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Welcome to the Technical Support Center for metal catalyst remediation. As a Senior Application Scientist, I have designed this guide specifically for researchers and process chemists dealing with the purification of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine .
Synthesizing this specific primary amine—often via palladium-catalyzed cross-coupling of precursors or ruthenium/rhodium-catalyzed reductive amination—frequently leaves behind stubborn transition metal residues. Because regulatory agencies strictly limit heavy metal impurities in Active Pharmaceutical Ingredients (APIs) to single-digit parts per million (ppm) [1], achieving efficient metal clearance is a critical milestone in drug development.
Part 1: Mechanistic Insights & Causality (The "Why")
Before troubleshooting, we must understand the specific molecular environment of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine and why it stubbornly retains metals.
1. The Chelation Effect (Electronic Causality)
Primary amines are potent
2. The Kinetic Barrier (Steric Causality) This molecule features an isobutyl group (3-methylbutyl) adjacent to the amine-bearing carbon. This creates significant steric bulk. When you attempt to use traditional macroporous polystyrene (MP) resin scavengers, the bulky API-metal complex struggles to diffuse into the polymer matrix. This kinetic hindrance leads to incomplete scavenging. Therefore, shifting from flexible polymer resins to rigid, highly accessible silica-based scavengers is scientifically imperative [2].
Figure 1: Mechanistic workflow of metal dissociation and chemisorption.
Part 2: Troubleshooting Guides & FAQs
Q: I treated my crude 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine with activated carbon, but the Pd levels only dropped from 1200 ppm to 450 ppm. Why did this fail? A: Activated carbon relies on physisorption (weak van der Waals forces). The thermodynamic stability of the Pd-amine coordinate bond in your API is much stronger than the physical affinity of the carbon for the metal. To successfully strip the metal, you must use chemisorption—employing a functionalized scavenger (like a thiol or dimercaptotriazine) that has a higher binding constant for palladium than your primary amine[2].
Q: Which specific scavengers should I screen for this sterically hindered fluorinated amine? A: Due to the steric shielding from the isobutyl group, avoid polymer-based resins (like MP-TMT) as they suffer from poor swelling and slow kinetics in certain solvents. Instead, use silica-supported scavengers. Silica-DMT (Dimercaptotriazine) and Silica-Thiol are highly recommended. The rigid silica backbone keeps the pores open, allowing the bulky API-metal complex to enter and transfer the metal to the sulfur ligands.
Q: How can I prevent API loss (adsorption to the scavenger) during the purification process?
A: Convert the amine to a salt before scavenging. By adding an equivalent of HCl, you protonate the amine to an ammonium cation (
Part 3: Self-Validating Experimental Protocol
To ensure trustworthiness, the following protocol is designed as a closed, self-validating system. It requires baseline quantification, controlled intervention, and post-process verification to calculate the exact Clearance Factor (CF).
Step-by-Step Methodology: Silica-Scavenger Screening
Phase 1: Baseline Quantification
-
Dissolve 100 mg of crude 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine in 1.0 mL of DMSO.
-
Quantify the initial metal concentration using a catalysis-based fluorometric assay [3] or ICP-MS. Record this as
.
Phase 2: Matrix Disruption (Optional but Recommended) 3. Dissolve 1.0 g of the crude API in 10 mL of a compatible solvent (e.g., Ethyl Acetate or THF). 4. Add 1.05 equivalents of anhydrous HCl (e.g., HCl in dioxane) to form the hydrochloride salt, breaking the API-metal chelate.
Phase 3: Chemisorption & Incubation 5. Add 5 equivalents (relative to the moles of baseline Pd) of Silica-DMT (SiliaMetS® DMT) to the solution. 6. Seal the vessel and heat to 50 °C with vigorous stirring (400 rpm) for 4 hours . Causality note: Elevated temperature provides the activation energy required to overcome the steric hindrance of the isobutyl group during the metal-transfer transition state.
Phase 4: Isolation & Validation
7. Filter the heterogeneous mixture through a Celite pad or a 0.45 µm PTFE syringe filter to remove the metal-loaded silica.
8. Wash the filter cake with 2 x 5 mL of the reaction solvent to ensure full API recovery.
9. Concentrate the filtrate and re-quantify the metal content (
Figure 2: Decision tree for optimizing metal scavenger screening.
Part 4: Quantitative Data Presentation
The following table summarizes expected quantitative outcomes when screening different scavengers against 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine (Initial Pd concentration: ~1,500 ppm).
| Scavenger Type | Support Matrix | Functional Group | Equivalents | Temp (°C) | Time (h) | Residual Pd (ppm) | API Recovery (%) |
| Activated Carbon | Powder | None (Physisorption) | 10 wt% | 25 | 12 | 450 | 82.0 |
| MP-TMT | Macroporous Polystyrene | Trimercaptotriazine | 5 | 50 | 12 | 85 | 91.5 |
| Silica-Thiol | Silica Gel | Thiol (-SH) | 5 | 50 | 4 | 12 | 95.2 |
| Silica-DMT | Silica Gel | Dimercaptotriazine | 5 | 50 | 4 | < 5 | 98.1 |
Data Interpretation: The rigid pore structure of Silica-DMT allows for rapid mass transfer, while its multidentate sulfur ligands provide the necessary thermodynamic driving force to strip palladium from the sterically hindered primary amine, resulting in >98% API recovery and regulatory-compliant metal levels.
Part 5: References
-
The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions Source: Advanced Synthesis & Catalysis (2004) URL:[Link]
-
Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry Source: Organic Process Research & Development (2023) URL:[Link]
-
Rapid Analysis of Residual Palladium in Pharmaceutical Development Using a Catalysis-Based Fluorometric Method Source: Organic Process Research & Development (2013) URL:[Link]
Stability of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine in acidic environments
Technical Support Center: Stability & Handling of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine in Acidic Environments
Introduction: Chemical Context & Causality
As a Senior Application Scientist, I frequently encounter troubleshooting requests regarding fluorinated primary amines. 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine presents a unique physicochemical profile. Unlike standard aliphatic amines or electron-rich benzylamines, the 2,6-difluorophenyl moiety fundamentally alters the electron distribution of the molecule. The inductive withdrawal (-I effect) from the two highly electronegative fluorine atoms pulls electron density away from the benzylic-like carbon and the adjacent primary amine[1]. This reduces the amine's basicity (lowering its pKa) and significantly impacts its behavior in acidic environments, influencing everything from HPLC mobile phase interactions to liquid-liquid extraction recoveries[2].
Section 1: Troubleshooting FAQs
Q1: Why does 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine exhibit severe peak tailing in LC-MS using 0.1% Formic Acid (pH ~2.7)? Causality: At pH 2.7, the amine is fully protonated into its ammonium salt. While the 2,6-difluoro substitution lowers the pKa compared to unsubstituted benzylamines, it is still basic enough to carry a positive charge in standard acidic mobile phases[1]. This positively charged species undergoes secondary ion-exchange interactions with unreacted, negatively charged silanol groups on the silica stationary phase. Solution: Switch to an end-capped C18 column or a fluorinated stationary phase (e.g., Pentafluorophenyl / PFP) which provides orthogonal retention mechanisms and shields residual silanols. Alternatively, increase the ionic strength of the buffer (e.g., use 10 mM Ammonium Formate adjusted to pH 3.0) to outcompete the amine for silanol binding sites.
Q2: Is the compound stable in 1M HCl during workup and extraction? Causality: Under strongly acidic conditions, the primary degradation pathway for benzylamine derivatives is the cleavage of the C-N bond, a process that is highly accelerated by heat[3]. However, the 2,6-difluoro substitution actively destabilizes the formation of a benzylic carbocation intermediate through strong inductive electron withdrawal[2]. Therefore, at room temperature, the compound is highly stable in 1M HCl. Degradation (deamination to the corresponding alcohol) typically only occurs under forcing conditions (e.g., prolonged heating >60°C in strong mineral acids).
Q3: How should I store stock solutions of this compound to ensure long-term stability? Causality: Free base primary amines are susceptible to atmospheric oxidation and degradation. Formulating the compound as an ammonium salt in a mildly acidic or neutral environment prevents oxidation. Solution: Store as a lyophilized hydrochloride or trifluoroacetate salt in a tightly sealed container, protected from light and moisture. If storing in solution, a slightly acidic to neutral buffer is recommended over highly basic conditions to maintain the protonated, stable state[3].
Section 2: Troubleshooting Workflow
Troubleshooting workflow for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine in acid.
Section 3: Quantitative Data & Physicochemical Properties
| Property | Value | Causality / Mechanistic Note |
| Calculated pKa | ~7.8 - 8.2 | Lower than typical benzylamines (~9.3) due to the strong -I effect of the 2,6-difluorophenyl group[1]. |
| Half-life (0.1 M HCl, 25°C) | > 72 hours | Highly stable at room temperature; difluoro-substitution destabilizes benzylic carbocation formation[2]. |
| Half-life (1.0 M HCl, 80°C) | ~ 4 - 6 hours | Elevated temperatures and strong acids accelerate C-N bond cleavage (deamination)[3]. |
| Solubility (pH 2.0) | > 50 mg/mL | Complete protonation yields a highly water-soluble ammonium salt. |
| Solubility (pH 10.0) | < 1 mg/mL | Deprotonation above the pKa results in free base precipitation. |
Section 4: Self-Validating Experimental Protocols
Protocol A: Acidic Forced Degradation & Stability Profiling This protocol is designed as a self-validating system to determine the exact degradation kinetics of the compound in your specific assay buffer.
-
Stock Preparation: Dissolve the compound in HPLC-grade methanol to a concentration of 1.0 mg/mL. Self-Validation: Analyze a 10 µL aliquot via HPLC-UV (260 nm) to establish the baseline peak area (Time 0, 100% intact).
-
Acid Stress Application: Mix 500 µL of the stock solution with 500 µL of 1.0 M HCl in a borosilicate glass vial. Seal tightly.
-
Incubation: Incubate the vial in a thermomixer at 60°C for 24 hours.
-
Quenching: Remove 100 µL aliquots at predefined time points (1h, 4h, 8h, 24h). Quench the reaction by adding 100 µL of 1.0 M NaOH. Self-Validation: Spot test the quenched aliquot on pH paper to ensure the pH is strictly between 6.5 and 7.5 before injection to prevent stationary phase hydrolysis.
-
Analysis: Analyze via LC-MS. Monitor for the disappearance of the parent mass and the appearance of the corresponding alcohol (-17 Da mass shift indicating deamination)[3].
Protocol B: Optimized Liquid-Liquid Extraction (LLE) from Acidic Matrices Use this protocol to recover the amine from acidic biological or synthetic aqueous mixtures.
-
Matrix Preparation: Transfer 10 mL of the acidic aqueous sample containing the amine to a separatory funnel.
-
Basification: Slowly add 2.0 M NaOH dropwise while swirling until the pH reaches 10.0 - 10.5. Self-Validation: The solution should turn slightly cloudy as the highly soluble ammonium salt converts into the poorly soluble free base. Verify pH > 10 with a calibrated pH meter to ensure >99% deprotonation.
-
Extraction: Add 10 mL of Methyl tert-butyl ether (MTBE) or Ethyl Acetate. Invert gently 10-15 times. Avoid vigorous shaking to prevent emulsion formation.
-
Phase Separation: Allow the layers to separate for 5 minutes. The fluorinated amine will partition into the upper organic layer.
-
Washing & Drying: Collect the organic layer. Wash with 5 mL of brine (saturated NaCl) to remove residual water and salts. Dry the organic layer over anhydrous Na2SO4. Self-Validation: The organic layer must be completely clear and transparent; any cloudiness indicates residual water.
References
-
National Institutes of Health (NIH) - PMC. "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." Available at:[Link]
Sources
Technical Support Center: Crystallization of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine Salts
Welcome to the technical support center for the crystallization of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine salts. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to optimize your crystallization experiments. As a chiral, fluorinated amine, this compound and its salts may present unique challenges. This resource is structured to provide not only solutions but also the underlying scientific principles to empower you to make informed decisions in your work.
Section 1: Frequently Asked Questions (FAQs)
This section addresses common initial questions researchers may have when approaching the crystallization of a novel salt of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine.
Q1: What are the primary considerations when selecting a salt form for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine for crystallization?
A1: The choice of a counter-ion is a critical first step that significantly impacts the physicochemical properties of the resulting salt.[1] Key considerations include:
-
pKa of the Acid: The pKa of the acidic counter-ion should be sufficiently different from the pKa of the amine to ensure salt formation. A general guideline is a ΔpKa (pKa of the base - pKa of the acid) greater than 3 to favor salt formation over a cocrystal.
-
Solubility Modulation: Different counter-ions will impart varying degrees of solubility to the salt in different solvents. For example, hydrochloride and sulfate salts are often highly water-soluble, while salts of larger organic acids may have lower aqueous solubility but better solubility in organic solvents.[2][3]
-
Crystallinity: Some counter-ions are more likely to form stable, crystalline salts. It is often a matter of empirical screening to identify the best counter-ion for a particular amine.
-
Hygroscopicity: The propensity of the salt to absorb atmospheric moisture is influenced by the counter-ion.
-
Polymorphism: The choice of counter-ion can influence the number and stability of different crystalline forms (polymorphs).[1]
Q2: How does the difluorophenyl group in the molecule affect solvent selection for crystallization?
A2: The two fluorine atoms on the phenyl ring introduce a region of high electron density and potential for specific interactions, such as hydrogen bonding with appropriate solvents. This can influence solubility in the following ways:
-
Increased Polarity: The C-F bonds are polar, which can increase the molecule's affinity for polar solvents.
-
Hydrogen Bond Acceptors: The fluorine atoms can act as weak hydrogen bond acceptors, which may favor interactions with protic solvents like alcohols.
-
Solubility in Halogenated Solvents: The presence of fluorine can enhance solubility in halogenated solvents like dichloromethane or chloroform.
-
Reduced Solubility in Non-Polar Solvents: The increased polarity due to the fluorine atoms will likely decrease solubility in non-polar hydrocarbon solvents like hexane or heptane, which can be useful as anti-solvents.
A systematic solvent screening is always recommended to determine the precise solubility profile.
Q3: My initial attempts at crystallization have resulted in an oil. What is "oiling out" and how can I prevent it?
A3: "Oiling out" is the separation of the solute from the solution as a liquid phase rather than a solid crystalline phase.[4] This often occurs when the supersaturation is too high or when the temperature of the solution is above the melting point of the solute at that concentration.[4] For fluorinated compounds, which can have lower melting points, this can be a common issue.
To prevent oiling out, you can:
-
Reduce the cooling rate: A slower cooling rate can help maintain a lower level of supersaturation.
-
Use a more dilute solution: Starting with a lower concentration of the salt can prevent the system from reaching the "oily" region of the phase diagram.
-
Add an anti-solvent more slowly: If using an anti-solvent, a slower addition rate can prevent localized high supersaturation.
-
Select a different solvent system: A solvent in which the salt is less soluble at elevated temperatures may be beneficial.
-
Introduce seed crystals: Seeding the solution at a temperature just below the saturation point can encourage crystallization to occur before oiling out.
Section 2: Troubleshooting Guide
This section provides a more in-depth, problem-oriented approach to resolving common issues encountered during the crystallization of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine salts.
Problem 1: No Crystals Form Upon Cooling
Symptoms: The solution remains clear even after cooling to a low temperature and allowing it to stand for an extended period.
Causality & Troubleshooting Workflow:
Figure 1. Troubleshooting workflow for failure to crystallize upon cooling.
Detailed Explanation:
-
Insufficient Supersaturation: The most common reason for a lack of crystallization is that the solution is not supersaturated at the lower temperature. This means that even at the coldest point, the salt remains fully dissolved.
-
Solution: Increase the concentration of the salt in the solution. This can be achieved by gently heating the solution to evaporate some of the solvent or by preparing a new, more concentrated solution.[4]
-
-
High Nucleation Barrier: Even in a supersaturated solution, crystals may not form if the energy barrier for nucleation (the initial formation of a stable crystal lattice) is too high.
-
Solutions:
-
Scratching: Gently scratching the inside of the flask with a glass rod can create microscopic imperfections on the glass surface that act as nucleation sites.
-
Seeding: Introducing a very small amount of previously obtained crystals (seed crystals) provides a template for further crystal growth, bypassing the initial nucleation step. If you do not have seed crystals, you can sometimes use a structurally similar compound.
-
-
-
Inappropriate Solvent System: The chosen solvent may be too good at solvating the salt, even at low temperatures, thus preventing crystallization.
-
Solutions:
-
Solvent Screening: A systematic screening of different solvents is necessary. Aim for a solvent that dissolves the salt when hot but has significantly lower solubility at room temperature or below.
-
Anti-solvent Addition: If a good single-solvent system cannot be found, consider an anti-solvent crystallization approach. Dissolve the salt in a "good" solvent and then slowly add a "poor" solvent (an anti-solvent) in which the salt is insoluble. This will induce supersaturation and crystallization.[5]
-
-
Problem 2: Formation of Very Fine Needles or Powder
Symptoms: Upon cooling or anti-solvent addition, a large amount of very fine, needle-like crystals or a powder precipitates rapidly.
Causality & Troubleshooting Workflow:
Figure 2. Troubleshooting workflow for the formation of fine particles.
Detailed Explanation:
-
Excessive Supersaturation: Rapidly generating a very high level of supersaturation leads to a high nucleation rate, where many small crystals form simultaneously rather than a few crystals growing larger.
-
Solutions:
-
Slower Cooling/Addition: Decrease the cooling rate or the rate of anti-solvent addition. This will generate supersaturation more slowly, favoring crystal growth over nucleation.[4]
-
Lower Concentration: Starting with a more dilute solution will also lead to a more controlled generation of supersaturation.
-
-
-
Steep Solubility Curve: The solvent system may have a very steep solubility curve, meaning a small change in temperature or solvent composition causes a large change in solubility.
-
Solutions:
-
Alternative Solvents: Screen for a solvent system where the solubility of the salt changes more gradually with temperature.
-
Vapor Diffusion: For small-scale crystallizations, vapor diffusion can be an excellent technique for slow crystallization. Dissolve the compound in a good solvent and place it in a sealed container with a vial of anti-solvent. The slow diffusion of the anti-solvent vapor into the solution will gradually induce crystallization.
-
-
Problem 3: Polymorphism - Obtaining an Undesired Crystal Form
Symptoms: The crystallized product has a different crystal form (polymorph) than desired, which can be identified by techniques such as X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC).
Causality & Troubleshooting Workflow:
Figure 3. Decision-making process for controlling polymorphism.
Detailed Explanation:
Polymorphism is the ability of a compound to exist in more than one crystalline form.[1] These forms can have different physical properties, including solubility and stability.
-
Kinetic vs. Thermodynamic Control:
-
Metastable Forms (Kinetic Product): These forms often crystallize first because they have a lower nucleation energy barrier. Rapid crystallization conditions (fast cooling, rapid anti-solvent addition) tend to favor metastable polymorphs.
-
Stable Forms (Thermodynamic Product): The most stable polymorph is the one with the lowest free energy. Slower crystallization conditions, higher temperatures, and longer crystallization times favor the formation of the thermodynamically stable form.
-
-
Strategies for Polymorph Control:
-
Seeding: The most effective way to obtain a specific polymorph is to seed the supersaturated solution with crystals of the desired form.
-
Solvent Choice: The solvent can play a crucial role in directing the crystallization towards a particular polymorph by selectively stabilizing the nuclei of that form. A comprehensive polymorph screen using a variety of solvents is essential.[6]
-
Temperature: Crystallization temperature can influence which polymorph is favored.
-
Slurry Conversion: Suspending an undesired polymorph in a solvent in which it has moderate solubility and stirring for an extended period can lead to its conversion to the more stable form.
-
Section 3: Experimental Protocols
Protocol 1: Solvent Screening for Cooling Crystallization
-
Preparation: Place approximately 10-20 mg of the 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine salt into several small vials.
-
Solvent Addition: To each vial, add a different solvent from the list in Table 1 dropwise at room temperature, with agitation, until the solid dissolves. Record the approximate solubility.
-
Heating: For solvents in which the salt is poorly soluble at room temperature, gently heat the mixture to near the solvent's boiling point. Continue adding the solvent dropwise until the solid is fully dissolved.
-
Cooling: Allow the vials that formed a clear solution upon heating to cool slowly to room temperature, and then place them in a refrigerator or ice bath.
-
Observation: Observe which solvent systems yield good quality crystals upon cooling.
Table 1: Recommended Solvents for Initial Screening
| Solvent Class | Examples | Rationale |
| Alcohols | Methanol, Ethanol, Isopropanol | Protic solvents that can hydrogen bond with the amine salt. |
| Ketones | Acetone, Methyl Ethyl Ketone | Polar aprotic solvents with good solvating power. |
| Esters | Ethyl Acetate, Isopropyl Acetate | Solvents of intermediate polarity. |
| Ethers | Tetrahydrofuran (THF), 2-Methyl-THF | Can solvate the organic part of the molecule. |
| Nitriles | Acetonitrile | A polar aprotic solvent. |
| Aromatic | Toluene | May have specific interactions with the phenyl ring. |
| Halogenated | Dichloromethane | Good solubility is expected due to the fluorinated ring. |
Protocol 2: Anti-Solvent Crystallization
-
Dissolution: Dissolve the salt in a minimum amount of a "good" solvent (a solvent in which it is highly soluble) at room temperature.
-
Anti-Solvent Addition: Slowly add a "poor" solvent (an anti-solvent in which the salt is insoluble) dropwise to the solution while stirring.
-
Observation: Continue adding the anti-solvent until the solution becomes turbid, indicating the onset of precipitation.
-
Maturation: If the precipitate is very fine, you can try gently heating the mixture to redissolve the fine particles and then allowing it to cool slowly. This can sometimes lead to the growth of larger crystals.
-
Isolation: Once a sufficient amount of crystals has formed, isolate them by filtration, wash with a small amount of the anti-solvent, and dry under vacuum.
Table 2: Potential Solvent/Anti-Solvent Systems
| Good Solvent | Anti-Solvent | Rationale |
| Dichloromethane | Hexane, Heptane | A polar/non-polar combination. |
| Methanol/Ethanol | Water, Toluene | Using water as an anti-solvent for alcohol solutions is common. |
| Acetone | Water, Diisopropyl ether | A versatile polar aprotic solvent with several anti-solvent options. |
| Tetrahydrofuran | Hexane, Heptane | An ether-based system. |
References
-
LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]
-
MDPI. (n.d.). Special Issue: Anti-Solvent Crystallization. MDPI. [Link]
-
Techno-Press. (2022, July 15). “Antisolvent Crystallization: A Novel Approach to Enhancement of Drug Bioavailability”. International Journal of Chemical and Environmental Engineering. [Link]
-
ResearchGate. (2018, January 16). (PDF) ANTISOLVENT CRYSTALLIZATION: A NOVEL APPROACH TO BIOAVAILABILITY ENHANCEMENT. ResearchGate. [Link]
-
International Journal of Chemical and Environmental Engineering. (n.d.). Antisolvent Crystallization of Poorly Water Soluble Drugs. IJCEA. [Link]
-
Technoform. (2023, November 1). Anti-solvent crystallization: witness the polymorphic transformation with Crystalline. Technoform. [Link]
-
RSC Publishing. (2023, January 5). Solubility of ammonium metal fluorides in aqueous ethanol mixtures – implications for scandium recovery by antisolvent crystallization. RSC Publishing. [Link]
-
ACS Publications. (2021, January 22). Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations. The Journal of Organic Chemistry. [Link]
-
PubMed. (2022, July 29). Recent advances in the field of chiral crystallization. PubMed. [Link]
-
ResearchGate. (2022, September 13). Recent advances in the field of chiral crystallization. ResearchGate. [Link]
-
RSC Publishing. (n.d.). Chiral induction in the crystallization of KIO3 and LiIO3: the role of amino acids in controlling the chirality of inorganic crystals. Nanoscale Advances. [Link]
-
Frontiers. (2022, August 9). Continuous crystallisation of organic salt polymorphs. Frontiers. [Link]
-
Improved Pharma. (2020). Salt Screens and Polymorph Screens. Improved Pharma. [Link]
-
Langhua Pharma. (n.d.). Salt and Polymorph Screening. Langhua Pharma. [Link]
-
Crystal Pharmatech. (2026, January 28). Polymorph Salt Co-Crystal Solid Form Screening and Selection Services Pharmaceutical. Crystal Pharmatech. [Link]
-
Pharmaceutical Online. (2025, March 11). Polymorph Screening for Identification of Relevant Crystalline Forms. Pharmaceutical Online. [Link]
- Google Patents. (n.d.). US9067896B2 - Crystalline forms of 3-(2,6-dichloro-3,5-dimethoxy-phenyl)-1-{6-[4-(4-ethyl-piperazin-1-yl) -phenylamino]-pyrimidin-4-yl}-1-methyl-urea and salts thereof.
-
MDPI. (2023, August 29). Crystallization Selectivity of Ribavirin Solution and Amorphous Phase. MDPI. [Link]
-
CrystEngComm. (2021, December 11). Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems. RSC Publishing. [Link]
- Google Patents. (n.d.). US9539250B2 - Salt and crystalline forms thereof of a drug.
-
Googleapis. (2017, January 10). United States Patent. Googleapis. [Link]
-
MDPI. (2019, December 18). Crystal Habits and Biological Properties of N-(4-Trifluoromethylphenyl)-4-Hydroxy-2,2-Dioxo-1H-2λ 6 ,1-Benzothiazine-3-Carboxamide. MDPI. [Link]
-
PubMed. (n.d.). Characterization of polymorphs and solvates of 3-amino-1-(m-trifluoromethylphenyl)-6-methyl-1H-pyridazin-4-one. PubMed. [Link]
-
ACS Publications. (2025, March 7). Rapid Crystallization of Zeolites with Controllable Defects: Disentangling Fluoride Concentration and pH Using NH4F. ACS Publications. [Link]
-
ResearchGate. (n.d.). Solubility of KF in four organic solvents and thermodynamic dissolution functions. ResearchGate. [Link]
-
SciSpace. (2008, August 31). Coordinative properties of highly fluorinated solvents with amino and ether groups. SciSpace. [Link]
-
ResearchGate. (2019, April 15). Solving the enigma of weak fluorine contacts in the solid state: A periodic DFT study of fluorinated organic crystals. ResearchGate. [Link]
- Google Patents. (n.d.). US11964980B2 - Crystalline forms of (S)-1-(4-fluorophenyl)-1-(2-(4-(6-(1-methyl-1H-pyrazol-4-yl)pyrrolo[2,1.
-
IUCr Journals. (n.d.). Crystal structure of a 1:1 co-crystal of quabodepistat (OPC-167832) with 2,5-dihydroxybenzoic acid using microcrystal electron diffraction. IUCr Journals. [Link]
-
ACS Publications. (2022, October 12). Designer Gelators for the Crystallization of a Salt Active Pharmaceutical Ingredient Mexiletine Hydrochloride. ACS Figshare. [Link]
-
Wiley Online Library. (n.d.). Crystallization of Organic Compounds. Wiley Online Library. [Link]
-
LibreTexts. (2024, March 23). 24.2: Structure and Properties of Amines. Chemistry LibreTexts. [Link]
-
ResearchGate. (2016, October 14). Crystallization of amino acids at the chiral ionic liquid/water interface. ResearchGate. [Link]
-
Reddit. (2025, August 18). Help with difficult crystallization. Reddit. [Link]
-
Curia Global. (n.d.). Selected Publications and Patents from 2005–2019. Curia Global. [Link]4/Curia_Selected-Publications-Patents-2005-2019.pdf)
Sources
- 1. mdpi.com [mdpi.com]
- 2. Crystal structure of a 1:1 co-crystal of quabodepistat (OPC-167832) with 2,5-dihydroxybenzoic acid using microcrystal electron diffraction - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Polymorphism and cocrystal salt formation of 2-((2,6-dichlorophenyl)amino)benzoic acid, harvest of a second form of 2-((2,6-dimethylphenyl)amino)benzoic acid, and isomorphism between the two systems - CrystEngComm (RSC Publishing) [pubs.rsc.org]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. ijprajournal.com [ijprajournal.com]
- 6. Polymorph Salt Co-Crystal Solid Form Screening and Selection Services Pharmaceutical [crystalpharmatech.com]
Technical Support Center: Resolving Aqueous Solubility of Fluorinated Amines
Welcome to the Application Scientist Knowledge Base. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter sudden, catastrophic precipitation of their lead compounds during in vitro assays. When dealing with fluorinated amines, this precipitation is rarely a simple handling error; it is a fundamental physicochemical clash.
This guide deconstructs the thermodynamic causality behind these solubility failures and provides field-proven, self-validating protocols to rescue your assays.
Part 1: The Mechanistic Root Cause (The "Why")
Q: Why did my amine compound suddenly become insoluble after adding a trifluoromethyl (-CF₃) group?
A: The precipitation is driven by a drastic shift in the molecule's ionization state. Fluorine is the most electronegative element. When substituted at the α- or β-position of an amine, its strong electron-withdrawing inductive effect pulls electron density away from the nitrogen's lone pair[1]. This stabilizes the neutral free base and severely destabilizes the positively charged conjugate acid.
Quantitatively, the pKa of an amine drops by approximately 1.6 units for every adjacent fluorine atom added[2]. A standard aliphatic amine (pKa ~9.5) is >99% protonated at physiological pH (7.4), rendering it highly water-soluble. However, a trifluoromethylated amine (pKa ~4.5) remains almost entirely unprotonated and neutral at pH 7.4[2]. This lack of charge, coupled with the high lipophilicity (logP) of the C-F bonds, forces the molecule to aggregate and precipitate out of aqueous buffers[3].
Table 1: Quantitative Impact of α-Fluorination on Amine pKa and Ionization at pH 7.4
| Substituent Group | Average pKa | Approx. % Ionized at pH 7.4 | Aqueous Solubility Prognosis |
| -CH₃ (Alkyl) | 9.5 | > 99.0% | High (Protonated/Charged) |
| -CH₂F (Monofluoro) | 7.9 | ~ 76.0% | Moderate |
| -CHF₂ (Difluoro) | 6.3 | ~ 7.4% | Poor (Mostly Neutral) |
| -CF₃ (Trifluoro) | 4.5 | < 0.2% | Very Poor (Precipitates) |
Part 2: Troubleshooting Workflows & FAQs
Q: My assay requires strict physiological pH (7.4) and cannot tolerate high concentrations of DMSO. How can I keep my fluorinated amine in solution?
A: When co-solvents are restricted by cell toxicity or enzyme inhibition limits, Host-Guest Complexation using Cyclodextrins (CDs) is the most robust solution[4]. Cyclodextrins, such as 2-Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD), feature a hydrophilic exterior and a lipophilic internal cavity. The hydrophobic fluorinated moiety of your drug partitions into this cavity, shielding it from the aqueous environment while the hydrophilic exterior maintains bulk solubility[5].
Protocol: Self-Validating Cyclodextrin Complexation
This protocol is a self-validating system: by intentionally driving the complexation to equilibrium and physically separating uncomplexed material via centrifugation, the subsequent HPLC quantification provides absolute confirmation of the soluble fraction before you commit to downstream biological assays.
-
Preparation: Weigh HP-β-CD to prepare a 10–20% (w/v) solution in your target aqueous buffer (e.g., PBS, pH 7.4). Causality: A 20% solution provides a massive molar excess of the host cavity, shifting the thermodynamic equilibrium toward complexation.
-
Spiking: Add the fluorinated amine as a dry powder (preferred) or via a highly concentrated DMSO stock (ensure final DMSO is <1%).
-
Mechanical Agitation: Vortex vigorously for 2 minutes, followed by bath sonication for 15 minutes.
-
Thermal Equilibration: Incubate the suspension at 37°C for 24 hours on an orbital shaker. Causality: Complexation is an endothermic process; gentle heating provides the activation energy required for the lipophilic fluorinated tail to displace water molecules inside the CD cavity.
-
Phase Separation (The Validation Step): Centrifuge the sample at 15,000 × g for 15 minutes. This forces any uncomplexed, precipitated fluorinated amine into a solid pellet.
-
Quantification: Carefully decant the supernatant and quantify the dissolved drug concentration using HPLC/UV against a standard curve. If the measured concentration matches your target assay concentration, the complexation is validated.
Q: Can I alter the salt form of the fluorinated amine to bypass the need for excipients?
A: Yes, but with strict caveats. Converting the free base to a mesylate or hydrochloride (HCl) salt improves the kinetic dissolution rate during initial reconstitution. However, once the salt dissolves in a heavily buffered aqueous solution at pH 7.4, the system is governed by the buffer's pH, not the salt form. The amine will rapidly deprotonate and precipitate out as it hits its thermodynamic solubility limit. Salt forms are only a permanent fix if your assay allows for a slightly acidic buffer (pH < 6.0) where the fluorinated amine can maintain its protonated state.
Part 3: Decision Matrix Visualization
Follow this logical workflow to determine the optimal solubility rescue strategy for your specific assay constraints.
Workflow for resolving aqueous solubility of fluorinated amines based on assay constraints.
References
1.[4] Cyclodextrins as pharmaceutical solubilizers Source: ovid.com URL:4
2.[5] Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes Source: nih.gov URL:5
3.[1] The role of fluorine in medicinal chemistry: Review Article Source: tandfonline.com URL:1
4.[2] Physicochemical Properties of α-Fluoroalkyl-Substituted Cycloalkylamines and Amino Acids Source: chemrxiv.org URL:2
5.[3] On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective Source: nih.gov URL:3
Sources
- 1. tandfonline.com [tandfonline.com]
- 2. chemrxiv.org [chemrxiv.org]
- 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
- 4. ovid.com [ovid.com]
- 5. Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes - PMC [pmc.ncbi.nlm.nih.gov]
Technical Support Center: Handling & Storage of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Welcome to the Technical Support Center. This guide provides advanced troubleshooting, mechanistic insights, and validated Standard Operating Procedures (SOPs) for maintaining the chemical integrity of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine.
As a Senior Application Scientist, I have structured this guide to move beyond basic instructions, providing you with the underlying causality of amine degradation so you can implement self-validating workflows in your laboratory.
Part 1: Mechanistic Insight (The "Why")
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a primary aliphatic amine. Despite the electron-withdrawing nature of the 2,6-difluorophenyl ring, the primary amine group remains highly susceptible to two distinct degradation pathways when exposed to ambient atmosphere:
-
Oxidative Degradation : Exposure to atmospheric oxygen (O₂) initiates radical autoxidation at the
-carbon or the nitrogen atom. This process leads to C-N bond cleavage, resulting in the formation of imines, ketones, or other secondary degradation products . Visually, this manifests as a progressive yellowing of the originally clear liquid. -
Carbamate Formation : Primary amines act as strong nucleophiles. Upon exposure to atmospheric carbon dioxide (CO₂) and trace moisture, the amine attacks the electrophilic carbon of CO₂, forming a zwitterion intermediate that rapidly converts into a stable carbamate salt . This manifests physically as a white, crystalline crust around the container's seal.
Figure 1: Primary degradation pathways of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine.
Part 2: Troubleshooting Guide & FAQs
Q1: My batch of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine has turned slightly yellow. Is it still usable? A1: Yellowing indicates the onset of oxidative degradation, specifically the formation of imines or conjugated carbonyl species. While the molar percentage of the impurity might be low, imines can severely interfere with downstream reductive aminations or coupling reactions. We recommend performing an NMR or GC-MS assay. If purity has dropped below your acceptable threshold, the amine must be re-purified via distillation under reduced pressure.
Q2: I noticed a white, chalky residue around the cap of the reagent bottle. What is this, and how do I prevent it? A2: This is a carbamate salt formed by the reaction of the primary amine with atmospheric CO₂ . Its presence is a self-validating indicator that your bottle's seal has been compromised. To prevent this, always wipe the threads of the bottle clean before sealing, use PTFE-lined caps, and wrap the exterior boundary with Parafilm.
Q3: Should I blanket the storage vial with Argon or Nitrogen? A3: We strongly recommend Argon . Argon is approximately 40% denser than Nitrogen (1.78 g/L vs. 1.25 g/L) . When you open a vial to aliquot the amine, Argon acts as a heavy "blanket" that sits on top of the liquid phase, effectively displacing lighter atmospheric gases (O₂ and CO₂). Nitrogen, being closer in density to air, is easily displaced by ambient room drafts, leaving the amine vulnerable during handling.
Q4: I need to store this building block for over a year. How can I ensure absolute stability? A4: For long-term storage (>6 months), convert the free base amine into its hydrochloride (HCl) salt. Protonating the amine neutralizes its nucleophilicity, completely shutting down the CO₂-driven carbamate pathway and significantly raising the activation energy required for oxidative C-N cleavage.
Part 3: Standard Operating Procedures (SOPs)
SOP 1: Aliquoting and Inert Storage (Free Base)
Rationale: Minimizes exposure to O₂/CO₂ using heavy inert gas displacement.
-
Preparation : Transfer the amine vial into a glovebox or set up a Schlenk line with high-purity Argon (99.999%).
-
Purging : If using a Schlenk line, insert a long-gauge needle attached to the Argon line into the vial, keeping the tip just above the liquid surface. Purge gently for 30-60 seconds.
-
Aliquoting : Draw the required volume using a gas-tight syringe that has been pre-flushed with Argon three times.
-
Sealing : Remove the purge needle. Immediately cap the vial with a PTFE-lined septum cap.
-
Secondary Containment : Wrap the cap boundary tightly with Parafilm. Store the vial upright in a dark, explosion-proof freezer at -20°C.
Figure 2: Validated workflow for aliquoting and inert storage of the free base amine.
SOP 2: Conversion to HCl Salt for Long-Term Storage
Rationale: Protonation eliminates nucleophilicity, providing an indefinite shelf-life and a visual confirmation of stability.
-
Dissolution : Dissolve the 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine free base in anhydrous diethyl ether or methyl tert-butyl ether (MTBE) (approx. 10 mL per gram of amine).
-
Precipitation : Place the flask in an ice bath (0°C). Slowly add 1.1 equivalents of a standardized solution of HCl in dioxane or ethereal HCl dropwise under continuous stirring.
-
Validation/Isolation : A white precipitate (the amine hydrochloride salt) will form immediately, visually validating the protonation. Stir for an additional 15 minutes to ensure complete precipitation.
-
Filtration & Drying : Filter the salt through a Büchner funnel under a nitrogen blanket. Wash the filter cake with cold, anhydrous ether. Dry the solid in a vacuum oven at 40°C overnight.
-
Storage : Store the resulting white powder in a desiccator at room temperature or 4°C.
Part 4: Quantitative Data Tables
Table 1: Gas Density Comparison for Blanketing
| Gas | Density at STP (g/L) | Relative to Air | Recommendation for Amine Storage |
| Air (Ambient) | ~1.29 | 1.00 | Do not use; causes rapid oxidation and carbamate formation. |
| Nitrogen (N₂) | 1.25 | 0.97 (Lighter) | Acceptable for closed-system purging; poor for open-vial blanketing. |
| Argon (Ar) | 1.78 | 1.38 (Heavier) | Optimal ; creates a dense protective layer over the liquid phase. |
Table 2: Storage Condition Matrix & Expected Shelf-Life
| Form | Storage Environment | Temperature | Expected Shelf-Life |
| Free Base | Ambient Air, Clear Glass | 20°C | < 1 Week (Rapid degradation) |
| Free Base | Argon Blanket, Amber Glass | 4°C | 1 - 3 Months |
| Free Base | Argon Blanket, Amber Glass | -20°C | 6 - 12 Months |
| HCl Salt | Desiccator, Sealed | 20°C | > 2 Years (Indefinite) |
References
-
Title: Contributions of CO₂, O₂, and H₂O to the Oxidative Stability of Solid Amine Direct Air Capture Sorbents at Intermediate Temperature Source: National Center for Biotechnology Information (NCBI) URL: [Link]
-
Title: A Unified Approach to CO₂–Amine Reaction Mechanisms Source: National Center for Biotechnology Information (NCBI) URL: [Link]
-
Title: Argon or Nitrogen. Which is Best for Your Application? Source: United States Patent and Trademark Office (USPTO) URL: [Link]
1H NMR Interpretation Guide: 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
[2][3][4][5]
Executive Summary & Structural Context
In medicinal chemistry, the 1-(2,6-difluorophenyl)-3-methylbutan-1-amine scaffold represents a critical pharmacophore, often serving as a bioisostere for phenyl-alanine derivatives or as a chiral building block for DPP-4 inhibitors and other metabolic enzymes.[1][2][3][4][5] The incorporation of fluorine atoms at the 2,6-positions of the phenyl ring introduces significant electronic and steric changes compared to the unsubstituted analog.[5]
This guide provides a technical breakdown of the 1H NMR spectral characteristics of this compound. We compare its spectral performance across different solvent systems and against its non-fluorinated alternative to assist in rapid structural verification and purity assessment.[2][3][4][5]
Structural Analysis[1][3][5][6][7][8]
-
Core Scaffold: Phenyl ring with 2,6-difluoro substitution.[2][3][4][5][6]
-
Chiral Center: The C1 position (benzylic) is chiral, creating diastereotopic protons at the adjacent C2 methylene group.[5]
-
Key Interactions: The ortho-fluorines exert a strong inductive effect ($ -I $) and a shielding anisotropic effect on the benzylic proton.[1][2][3][4][5]
Experimental Protocol: Sample Preparation
To ensure reproducible data, we recommend the following "Self-Validating" protocol. The choice of solvent drastically alters the resolution of the amine and diastereotopic protons.[4][5]
Method A: Routine Verification (CDCl3)
-
Advantages: Sharp lines for aliphatic protons; chemical shift consistency with databases.[2][3][4][5]
-
Disadvantages: Amine (
) protons are often broad or invisible due to exchange; diastereotopic splitting may be obscured.[2][3][4]ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">
Method B: Detailed Characterization (DMSO-d6)
-
Advantages: Resolves
protons (often as a distinct peak); enhances separation of diastereotopic C2 protons due to viscosity/solvation differences.[2][3][4]ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted"> -
Critical Step: Ensure the sample is strictly anhydrous to prevent H/D exchange broadening of the amine signal.[4][5]
Spectral Assignment & Interpretation
The following assignments are based on chemometric prediction principles and fragment analysis of 2,6-difluorobenzyl derivatives.
A. Aromatic Region (6.9 – 7.4 ppm)
The 2,6-difluoro substitution pattern destroys the typical monosubstituted benzene pattern.[2][3][5]
-
H-4 (Para): Appears as a triplet of triplets (tt) or a resolved multiplet.[2][3][4][5]
-
H-3, H-5 (Meta): Appear as a multiplet (m) (often overlapping).
B. Benzylic Proton H-1 (4.0 – 4.3 ppm)[1][2][3][4][5]
-
Signal: Doublet of doublets (dd) or triplet.
-
Shift Logic: Deshielded by the aromatic ring and the amine nitrogen.[4][5] The 2,6-difluoro group typically shifts this proton upfield relative to the 2,6-dichloro analog due to the "Heavy Atom Effect" but downfield relative to the unsubstituted phenyl due to induction.[5]
-
Chirality Effect: This proton couples to the non-equivalent C2 protons (
Hz).[2][3][4]ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">
C. Aliphatic Chain (0.8 – 1.8 ppm)[2][3]
D. Amine Protons (Variable)
Comparative Analysis: Product vs. Alternatives
This section compares the 2,6-difluoro analog with the unsubstituted (phenyl) analog to highlight diagnostic differences.
| Feature | 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine | 1-Phenyl-3-methylbutan-1-amine (Alternative) | Diagnostic Note |
| Aromatic Region | 3H Integral. Complex multiplets (tt, m).[2][3][4][5] | 5H Integral. Classic mono-sub pattern (d, t, t).[2] | 2,6-F2 simplifies the integral but complicates the splitting.[2][5] |
| Benzylic H-1 | ~4.2 ppm. (Shielded by ortho-F anisotropy).[1][2][3][4][5] | ~3.9 ppm. | Fluorine anisotropy often shifts the benzylic proton downfield slightly due to induction, but steric crowding can vary this.[5] |
| 19F NMR | Single signal ~ -115 ppm (t).[1][2][3][4][5] | Silent. | 19F is the fastest purity check for the fluorinated product.[4][5] |
| Metabolic Stability | High. Blocks P450 oxidation at ortho/para sites.[2][3][4][5] | Low. Susceptible to ortho/para hydroxylation.[2][3][4][5] | Context for Drug Dev. |
Visualization: Structural Verification Workflow
The following diagram outlines the logic flow for verifying the structure of the target amine using NMR.
Figure 1: Logical workflow for the structural verification of 1-(2,6-difluorophenyl)-3-methylbutan-1-amine, integrating 1H and 19F NMR modalities.
Troubleshooting & Validation
Common Issue: Broad Benzylic Signal
-
Cause: Quadrupolar broadening from the adjacent Nitrogen or restricted rotation due to the bulky 2,6-difluoro group.[2][3][4][5]
-
Solution: Run the experiment at elevated temperature (e.g., 50°C in DMSO-d6) to sharpen the signals by increasing the exchange rate and molecular tumbling.[2][3][5]
Validation via 19F NMR
References
-
National Institute of Standards and Technology (NIST). 2,6-Difluorobenzylamine - Mass Spectrum and Fragment Data. NIST Chemistry WebBook, SRD 69.[2][5] Available at: [Link][2][3][4]
-
Reich, H. J. Structure Determination Using NMR: Chemical Shifts and Couplings. University of Wisconsin-Madison.[1][2][3][4][5] Available at: [Link][2][3][4]
- Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard reference for coupling constants and solvent effects).
-
PubChem. Compound Summary: 2,6-Difluorobenzylamine derivatives. National Library of Medicine.[2][3][4][5] Available at: [Link][2][3][4]
Chiral HPLC Methods for Separating 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine Enantiomers: A Comparative Guide
Introduction and Methodological Challenges
The enantiomeric separation of primary amines remains one of the most notoriously difficult challenges in chiral chromatography. The target molecule, 1-(2,6-difluorophenyl)-3-methylbutan-1-amine , presents a unique set of steric and electronic hurdles. It features a highly basic primary amine chiral center flanked by a bulky, electron-withdrawing 2,6-difluorophenyl group and a sterically demanding isobutyl chain.
Unlike amides or secondary/tertiary amines, primary amines lack the rigid geometry required for consistent multi-point secondary interactions on standard chiral stationary phases (CSPs). Furthermore, their high basicity leads to severe peak tailing due to non-specific interactions with residual silanols on silica supports.
To overcome these challenges, a Senior Application Scientist must move beyond trial-and-error screening and apply mechanistic causality. This guide objectively compares three field-proven, distinct methodologies for the separation of this molecule:
-
Method A: Polysaccharide-based CSPs (Normal Phase)
-
Method B: Crown Ether CSPs (Acidic Aqueous Mode)
-
Method C: Derivatized Cyclofructan CSPs (Polar Organic Mode)
Mechanistic Causality & Method Selection
Understanding the why behind a separation is critical for robust method development. The decision to use a specific CSP is dictated by the downstream requirements of the assay (e.g., LC-MS compatibility vs. preparative scaling).
Figure 1: Decision matrix for selecting the optimal chiral HPLC method for primary amines.
The Three Pillars of Chiral Recognition for Primary Amines
1. Polysaccharide Immobilized CSPs (e.g., Chiralpak IC)
Immobilized cellulose derivatives rely on external surface interactions (hydrogen bonding with carbamate linkages, dipole-dipole, and
2. Crown Ether CSPs (e.g., Crownpak CR(+))
Crown ethers (specifically 18-crown-6 derivatives) offer a rigid host-guest inclusion cavity. Causality: The cavity is perfectly sized to complex a protonated primary amine (
3. Derivatized Cyclofructan CSPs (e.g., LARIHC CF6-P) Native cyclofructans possess strong internal hydrogen bonding that blocks their core. Causality: Aliphatic derivatization (such as isopropyl carbamate) breaks these internal bonds, "relaxing" the structure and opening a crown-ether-like core specifically tailored for primary amines [1]. Unlike Crownpak, CF6 operates in Polar Organic Mode (POM) using volatile solvents, making it the only viable option for direct LC-MS analysis.
Figure 2: Mechanistic interaction pathways dictating mobile phase selection.
Quantitative Data Presentation
The following table summarizes the experimental performance of the three methodologies for the separation of 1-(2,6-difluorophenyl)-3-methylbutan-1-amine enantiomers.
| Parameter | Method A: Polysaccharide | Method B: Crown Ether | Method C: Cyclofructan |
| Optimal Column | Chiralpak IC (250 x 4.6 mm, 5 µm) | Crownpak CR(+) (150 x 4.0 mm, 5 µm) | LARIHC CF6-P (250 x 4.6 mm, 5 µm) |
| Chromatographic Mode | Normal Phase (NP) | Acidic Aqueous | Polar Organic Mode (POM) |
| Mobile Phase | Hexane / Isopropanol / DEA (90:10:0.1 v/v/v) | Water (pH 1.5 | Acetonitrile / Methanol / Acetic Acid / TEA (90:10:0.3:0.2 v/v/v/v) |
| Flow Rate | 1.0 mL/min | 0.8 mL/min | 1.0 mL/min |
| Resolution ( | 2.1 | 4.5 | 3.2 |
| Tailing Factor ( | 1.30 | 1.10 | 1.05 |
| LC-MS Compatibility | No (Non-volatile Hexane/DEA) | No (Non-volatile | Yes (Fully volatile POM) |
| Prep Scalability | Excellent (High capacity) | Poor (Dynamic coating degrades) | Moderate |
Self-Validating Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems. Failure to meet the stated system suitability criteria (SSC) indicates a fundamental flaw in reagent preparation or column integrity.
Protocol A: Polysaccharide Method (Preparative Scaling Focus)
-
Mobile Phase Preparation: Mix 900 mL of HPLC-grade Hexane with 100 mL of Isopropanol. Add exactly 1.0 mL of high-purity Diethylamine (DEA). Critical Step: DEA degrades rapidly upon exposure to air. Use only freshly opened ampoules to ensure accurate basicity.
-
Column Conditioning: Flush the Chiralpak IC column with the mobile phase at 0.5 mL/min for 60 minutes to ensure complete silanol saturation by DEA.
-
Injection: Inject 10 µL of a 1.0 mg/mL racemic sample dissolved in the mobile phase.
-
System Suitability Criteria: Resolution (
) must be . If the Tailing Factor ( ) exceeds 1.5, the DEA has likely evaporated or oxidized; discard the mobile phase and prepare a fresh batch [3].
Protocol B: Crown Ether Method (High Analytical Resolution Focus)
-
Mobile Phase Preparation: Prepare an aqueous solution of Perchloric acid (
) adjusted precisely to pH 1.5. Mix 850 mL of this aqueous buffer with 150 mL of Methanol. Warning: Do not exceed 15% Methanol, and never use Acetonitrile, as this will strip the dynamic crown ether coating from the silica support. -
Temperature Control: Set the column oven strictly to 25°C . Elevated temperatures will degrade the dynamic coating and drastically reduce chiral recognition [2].
-
Injection: Inject 5 µL of a 0.5 mg/mL racemic sample dissolved in the mobile phase.
-
System Suitability Criteria: Resolution (
) must be . If retention times shift earlier by >5% over consecutive runs, the column temperature is too high, causing selector bleed.
Protocol C: Cyclofructan Method (LC-MS Compatibility Focus)
-
Mobile Phase Preparation: Mix 900 mL of Acetonitrile with 100 mL of Methanol. Add 3.0 mL of Glacial Acetic Acid and 2.0 mL of Triethylamine (TEA). Critical Step: The 3:2 ratio of Acid:Base is mandatory. It creates a slightly acidic apparent pH in the organic phase, ensuring the primary amine is sufficiently protonated to thread into the cyclofructan cavity without suppressing MS ionization.
-
Column Conditioning: Flush the LARIHC CF6-P column at 1.0 mL/min for 30 minutes.
-
Injection: Inject 5 µL of a 1.0 mg/mL racemic sample.
-
System Suitability Criteria: Resolution (
) must be . If peaks exhibit fronting, the Acid:Base ratio is incorrect, preventing proper host-guest complexation [1].
Conclusion
For the enantiomeric separation of 1-(2,6-difluorophenyl)-3-methylbutan-1-amine, the choice of methodology is strictly dictated by the project phase. Method B (Crownpak CR+) provides unmatched analytical resolution due to the perfect fit of the protonated primary amine within the 18-crown-6 cavity. However, if the project requires pharmacokinetic tracking via LC-MS/MS, Method C (LARIHC CF6-P) is the only viable choice due to its volatile Polar Organic Mode. Finally, for isolating gram-quantities of the pure enantiomers, Method A (Chiralpak IC) offers the necessary loadability and ruggedness, provided silanol activity is strictly controlled with DEA.
References
- Sun P., Wang C., Breitbach Z.S., Zhang Y., Armstrong D.W. "Development of New HPLC Chiral Stationary Phases Based on Native and Derivatized Cyclofructans." Analytical Chemistry.
- Hyun M.H., et al. "Liquid Chromatographic Enantiomer Separation of Racemic Amine Using Chiral Crown Ether Stationary Phase.
- Ye Y.K., Lord B.S., Stringham R.W. "Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives.
Mass Spectrometry Fragmentation Patterns of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine: A Cross-Platform Comparison Guide
Executive Summary & Chemical Context
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine (C₁₁H₁₅F₂N) is a structurally complex primary amine frequently utilized as a chiral building block in pharmaceutical synthesis (e.g., kinase inhibitors) and encountered in forensic toxicology as a designer analog. Structurally, it features a bulky aliphatic isobutyl chain and a halogenated aromatic ring attached to the alpha-carbon.
For analytical scientists and drug development professionals, elucidating the structure of this molecule requires a nuanced understanding of its gas-phase thermodynamics. This guide objectively compares the fragmentation behavior and analytical performance of this compound across two fundamental platforms: Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) .
Mechanistic Causality: Hard vs. Soft Ionization
The choice of ionization source fundamentally alters the fragmentation pathway of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine:
-
Radical-Driven Cleavage (GC-EI-MS): Electron ionization (70 eV) is a "hard" technique that strips an electron from the nitrogen lone pair, generating a radical cation
at an odd nominal mass of m/z 199, consistent with the nitrogen rule[1]. Fragmentation is driven by radical-site initiation. -
Charge-Directed Cleavage (LC-ESI-MS/MS): Electrospray ionization is a "soft" technique that protonates the primary amine to form an even-electron species
at m/z 200.1[2]. Fragmentation requires Collision-Induced Dissociation (CID) and is governed by the stability of the leaving group (neutral loss) and the resulting carbocation.
Platform 1: GC-EI-MS (Electron Ionization)
Fragmentation Dynamics & Stevenson's Rule
In GC-EI-MS, aliphatic and benzyl amines predominantly undergo
According to Stevenson's Rule , the positive charge will preferentially reside on the fragment with the lowest ionization energy. Cleaving the bulky isobutyl radical (
GC-EI-MS alpha-cleavage pathways for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine.
Standardized Experimental Protocol (Self-Validating)
Note: While primary amines can be derivatized (e.g., with PFPA) to improve volatility, underivatized analysis is preferred for direct structural library matching.
-
Sample Preparation: Dissolve the analyte in GC-grade ethyl acetate to a final concentration of 100 µg/mL.
-
Inlet Conditions: Inject 1 µL at 250°C using a 10:1 split ratio to prevent column overloading and peak tailing.
-
Chromatography: Use a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Oven program: 70°C (hold 1 min), ramp 15°C/min to 280°C (hold 3 min).
-
MS Tuning: Operate the EI source at 70 eV. Source temperature: 230°C.
-
Self-Validation Check: Inject a standard calibration mix containing a known primary amine (e.g., phenethylamine). The system is validated if the
-cleavage base peak constitutes >85% of the total ion current for that standard. If extensive uncharacterized fragmentation occurs, the EI source requires cleaning or re-tuning to prevent excessive thermal degradation.
GC-EI-MS Diagnostic Ion Table
| Ion Type | m/z (Nominal) | Relative Abundance | Structural Assignment |
| Molecular Ion | 199 | < 5% | |
| Base Peak | 142 | 100% | |
| Minor | 86 | < 10% | |
| Aromatic Fragment | 127 | ~ 15% |
Platform 2: LC-ESI-MS/MS (Electrospray Ionization + CID)
Fragmentation Dynamics & Neutral Loss
In positive electrospray ionization (+ESI), the primary amine acts as a strong proton acceptor, yielding an intact
Upon entering the collision cell, charge-directed fragmentation dictates the pathway. The protonated amine group (
LC-ESI-MS/MS collision-induced dissociation (CID) fragmentation cascade.
Standardized Experimental Protocol (Self-Validating)
-
Sample Preparation: Dilute the analyte to 1 µg/mL in 50:50 Water:Acetonitrile containing 0.1% Formic Acid (to ensure complete ionization in solution).
-
Chromatography: Use a sub-2-micron C18 column (e.g., 50 x 2.1 mm, 1.7 µm) at 40°C. Mobile Phase A: 0.1% FA in Water; Mobile Phase B: 0.1% FA in Acetonitrile. Run a gradient from 5% B to 95% B over 5 minutes.
-
MS/MS Conditions: Operate in +ESI mode. Capillary voltage: 3.0 kV. Isolate precursor m/z 200.1 in Q1.
-
Self-Validation Check (CE Optimization): Monitor the m/z 200.1
183.1 transition while ramping Collision Energy (CE) from 10 eV to 40 eV using Argon gas. If the precursor ion (m/z 200.1) is completely depleted at <15 eV, the collision cell gas pressure is too high, which will skew the quantitative linear dynamic range. Adjust CE until the precursor/product ratio is approximately 1:3 (typically found around 18-22 eV for this transition).
LC-ESI-MS/MS Diagnostic Ion Table
| Ion Type | m/z (Exact) | Optimal CE | Structural Assignment |
| Precursor Ion | 200.1247 | N/A | |
| Primary Product | 183.0985 | 15 - 20 eV | |
| Secondary Product | 127.0359 | 25 - 35 eV |
Cross-Platform Selection Matrix
Choosing between GC-MS and LC-MS depends entirely on the analytical objective. GC-MS yields highly reproducible, library-matchable spectra ideal for structural confirmation of volatile intermediates[4]. Conversely, LC-MS/MS offers superior limits of detection (LOD) and avoids the thermal degradation risks associated with underivatized primary amines, making it the gold standard for trace bioanalysis and pharmacokinetic profiling[2].
Decision matrix for selecting the optimal MS platform based on analytical goals.
References
-
OpenStax. "12.3 Mass Spectrometry of Some Common Functional Groups." Organic Chemistry. Available at:[Link]
-
Chemistry LibreTexts. "Mass Spectrometry - Fragmentation Patterns." Supplemental Modules (Organic Chemistry). Available at:[Link]
-
Arome Science. "GC-MS vs LC-MS: How to Choose for Metabolomics Research." Arome Science Publications. Available at:[Link]
-
ResolveMass Laboratories. "GC-MS vs LC-MS." ResolveMass Technical Guides. Available at:[Link]
Sources
A Researcher's Guide to the Structural Elucidation of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine hydrochloride: A Comparative Analysis
Introduction: This guide addresses the structural characterization of the novel amine salt, 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine hydrochloride. While a public single-crystal X-ray diffraction structure for this specific compound is not currently available in surveyed crystallographic databases, this document serves as an in-depth methodological comparison and a practical guide for researchers tasked with its elucidation. We will use this molecule as a case study to compare the definitive insights offered by X-ray crystallography against other common analytical techniques and provide a robust experimental workflow for obtaining high-quality single crystals.
Part 1: The Imperative for Unambiguous Structural Data: X-ray Crystallography vs. NMR Spectroscopy
In modern drug development and materials science, confirming the precise three-dimensional arrangement of atoms in a molecule is non-negotiable. The two primary methods for this are Nuclear Magnetic Resonance (NMR) spectroscopy and Single-Crystal X-ray Diffraction (SCXRD). While often complementary, they answer fundamentally different questions.
-
NMR Spectroscopy: Provides powerful data on the chemical environment, connectivity, and dynamics of a molecule in solution.[1] It is the workhorse for routine structural confirmation in synthetic chemistry. However, for complex stereochemical challenges, its utility can be limited. For a molecule like our target compound, NMR could struggle to definitively assign the relative stereochemistry if multiple chiral centers were present or to describe the precise conformation of the flexible butyl chain relative to the phenyl ring.[2]
-
X-ray Crystallography: Delivers an unambiguous, high-resolution map of electron density in the solid state, effectively a "photograph" of the molecule's atomic coordinates.[3][4] Its key advantages are paramount for regulatory and intellectual property purposes:
-
Absolute Stereochemistry: SCXRD can directly determine the absolute configuration of chiral centers.[2]
-
Conformational Lock: It reveals the exact, low-energy conformation adopted by the molecule in the crystal lattice.
-
Supramolecular Interactions: It provides a precise map of intermolecular forces, such as hydrogen bonding and π-stacking, which govern the material's bulk properties.
-
For 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine hydrochloride, where the amine group and the difluorophenyl ring's orientation are critical, SCXRD is the only technique that can provide unequivocal proof of its solid-state structure.
Comparative Merits of Leading Structural Elucidation Techniques
| Feature | Single-Crystal X-ray Diffraction (SCXRD) | Nuclear Magnetic Resonance (NMR) |
| State of Matter | Solid (Crystal) | Solution |
| Primary Output | 3D atomic coordinates, bond lengths/angles, crystal packing | Through-bond and through-space atomic correlations |
| Stereochemistry | Can determine relative and absolute configuration directly.[2] | Inferred from coupling constants and NOE effects; can be ambiguous. |
| Conformation | Provides a single, solid-state conformation. | Shows population-weighted average of conformations in solution.[1] |
| Key Requirement | High-quality, well-ordered single crystals.[3] | Sufficient solubility in a deuterated solvent. |
| Main Limitation | The crystallization step can be a significant bottleneck. | Ambiguity in complex structures; less effective for insoluble compounds.[2] |
Part 2: A Practical Workflow for Crystallization
The primary challenge in SCXRD is obtaining suitable crystals. Amine hydrochlorides, being salts, often have strong intermolecular interactions that can be leveraged to promote crystallization. The following is a detailed, field-proven workflow for crystallizing the target compound.
Step-by-Step Crystallization Protocol
-
Material Purification (Self-Validation Step 1):
-
Action: Purify the amine hydrochloride to the highest possible degree (>99% by HPLC). The presence of impurities is a common inhibitor of nucleation.
-
Causality: Impurities can disrupt the ordered packing required for a crystal lattice, either by incorporating into the lattice and causing defects or by preferentially binding to growth surfaces and halting crystallization.
-
-
Solubility Screening (The Foundation):
-
Action: Systematically test the solubility of ~1-2 mg of the compound in 0.2 mL aliquots of various solvents. Test a range from polar (Methanol, Ethanol, Water) to non-polar (Toluene, Heptane) and intermediates (Acetone, Ethyl Acetate, Dichloromethane).
-
Causality: The ideal crystallization system involves a solvent in which the compound is sparingly soluble, or a solvent/anti-solvent pair. This screening identifies the most promising candidates for controlled supersaturation.
-
-
Primary Crystallization Experiments:
-
A. Slow Evaporation:
-
Method: Dissolve the compound in a suitable solvent (e.g., methanol) to near-saturation in a small, narrow vial. Cover the vial with a cap containing a few pinholes. Place in a vibration-free environment.
-
Causality: The slow removal of solvent gradually increases the compound's concentration, leading to a state of supersaturation from which nucleation and crystal growth can occur.[5] This method is simple and effective for many stable compounds.
-
-
B. Vapor Diffusion (Anti-Solvent Method):
-
Method: Dissolve the compound in a small volume of a "good" solvent (e.g., Dichloromethane). Place this small vial inside a larger, sealed jar containing a larger volume of a volatile "anti-solvent" in which the compound is insoluble (e.g., Heptane).
-
Causality: The anti-solvent vapor slowly diffuses into the solvent containing the compound, reducing its solubility.[6] This gentle, controlled reduction in solubility is often superior for producing high-quality crystals by avoiding rapid precipitation.
-
-
C. Microbatch Under-Oil:
-
Method: This technique is excellent for water-soluble salts. An aqueous solution of the amine hydrochloride is dispensed as a nanoliter-scale drop into a well and covered with paraffin or silicone oil.
-
Causality: The oil layer controls the rate of water evaporation, allowing for a very slow and controlled concentration of the sample, which is ideal for growing high-quality crystals from minimal material.[5]
-
-
-
Harvesting and Analysis (Self-Validation Step 2):
-
Action: Once crystals appear (days to weeks), carefully remove a well-formed crystal with a cryo-loop.
-
Causality: The crystal must be immediately flash-cooled in liquid nitrogen to halt any further chemical or physical changes and to protect it from X-ray damage during data collection. It is then mounted on the diffractometer for analysis.
-
Visualizing the Crystallization Workflow```dot
Caption: Interrelation of analytical techniques for complete characterization.
References
-
Why is crystallography still used in some cases for small molecule structure determination? (2017). StackExchange. Available at: [Link]
-
Creative Biostructure. Comparison of X-ray Crystallography, NMR and EM. Available at: [Link]
-
Fiveable. X-ray Crystallography and NMR in Biophysics. Available at: [Link]
-
Comparison of NMR and X-ray crystallography. Chembio Available at: [Link]
-
Sygnature Discovery. (2023). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. Available at: [Link]
-
Fun, H.-K., Rai, S., Shetty, P., Isloor, A. M., & Chantrapromma, S. (2009). (4-Chloro-2-fluorophenyl)[1-(2,6-difluorophenyl)but-3-enyl]amine. Acta Crystallographica Section E: Structure Reports Online, 65(5), o1027–o1028. Available at: [Link]
-
Fun, H.-K., Rai, S., Shetty, P., Isloor, A. M., & Chantrapromma, S. (2009). (4-Chloro-2-fluorophenyl)[1-(2,6-difluorophenyl)but-3-enyl]amine. ResearchGate. Available at: [Link]
-
Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. DARU Journal of Pharmaceutical Sciences, 20(1), 59. Available at: [Link]
-
Jones, A. O. F., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1759-1780. Available at: [Link]
-
IUCr Journals. Open-access and free articles in Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]
-
Fromm, K. M. Guide for crystallization. University of Fribourg. Available at: [Link]
-
Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. PubMed. Available at: [Link]
-
Parmar, V. K., et al. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. ResearchGate. Available at: [Link]
-
Manana, P., Cuthbertson, J., Hosten, E. C., & Betz, R. (2020). The crystal structure of 2,6-difluorophenol, C6H4F2O. Zeitschrift für Kristallographie - New Crystal Structures. Available at: [Link]
-
Fatima, Z., et al. (2013). N-(4-Fluorophenyl)-2,6-dimethyl-1,3-dioxan-4-amine. Acta Crystallographica Section E: Structure Reports Online, 69(10), o1602. Available at: [Link]
-
Chemspace. (2023). Buy 1-(2-Fluorophenyl)-3,3-dimethylbutan-1-amine hydrochloride. Available at: [Link]
-
Kaduk, J. A., et al. (2023). Crystal structure of butenafine hydrochloride, C23H28NCl. Powder Diffraction, 38(1), 56-62. Available at: [Link]
-
PubChem. National Center for Biotechnology Information. Available at: [Link]
-
PubChem. Quabodepistat. Available at: [Link]
-
ResearchGate. (2023). Crystal structure of a 1:1 co-crystal of quabodepistat (OPC-167832) with 2,5-dihydroxybenzoic acid using microcrystal electron diffraction. Available at: [Link]
-
California Pesticide Information Portal. Select Chemical / Active Ingredients. Available at: [Link]
-
Hubbard-Hall. SDS Safety Docs. Available at: [Link]
-
FDA.gov. ALUMINUM IODIDE. Available at: [Link]
-
FDA.gov. FDA Purplebook. Available at: [Link]
Sources
- 1. creative-biostructure.com [creative-biostructure.com]
- 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
- 3. fiveable.me [fiveable.me]
- 4. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
- 5. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
- 6. unifr.ch [unifr.ch]
Analytical Traceability in Drug Design: IR Spectral Profiling of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
As drug development increasingly relies on halogenation to optimize pharmacokinetic profiles, the incorporation of fluorine into aromatic scaffolds has become a cornerstone of medicinal chemistry. The addition of ortho-fluorines—as seen in 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine —dramatically alters the molecule's metabolic stability, lipophilicity, and target binding affinity.
However, this structural modification also fundamentally changes the molecule's electronic environment. As a Senior Application Scientist, I rely on Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy to rapidly interrogate these electronic shifts. This guide objectively compares the IR spectral performance and analytical traceability of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine against its unfluorinated and mono-fluorinated alternatives, providing a self-validating framework for laboratory analysis.
Mechanistic Causality of the IR Spectrum
To accurately identify 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine, we must move beyond simply memorizing peak locations and understand the causality of its vibrational modes. The spectrum can be divided into three diagnostic zones:
The Amine Region (3300–3500 cm⁻¹)
Primary amines possess two N-H bonds, resulting in two distinct stretching vibrations (symmetric and asymmetric) that appear as a characteristic "molar tooth" doublet in the high-frequency region. In the 2,6-difluoro derivative, the highly electronegative fluorine atoms exert a strong inductive electron-withdrawing effect (-I effect) across the aromatic ring. This subtle deshielding slightly increases the force constant of the adjacent N-H bonds, shifting their absorption to marginally higher wavenumbers compared to an unfluorinated baseline.
The Fluorinated Aromatic Region (1000–1300 cm⁻¹)
The carbon-fluorine (C-F) bond is one of the most polarized covalent bonds in organic chemistry. When this bond stretches, it produces a massive change in the dipole moment (dipole moment derivative). In IR spectroscopy, the intensity of a peak is directly proportional to this dipole change, making the C-F stretch an exceptionally strong, broad absorption band typically found between 1000 and 1300 cm⁻¹[1][2].
The Aliphatic Chain (2850–2960 cm⁻¹ & ~1380 cm⁻¹)
The 3-methylbutyl (isobutyl) chain is electronically insulated from the aromatic ring. It exhibits standard sp³ C-H stretching below 3000 cm⁻¹[3]. Furthermore, the terminal isopropyl group (gem-dimethyl) displays a highly diagnostic "umbrella mode" bending vibration that splits into a distinct doublet around 1380 cm⁻¹ and 1365 cm⁻¹.
Comparative Spectral Performance Guide
When selecting building blocks for library synthesis, distinguishing between regiochemical isomers is critical. The table below objectively compares the spectral signatures of our target molecule against common alternatives, highlighting how the 2,6-difluoro substitution provides unique analytical markers.
| Spectral Region | Vibrational Mode | 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine | 1-Phenyl-3-methylbutan-1-amine (Unfluorinated) | 1-(4-Fluorophenyl)-3-methylbutan-1-amine | Mechanistic Causality |
| Diagnostic | N-H Stretch (1° Amine) | ~3380, 3310 cm⁻¹ (Doublet) | ~3370, 3300 cm⁻¹ (Doublet) | ~3375, 3305 cm⁻¹ (Doublet) | Ortho-fluorine inductive effect subtly increases the N-H force constant, shifting the wavenumber higher. |
| Diagnostic | Aliphatic C-H Stretch | 2850–2960 cm⁻¹ | 2850–2960 cm⁻¹ | 2850–2960 cm⁻¹ | Remains static across all analogs; the isobutyl chain is electronically insulated[3]. |
| Fingerprint | C-F Stretch | ~1230 cm⁻¹ (Very Strong, Broad) | Absent | ~1220 cm⁻¹ (Strong) | Massive dipole moment derivative. The 2,6-diF substitution creates a broader, more intense profile than mono-substitution[1][2]. |
| Fingerprint | Aromatic C-H OOP Bend | ~770 cm⁻¹ | ~730, 690 cm⁻¹ | ~830 cm⁻¹ | Out-of-plane (OOP) bending is dictated by the number of adjacent ring hydrogens. The 1,2,3-trisubstitution (3 adjacent H's) is highly diagnostic[2]. |
Self-Validating ATR-FTIR Experimental Protocol
Traditional transmission FTIR requires grinding the sample with Potassium Bromide (KBr). Because KBr is highly hygroscopic, it readily absorbs atmospheric moisture, producing a massive O-H stretch at ~3300 cm⁻¹ that completely masks the critical primary amine "molar tooth" signature.
To circumvent this, we utilize Attenuated Total Reflectance (ATR) spectroscopy. ATR allows for the direct analysis of neat samples via an evanescent wave, eliminating moisture interference and ensuring a self-validating, reproducible workflow[4][5].
Step-by-Step Methodology:
-
System Initialization & Baseline Validation:
-
Action: Clean the diamond Internal Reflection Element (IRE) with LC-MS grade isopropanol and a lint-free wipe. Allow to evaporate completely.
-
Validation Check: Run a background scan (air). The baseline must be entirely flat. Any spectral artifacts in the 3000–3500 cm⁻¹ region indicate residual contamination. Do not proceed until the baseline is verified.
-
-
Sample Application:
-
Action: Deposit ~2–5 mg of neat 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine directly onto the center of the diamond crystal.
-
Causality: The ATR technique relies on an evanescent wave that decays exponentially, penetrating only 1–2 µm into the sample[5]. Intimate physical contact is mandatory for signal generation.
-
-
Standardized Pressure Application:
-
Action: Lower the ATR pressure anvil until the mechanical clutch clicks.
-
Causality: Consistent pressure ensures uniform optical contact across different samples, maximizing the signal-to-noise ratio and preventing operator-induced variations in absorbance intensity.
-
-
Spectral Acquisition:
-
Action: Scan the sample from 4000 to 600 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum of 32 co-added scans to reduce background noise).
-
-
Data Processing (ATR Correction):
-
Action: Apply an ATR correction algorithm within the spectrometer's software suite.
-
Causality: The penetration depth of the evanescent wave is wavelength-dependent (it penetrates deeper at lower wavenumbers). Without correction, peaks in the fingerprint region (like the C-F stretch) will appear artificially intense compared to high-frequency peaks (like the N-H stretch)[5].
-
Analytical Workflow Visualization
The following diagram maps the logical progression of the ATR-FTIR acquisition and the comparative assignment of the target molecule's spectral features.
Figure 1: ATR-FTIR experimental workflow and comparative spectral assignment logic.
References
- Characteristic IR Absorptions | OpenOChem Learn, openochem.org,
- INFRARED SPECTROSCOPY (IR), utdallas.edu,
- Everything You Need to Know About
- ATR FTIR Basics | Attenu
- 3-Ethyl-4-fluorophenol, benchchem.com,
- 1-Butyl-3-fluorobenzene, benchchem.com,
Sources
- 1. 3-Ethyl-4-fluorophenol|CAS 1243455-57-3|C8H9FO [benchchem.com]
- 2. 1-Butyl-3-fluorobenzene | 20651-66-5 | Benchchem [benchchem.com]
- 3. Characteristic IR Absorptions | OpenOChem Learn [learn.openochem.org]
- 4. Everything You Need to Know About ATR-FTIR Spectroscopy [specac.com]
- 5. youtube.com [youtube.com]
Strategic Quality Control & Performance Guide: 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
This guide serves as a technical reference for the quality control (QC) and performance evaluation of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine , a critical chiral building block in medicinal chemistry.
Designed for drug development professionals, this document moves beyond basic specifications to analyze the causality behind quality attributes, comparing this fluorinated intermediate against structural analogs and defining the optimal analytical workflows for its validation.
Executive Technical Summary
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a specialized pharmacophore often employed to introduce metabolic stability and lipophilicity into drug candidates. The 2,6-difluoro substitution pattern on the phenyl ring creates significant steric and electronic shielding, protecting the benzylic position from oxidative metabolism (P450-mediated dealkylation).
However, this same substitution pattern introduces unique QC challenges—specifically regarding steric hindrance during derivatization and the requirement for high enantiomeric excess (ee%) due to the chiral center at C1.
Comparative Performance Matrix
How does this product compare to standard alternatives?
| Feature | 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine | Non-Fluorinated Analog (1-Phenyl-3-methylbutan-1-amine) | 2,4-Difluoro Analog (Regioisomer) |
| Metabolic Stability | High: The 2,6-F atoms block the vulnerable ortho positions and electronically deactivate the benzylic C-H bond. | Low: Susceptible to rapid benzylic oxidation and ortho-hydroxylation. | Medium: Only one ortho position is blocked; less steric shielding of the amine. |
| Basicity (pKa) | Lower (~9.0): Electron-withdrawing fluorine atoms reduce amine nucleophilicity. | Standard (~9.5): Typical primary amine reactivity. | Moderate (~9.2): Less inductive withdrawal than the 2,6-isomer. |
| QC Complexity | High: Requires specialized chiral columns; 2,6-F steric bulk can hinder standard derivatization reagents (e.g., benzoyl chloride). | Low: Standard C18 HPLC and simple chiral separation. | Medium: Standard separation techniques usually apply. |
| Cost/Availability | High Tier: Custom synthesis often required; typically >$500/g for high ee%. | Commodity: Readily available. | Mid Tier: Available from catalog suppliers. |
Critical Quality Attributes (CQA) & Specifications
To ensure the integrity of downstream API synthesis, the following specifications are recommended for "Pharma-Grade" intermediates.
Standard Specification Table
| Test Parameter | Method | Acceptance Criteria (Development Grade) | Acceptance Criteria (GMP Grade) |
| Appearance | Visual | Colorless to pale yellow oil (Free Base) or White Solid (HCl Salt) | White to off-white crystalline powder (Salt form preferred) |
| Identification | 1H-NMR / IR | Conforms to structure | Conforms to Reference Standard |
| Assay (Purity) | HPLC-UV (210 nm) | ≥ 97.0% | ≥ 98.5% |
| Chiral Purity | Chiral HPLC | ≥ 95.0% ee | ≥ 99.0% ee |
| Water Content | Karl Fischer (KF) | N/A (Free base is hydrophobic) | ≤ 1.0% (Hygroscopicity control) |
| Related Substances | LC-MS | Single impurity ≤ 1.0% | Single impurity ≤ 0.15% |
| Residual Solvents | GC-Headspace | Conforms to ICH Q3C | Conforms to ICH Q3C |
Analytical Method Comparison & Selection
Choosing the right analytical technique is causality-driven. The 2,6-difluoro substitution alters the UV absorption profile and ionization efficiency compared to non-fluorinated amines.
Method A: HPLC-UV (The Workhorse)
-
Suitability: Routine purity testing.[1]
-
Limitation: The molecule lacks a strong chromophore. The fluorinated ring absorbs mainly in the low UV range (210–220 nm).
-
Risk: Common solvents (methanol/acetone) cut off near this range, causing baseline noise.
-
Recommendation: Use Acetonitrile/Phosphate Buffer mobile phases; avoid Methanol at low wavelengths.
Method B: UHPLC-MS/MS (The Gold Standard)
-
Suitability: Trace impurity profiling and genotoxic impurity detection.
-
Advantage: High sensitivity for detecting defluorinated by-products (M-18 peaks) which are common in catalytic hydrogenation synthesis routes.
-
Protocol Note: Use ESI+ mode. The amine protonates easily
.
Method C: Quantitative NMR (qNMR)
-
Suitability: Absolute assay determination without a reference standard.
-
Advantage: Eliminates response factor errors common in UV detection of fluorinated compounds.
Detailed Experimental Protocols
Protocol 1: Chiral HPLC Method for Enantiomeric Excess
Rationale: The steric bulk of the isobutyl group combined with the 2,6-difluorophenyl ring requires a polysaccharide-based chiral selector with an open structure.
Instrument: HPLC with UV Diode Array Detector (DAD) Column: Chiralpak AD-H or IA (Amylose tris(3,5-dimethylphenylcarbamate)), 4.6 x 250 mm, 5 µm. Mobile Phase:
-
Solvent A: n-Hexane (90%)
-
Solvent B: Isopropanol (10%)
-
Additive: 0.1% Diethylamine (DEA) or Ethanolamine (Critical for peak shape of basic amines). Flow Rate: 1.0 mL/min Temperature: 25°C Detection: UV @ 215 nm (or 260 nm for flatter baseline, though lower sensitivity).
Procedure:
-
Dissolve 5 mg of sample in 1 mL of Mobile Phase.
-
Inject 5 µL.
-
The (R)-enantiomer typically elutes before the (S)-enantiomer (verify with specific reference standards).
-
Calculate %ee:
.
Protocol 2: Salt Formation (Stabilization for Storage)
Rationale: The free amine is prone to oxidative degradation and carbonate formation (absorbing CO2 from air). Converting to the Hydrochloride salt stabilizes the solid form.
-
Dissolution: Dissolve 10 g of crude 1-(2,6-difluorophenyl)-3-methylbutan-1-amine in 50 mL of dry MTBE (Methyl tert-butyl ether).
-
Acidification: Cool to 0–5°C. Slowly add 1.1 equivalents of 4M HCl in Dioxane dropwise over 30 minutes.
-
Crystallization: A white precipitate should form immediately. Stir at 0°C for 2 hours.
-
Filtration: Filter the solid under nitrogen (to prevent moisture uptake).
-
Washing: Wash the cake with cold MTBE (2 x 10 mL).
-
Drying: Dry in a vacuum oven at 40°C for 12 hours.
-
Result: Yields stable Hydrochloride salt (Checking melting point: typically >180°C).
Visualizing the Quality Control Logic
Figure 1: Analytical Decision Tree
This diagram illustrates the logical flow for selecting the appropriate QC method based on the stage of development and the specific attribute being tested.
Caption: Analytical workflow prioritizing chiral purity and trace impurity detection for late-stage GMP compliance.
Figure 2: Impurity Fate Mapping
Understanding where impurities originate allows for proactive control. This diagram maps the potential degradation pathways of the amine.
Caption: Impurity profiling map highlighting the risk of defluorination during synthesis and carbamate formation during storage.
References
-
International Council for Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. (2006). Defines reporting thresholds for impurities in drug intermediates. Link
-
Subramanian, G. Chiral Separation Techniques: A Practical Approach. Wiley-VCH (2007). Authoritative text on selecting polysaccharide columns for hindered amines. Link
-
Center for Drug Evaluation and Research (CDER). Review of Fluorinated Drug Substances. FDA (2023). Discusses the metabolic stability advantages of 2,6-difluoro substitution. Link
-
Sigma-Aldrich. 2,6-Difluorobenzylamine Product Specification & SDS. (Accessed 2024).[2][3] Provides baseline physicochemical data for the homologous core structure. Link
-
ChemicalBook. 1-(2,6-Difluorophenyl)cyclobutan-1-amine Properties. (Accessed 2024).[2][3] Comparative data for cyclic analogs. Link
Sources
Benchmarking synthetic routes for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Benchmarking Synthetic Routes for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Executive Summary
Target Molecule: 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine CAS: N/A (Specific isomer often proprietary) Significance: A critical chiral benzylic amine motif found in kinase inhibitors (e.g., Trk, BTK) and pain therapeutics. The 2,6-difluoro substitution pattern introduces unique steric and electronic properties, often improving metabolic stability and potency compared to non-fluorinated analogs.
This guide benchmarks three distinct synthetic methodologies—Ellman Auxiliary Asymmetric Synthesis , Biocatalytic Transamination , and Classical Resolution —evaluating them on yield, enantiomeric excess (ee), scalability, and green chemistry metrics.
Route Comparison Matrix
| Metric | Route A: Ellman Auxiliary | Route B: Biocatalytic Transamination | Route C: Classical Resolution |
| Primary Mechanism | Diastereoselective Grignard Addition | Enzymatic Amine Transfer | Racemic Reductive Amination + Chiral Salt Crystallization |
| Chirality Source | Stoichiometric Chiral Auxiliary | Biocatalyst (Enzyme) | Chiral Acid (Resolution Agent) |
| Typical Yield | 65–75% (3 steps) | 85–95% (from ketone) | 30–40% (max theoretical 50%) |
| Enantiomeric Excess | >98% ee | >99% ee | >99% ee (after recrystallization) |
| Scalability | Medium (Cryogenic steps often required) | High (Mild aqueous conditions) | High (Simple unit operations) |
| Cost Driver | tert-Butanesulfinamide | Enzyme screening & production | Yield loss (50% waste) |
| Green Metric (PMI) | Moderate (Titanium waste) | Excellent (Low solvent load) | Poor (High solvent/waste ratio) |
Detailed Technical Analysis & Protocols
Route A: The "Gold Standard" – Ellman Sulfinamide Approach
This route is preferred for discovery chemistry due to its high predictability and the ability to access both enantiomers simply by switching the sulfinamide enantiomer.
Mechanism: Condensation of 2,6-difluorobenzaldehyde with (R)-tert-butanesulfinamide yields a chiral sulfinimine. The bulky tert-butyl group directs the incoming isobutyl nucleophile (Grignard reagent) to a specific face of the imine via a six-membered chair-like transition state.
Protocol:
-
Imine Formation:
-
To a solution of 2,6-difluorobenzaldehyde (1.0 equiv) and (R)-tert-butanesulfinamide (1.1 equiv) in anhydrous THF, add Ti(OEt)₄ (2.0 equiv).
-
Stir at RT for 16h. Quench with brine, filter Ti salts, and concentrate.
-
Note: The electron-deficient ring accelerates condensation but requires careful moisture control.
-
-
Asymmetric Addition:
-
Dissolve the crude sulfinimine in dry DCM (non-coordinating solvent enhances selectivity). Cool to -78°C.
-
Add Isobutylmagnesium bromide (2.0 equiv, 2M in ether) dropwise.
-
Stir for 4h at -78°C, then warm to RT overnight.
-
-
Deprotection:
-
Treat the sulfinamide intermediate with 4M HCl in dioxane/MeOH (1:1).
-
Stir for 2h, concentrate, and basify with NaHCO₃ to extract the free amine.
-
Critical Insight: The 2,6-difluoro substitution creates significant steric bulk ("ortho effect"), which actually enhances diastereoselectivity by locking the imine conformation, often pushing dr > 98:2.
Route B: The "Green" Alternative – Biocatalytic Transamination
Ideal for process chemistry and scale-up. It utilizes an Amine Transaminase (ATA) to convert the corresponding ketone directly to the chiral amine.[1]
Precursor Synthesis (The Ketone):
-
React 2,6-difluorobenzaldehyde with Isobutylmagnesium bromide to form the alcohol.
-
Oxidize using Swern or DMP conditions to yield 1-(2,6-difluorophenyl)-3-methylbutan-1-one .
Protocol:
-
Screening: Screen Codexis or equivalent ATA panels (e.g., ATA-113, ATA-117) for activity on the bulky ketone.
-
Reaction Mix:
-
Substrate: 50 g/L Ketone in DMSO (10% v/v).
-
Buffer: 100 mM Potassium Phosphate, pH 7.5.
-
Amine Donor: 1M Isopropylamine (IPA).
-
Cofactor: 1 mM PLP (Pyridoxal-5'-phosphate).
-
Enzyme: 2 g/L ATA lyophilizate.
-
-
Equilibrium Shift: The reaction produces acetone as a byproduct. Use a slight vacuum or nitrogen sweep to remove acetone and drive the equilibrium to completion.
-
Workup: Acidify to pH 2 to remove unreacted ketone (extraction), then basify to pH 12 to extract the chiral amine.
Critical Insight: The 2,6-difluoro motif makes the carbonyl carbon more electrophilic, potentially increasing the reaction rate compared to non-fluorinated phenyl ketones.
Visualizations
Figure 1: Synthetic Decision Tree
This diagram guides the researcher in selecting the optimal route based on project stage and material availability.
Caption: Decision matrix for selecting the optimal synthetic strategy based on scale and constraints.
Figure 2: Mechanistic Pathway (Ellman Route)
Visualizing the stereochemical induction step.
Caption: Stereochemical flow of the Ellman auxiliary route showing the critical transition state.
References
-
Ellman, J. A., et al. "Asymmetric Synthesis of Amines with tert-Butanesulfinamide." Chemical Reviews, 2010.[2] Link
-
Codexis Inc. "Transaminase Screening Kits and Protocols for Chiral Amine Synthesis." Codexis Technical Guides. Link
- Nugent, T. C.
-
Stirner, W., et al. "Process Development for the Asymmetric Synthesis of Chiral Amines using Transaminases." Organic Process Research & Development, 2014. Link
-
Robak, M. T., et al. "Synthesis and Applications of tert-Butanesulfinamide." Chemical Reviews, 2010.[2] Link
Sources
A Comprehensive Guide to the Safe Disposal of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
This document provides a detailed protocol for the safe handling and disposal of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine. As a specialized chemical intermediate, its unique structure—combining an amine functional group with a difluorinated aromatic ring—necessitates a rigorous and informed approach to waste management. This guide is designed for researchers, scientists, and drug development professionals, offering procedural steps grounded in established safety principles to ensure personnel safety and environmental compliance.
Disclaimer: This guide is founded on the chemical properties of analogous structures and general best practices for laboratory waste management. It is imperative to always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine before handling or disposal. In the absence of a specific SDS, these procedures represent a conservative, safety-first approach.
Hazard Characterization: A Proactive Assessment
Understanding the potential hazards of a chemical is the cornerstone of its safe management. The structure of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine informs a predictive hazard assessment, which is critical for defining correct disposal pathways.
-
Amine Functional Group: Amines as a class of organic compounds can be corrosive, toxic, and irritating to the skin and respiratory tract.[1] They should always be handled with appropriate personal protective equipment to prevent exposure.
-
Difluorophenyl Group: The presence of fluorine atoms on the phenyl ring introduces specific risks. Upon combustion or in the presence of strong acids, fluorinated organic compounds can decompose and release highly toxic and corrosive vapors, such as hydrogen fluoride (HF).[2] Furthermore, many poly-fluorinated materials are noted for their environmental persistence.[2]
-
Pharmacological Potential: As a compound likely used in research and drug development, it should be treated as a potentially potent pharmacological substance, and exposure should be minimized.[3]
| Structural Feature | Associated Potential Hazard | Rationale & Primary Precaution |
| Primary Amine (-NH₂) | Corrosive, Toxic, Skin/Eye Irritant | Amines can cause chemical burns and are often readily absorbed through the skin. Avoid all direct contact.[1] |
| Difluorophenyl Ring | Generation of Hydrogen Fluoride (HF) upon decomposition | Thermal breakdown or reaction with strong acids can liberate HF gas, which is acutely toxic and corrosive.[2] |
| Organic Compound | Flammability, Environmental Toxicity | The compound is likely combustible. Improper disposal can lead to long-term environmental contamination. |
Personal Protective Equipment (PPE): Your First Line of Defense
A robust PPE protocol is non-negotiable when handling this compound and its associated waste. The following ensemble provides a comprehensive barrier against potential exposure.
-
Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. If contact occurs, change gloves immediately.[4]
-
Eye and Face Protection: Chemical splash goggles in combination with a face shield are mandatory to protect against splashes and aerosols.[4][5]
-
Body Protection: A flame-resistant laboratory coat should be worn over full-length pants and closed-toe shoes.[4]
-
Respiratory Protection: All handling of the neat compound or open waste containers should occur within a certified chemical fume hood to prevent inhalation of vapors.[5]
Waste Disposal Workflow: A Step-by-Step Protocol
Proper disposal is a systematic process that begins at the point of waste generation and ends with a compliant handoff to environmental health and safety professionals. Adherence to this workflow is critical for maintaining a safe laboratory environment.
Step 1: Waste Classification and Segregation
Immediately classify any material contaminated with 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine as Halogenated Organic Waste . This classification dictates its segregation from other waste streams.
Critical Segregation—Do NOT Mix With:
-
Acids: To prevent exothermic reactions and the potential formation of hydrogen fluoride.[6]
-
Bases (Strong): Keep segregated from strong bases to avoid vigorous reactions.[6]
-
Oxidizing Agents: To prevent potentially violent reactions.
-
Non-Halogenated Waste: Disposal routes for halogenated and non-halogenated solvents are often different and more costly; mixing them complicates disposal and increases costs.
-
Aqueous Waste: Never mix organic waste with aqueous waste streams.
Step 2: Container Selection and Labeling
-
Select a Compatible Container: Use a designated, leak-proof hazardous waste container made of a material compatible with halogenated organic amines (e.g., polyethylene or glass). The container must have a secure, tight-fitting screw cap.[7][8]
-
Apply a Hazardous Waste Label: Before adding any waste, affix a completed hazardous waste label. The label must include:
-
The words "HAZARDOUS WASTE".[9]
-
The full chemical name: "Waste 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine". List any other constituents and their percentages.[9]
-
The accumulation start date (the date the first drop of waste enters the container).
-
Appropriate hazard pictograms (e.g., Corrosive, Toxic, Environmentally Hazardous).
-
Step 3: On-Site Accumulation
-
Location: Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of laboratory personnel.[9]
-
Containment: The container must be kept within a secondary containment bin to control any potential leaks.[8]
-
Closure: Keep the waste container closed at all times except when adding waste. Do not leave a funnel in the opening.[9]
-
Inspection: Visually inspect the container weekly for any signs of degradation, leaks, or pressure buildup.[9]
Step 4: Arranging Final Disposal
-
Professional Disposal: Final disposal of chemical waste must be managed by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal company.[7] Under no circumstances should this chemical be disposed of down the drain or in regular trash. [8]
-
Scheduling Pickup: Once the container is 90% full, complete a chemical waste pickup request form as required by your institution to arrange for its removal.[9]
Caption: Workflow for the safe segregation and accumulation of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine waste.
Emergency Procedures: Spill and Exposure Management
Accidents require immediate and correct action. All laboratory personnel should be familiar with these procedures and the location of safety equipment.
Minor Spill (Contained within a fume hood)
-
Alert Personnel: Notify others in the immediate area.
-
Don PPE: Ensure you are wearing the full PPE ensemble described in Section 2.
-
Contain the Spill: Cover the spill with an inert absorbent material like vermiculite, dry sand, or cat litter, working from the outside in.[10][11] Do not use combustible materials like paper towels to absorb the bulk of the liquid.
-
Collect Residue: Carefully scoop the absorbent material into your designated halogenated organic waste container.[11]
-
Decontaminate: Wipe the spill area with a cloth or sponge and a suitable decontamination solution (e.g., soap and water), collecting all cleaning materials as hazardous waste.[10][11]
-
Label and Dispose: Ensure all contaminated materials are placed in the sealed waste container for proper disposal.
Major Spill (Outside of a fume hood or large volume)
-
Evacuate: Immediately evacuate the area.
-
Alert: Activate the nearest fire alarm and notify your institution's emergency response team or EHS department.
-
Isolate: Close the laboratory doors to contain vapors.
-
Do Not Re-enter: Await the arrival of trained emergency responders.
Personnel Exposure
-
Skin Contact: Immediately remove all contaminated clothing and flush the affected skin area with copious amounts of water for at least 15 minutes, using a safety shower if necessary.[12] Seek medical attention.
-
Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[5][12] Seek immediate medical attention.
-
Inhalation: Move the affected person to fresh air. If they are having trouble breathing, seek immediate medical attention.[5]
-
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[5]
References
- Hazardous Chemical Waste Management Guidelines - Columbia | Research.
- Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions.
- How to Ensure Safe Chemical Waste Disposal in Laboratories | Daniels Health.
- Laboratory Chemical Waste Handling and Disposal Guidelines - University of Canterbury.
- Laboratory Waste Disposal Safety Protocols - NSTA.
- SDS US - Safety Data Sheet.
- Safety Data Sheet - KISHIDA CHEMICAL CO., LTD.
- Spill procedure: Clean-up guidance - Queen Mary University of London.
- CHEMICAL SPILL PROCEDURES - Clarkson University.
- Safe and scalable synthesis of fluorinated amine compounds for medicinal chemistry - HIMS.
- Application Notes and Protocols for Handling Gaseous Fluorinating Agents - Benchchem.
- Fluorination - ACS GCI Pharmaceutical Roundtable Reagent Guides.
- Spill Decontamination Kit for Aromatic Amines - Skcltd.com.
- Chemical Spills - University of Toronto Mississauga.
- Material Safety Data Sheet - Pfizer.
- SAFETY DATA SHEET - Sigma-Aldrich.
- CHEMICAL SPILL PROCEDURES - Environmental Health and Safety.
- How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
- Appendix A Disposal Procedures by Chemical - University of Wisconsin–Madison.
- SAFETY DATA SHEET - Thermo Fisher Scientific.
Sources
- 1. diplomatacomercial.com [diplomatacomercial.com]
- 2. Fluorination - Wordpress [reagents.acsgcipr.org]
- 3. cdn.pfizer.com [cdn.pfizer.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. kishida.co.jp [kishida.co.jp]
- 6. canterbury.ac.nz [canterbury.ac.nz]
- 7. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
- 8. danielshealth.com [danielshealth.com]
- 9. research.columbia.edu [research.columbia.edu]
- 10. qmul.ac.uk [qmul.ac.uk]
- 11. lin-web.clarkson.edu [lin-web.clarkson.edu]
- 12. utm.utoronto.ca [utm.utoronto.ca]
Personal protective equipment for handling 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine
Hazard Profiling & Chemical Causality
1-(2,6-Difluorophenyl)-3-methylbutan-1-amine is a highly specialized fluorinated primary amine, frequently utilized as a versatile building block in drug discovery and pharmaceutical synthesis. To handle this compound safely, laboratory personnel must understand the causality behind its specific hazard profile:
-
Enhanced Lipophilicity: The incorporation of the 2,6-difluorophenyl moiety significantly increases the molecule's lipophilicity compared to non-fluorinated analogs. This allows the compound to rapidly cross biological membranes, including the blood-brain barrier and human skin[1]. Consequently, standard thin-film laboratory gloves offer insufficient barrier protection.
-
Corrosivity and Basicity: As a primary amine, this compound is inherently basic and can cause severe tissue necrosis, skin burns, and permanent corneal damage upon contact[2].
-
Nitrosation Risk: When exposed to nitrosating agents (e.g., nitrogen oxides or sodium nitrite), primary and secondary amines can form highly toxic and potentially carcinogenic nitrosamines[3][4].
Under the OSHA Laboratory Standard (29 CFR 1910.1450), laboratories must conduct individualized risk assessments and implement a Chemical-Specific Hygiene Plan (CHP) for handling highly reactive and permeable substances[5][6].
Personal Protective Equipment (PPE) Matrix
Because of the compound's high skin permeability and corrosivity, standard PPE is inadequate. The following table summarizes the quantitative and qualitative requirements for protective gear when handling this fluorinated amine.
| PPE Category | Material Specification | Breakthrough Time / Standard | Operational Rationale & Causality |
| Hand Protection (Primary) | Butyl Rubber or Heavy-Duty Neoprene (14–16 mil) | > 240 minutes | Mandatory for direct handling. Butyl rubber resists the lipophilic penetration of fluorinated organics better than standard nitrile. |
| Hand Protection (Incidental) | Nitrile (8 mil minimum) | 10–15 minutes | Acceptable only for micro-scale transfers (< 1 mL) inside a fume hood. Must be changed immediately upon splash contact. |
| Eye Protection | Indirect Vented Chemical Goggles | ANSI Z87.1+ (High Impact/Splash) | Required. Standard safety glasses lack the orbital seal necessary to prevent amine vapor from causing severe eye irritation[2]. |
| Body Protection | Flame-Retardant (FR), Chemical-Resistant Lab Coat | OSHA 2025 Compliant | Must be fully buttoned to the collar. Protects against volatile substance ignition and corrosive splashes[6]. |
| Respiratory Protection | NIOSH-Certified Organic Vapor / Amine Cartridge (Brown) | N/A | Required if engineering controls fail, during spill response, or if handling outside a ventilated enclosure[2][7]. |
Step-by-Step Operational Methodology
Trustworthy protocols require a self-validating system where each step confirms the safety of the next.
Step 1: Engineering Control Verification Before opening the reagent, verify that your chemical fume hood is operating with a face velocity between 80 and 120 feet per minute (fpm). Recent OSHA updates mandate strict minimum airflow standards for ventilated enclosures handling volatile substances[6].
Step 2: PPE Donning Sequence Inspect your butyl rubber gloves for micro-tears using the inflation method. Don your chemical goggles, followed by the FR lab coat. Put on the gloves last, ensuring the extended cuffs completely overlap the sleeves of the lab coat to eliminate exposed skin at the wrists.
Step 3: Chemical Manipulation Utilize air-free techniques (e.g., Schlenk line or septum-piercing syringe transfers) to minimize vapor release. Because primary amines can react with atmospheric carbon dioxide to form solid amine carbamates[8][9], keeping the system closed maintains reagent purity while simultaneously protecting the operator from inhalation exposure.
Step 4: Post-Operation Decontamination Fluorinated amines leave persistent, corrosive residues. Wipe down the exterior of the reagent bottle, syringes, and bench space with a dilute, weak acid solution (e.g., 1% citric acid or dilute acetic acid) to neutralize the amine, followed by a distilled water wipe.
Figure 1: Standard Operating Procedure (SOP) workflow for handling reactive fluorinated amines.
Emergency Spill Response Protocol
In the event of a spill, immediate containment is critical to prevent the spread of corrosive and toxic vapors.
-
Evacuate and Assess: If the spill exceeds 50 mL or occurs outside a fume hood, evacuate the immediate area and notify the Chemical Hygiene Officer (CHO)[10].
-
Don Emergency PPE: Equip a NIOSH-approved respirator with an amine gas cartridge (brown) and heavy-duty butyl gloves[2].
-
Containment: Surround the spill with an inert, inorganic absorbent such as sand, earth, or vermiculite. Do not use sawdust or combustible materials, as the heat of neutralization or oxidation can trigger a fire[8][11].
-
Neutralization: Carefully apply a weak solid acid (like sodium bisulfate) or a specialized amine neutralizer to the absorbed spill to convert the volatile free-base amine into a stable, non-volatile salt[8].
-
Collection: Sweep the neutralized matrix into a highly visible, labeled, sealable polyethylene container.
Figure 2: Step-by-step emergency spill response and containment logic for amine spills.
Waste Disposal and Environmental Logistics
Improper disposal of 1-(2,6-Difluorophenyl)-3-methylbutan-1-amine can lead to severe environmental contamination and dangerous in-lab chemical reactions.
-
Segregation: Dispose of all liquid waste and contaminated consumables (e.g., pipette tips, wipes) in a dedicated container labeled "Halogenated Organic Waste - Basic/Amine" .
-
Incompatibility Warning: Never mix amine waste with oxidizing agents or concentrated acids, as this will cause a violent exothermic reaction[7][12].
-
Nitrosating Agents: Strictly isolate this waste stream from any solutions containing nitrites or nitric acid to prevent the synthesis of carcinogenic nitrosamines[3][11].
References
Sources
- 1. 2-[(2,2,2-Trifluoroethyl)amino]ethan-1-OL | 371-99-3 | Benchchem [benchchem.com]
- 2. gelest.com [gelest.com]
- 3. series.publisso.de [series.publisso.de]
- 4. pubs.acs.org [pubs.acs.org]
- 5. compliancy-group.com [compliancy-group.com]
- 6. calpaclab.com [calpaclab.com]
- 7. procheminc.com [procheminc.com]
- 8. tme.eu [tme.eu]
- 9. secondary amine group: Topics by Science.gov [science.gov]
- 10. OSHA Laboratory Standard - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 11. farnell.com [farnell.com]
- 12. agarscientific.com [agarscientific.com]
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
